7-Methyl-4-octanone

• CAS: 20809-46-5

Core Science & Biosynthesis

Physicochemical properties of 7-Methyl-4-octanone

An In-depth Technical Guide to the Physicochemical Properties of 7-Methyl-4-octanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 7-Methyl-4-octanone. The information is curated for researchers, scientists, and professionals in drug development who require precise data for their work. This document presents quantitative data in a structured format, details relevant experimental protocols, and includes a logical workflow for the analysis of this compound.

Core Physicochemical Properties

7-Methyl-4-octanone is a branched-chain ketone with the molecular formula C9H18O.[1][2][3] It is also known by synonyms such as Isoamyl n-propyl ketone.[2][4] The physicochemical properties of 7-Methyl-4-octanone are summarized in the table below, providing a consolidated view of its key characteristics.

Property	Value	Unit	Source(s)
Molecular Formula	C9H18O	[1][2][3]
Molecular Weight	142.24	g/mol	[1][2][4][5]
Boiling Point	178.00 - 181	°C	[4][6]
451.00 ± 4.00	K	[5][7]
Vapor Pressure	0.913	mmHg @ 25°C (est.)	[6]
1.012	hPa @ 20°C (est.)	[4]
1.4476	hPa @ 25°C (est.)	[4]
Flash Point	57.60	°C (est.)	[6]
Water Solubility	457.7	mg/L @ 25°C (est.)	[6]
logP (Octanol/Water Partition Coefficient)	2.859 (est.)	[6]
2.4 (XLogP3-AA)	[1][2][4]
Refractive Index	1.415	[8]
Density	0.8258	g/cm³ (est.)	[8]

Experimental Protocols

Accurate determination of physicochemical properties is fundamental in chemical research and development. The following sections detail standard experimental methodologies for key properties of liquid compounds like 7-Methyl-4-octanone.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common and effective method for determining the boiling point of a small liquid sample is the Thiele tube method.

Apparatus:

• Thiele tube

• Thermometer (calibrated)

• Small test tube (e.g., Durham tube)

• Capillary tube (sealed at one end)

• Heat source (e.g., Bunsen burner)

• Liquid paraffin (B1166041) or other suitable heating oil

• Sample of 7-Methyl-4-octanone

Procedure:

• Fill the Thiele tube with heating oil to a level just above the side arm.

• Place a small amount of 7-Methyl-4-octanone into the small test tube.

• Invert the sealed capillary tube and place it inside the test tube containing the sample.

• Attach the test tube to the thermometer and immerse it in the Thiele tube, ensuring the sample is level with the thermometer bulb.

• Gently heat the side arm of the Thiele tube.[2][9]

• Observe the capillary tube. As the temperature rises, a steady stream of bubbles will emerge from the open end of the capillary tube.

• Remove the heat source when a continuous stream of bubbles is observed.

• The boiling point is the temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube.[2][7]

Determination of Density

The density of a liquid can be determined using a pycnometer or a digital density meter, with the latter being a more modern and precise method. The ASTM D4052 standard test method is widely used for this purpose.[5][10][11]

Apparatus:

• Digital Density Meter

• Syringe for sample injection

• Sample of 7-Methyl-4-octanone

• Cleaning solvents (e.g., acetone (B3395972), ethanol)

• Dry air or nitrogen source

Procedure:

• Calibrate the digital density meter with dry air and deionized water at a known temperature.

• Ensure the measuring cell of the density meter is clean and dry.

• Inject the 7-Methyl-4-octanone sample into the measuring cell using a syringe, avoiding the introduction of air bubbles.[10]

• Allow the sample to equilibrate to the set temperature of the instrument.

• The instrument will measure the oscillation period of a U-tube containing the sample and calculate the density.

• Record the density reading.

• Clean the measuring cell thoroughly with appropriate solvents and dry it with a stream of air or nitrogen after the measurement.

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted, when it enters the liquid. An Abbe refractometer is a common instrument for this measurement.[4][12][13]

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper or pipette

• Sample of 7-Methyl-4-octanone

• Cleaning solvent (e.g., acetone or ethanol)

• Soft lens tissue

Procedure:

• Turn on the refractometer and the constant temperature water bath, setting it to the desired temperature (e.g., 20°C or 25°C).

• Clean the prism surfaces of the refractometer with a suitable solvent and a soft tissue.[4][12]

• Using a dropper, apply a few drops of the 7-Methyl-4-octanone sample onto the lower prism.[4][12]

• Close the prisms firmly.

• Adjust the eyepiece to bring the crosshairs into focus.

• Rotate the coarse adjustment knob until the light and dark fields are visible in the eyepiece.

• If a colored band is visible, adjust the chromaticity screw to obtain a sharp, colorless dividing line.

• Use the fine adjustment knob to center the dividing line exactly on the crosshairs.[4]

• Read the refractive index value from the scale.

• Clean the prism surfaces thoroughly after the measurement.

Determination of Water Solubility

The solubility of a ketone in water can be determined by various methods. For sparingly soluble compounds like 7-Methyl-4-octanone, a common approach involves creating a saturated solution and then determining the concentration of the dissolved compound.

Apparatus:

• Flask with a stopper

• Magnetic stirrer and stir bar

• Constant temperature bath or incubator

• Centrifuge

• Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

• Volumetric flasks and pipettes for standard solutions

Procedure:

• Add an excess amount of 7-Methyl-4-octanone to a known volume of deionized water in a flask.

• Seal the flask and place it in a constant temperature bath.

• Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached and a saturated solution is formed.

• After stirring, allow the mixture to stand undisturbed in the constant temperature bath to allow the undissolved ketone to separate.

• Centrifuge an aliquot of the aqueous phase to remove any suspended micro-droplets of the undissolved ketone.

• Carefully extract a known volume of the clear aqueous phase.

• Determine the concentration of 7-Methyl-4-octanone in the aqueous sample using a suitable analytical method, such as GC-FID or GC-MS, by comparing the response to a calibration curve prepared with standard solutions of known concentrations.

Logical Workflow for Analysis

The analysis of a compound like 7-Methyl-4-octanone, particularly in a quality control context for flavor and fragrance applications, follows a structured workflow to ensure its identity, purity, and consistency.[8][14][15][16][17]

Analysis Workflow for 7-Methyl-4-octanone

References

• 1. Measurement of Organic Chemical Refractive Indexes Using an Optical Time-Domain Reflectometer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. davjalandhar.com [davjalandhar.com]
• 5. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 6. epa.gov [epa.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. phaseassociate.com [phaseassociate.com]
• 9. youtube.com [youtube.com]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter - Savant Labs [savantlab.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. faculty.weber.edu [faculty.weber.edu]
• 14. mt.com [mt.com]
• 15. The Secrets of Quality Control in Fragrances [chromatography-gc.com]
• 16. agilent.com [agilent.com]
• 17. fastercapital.com [fastercapital.com]

The Elusive Presence of 7-Methyl-4-octanone: An In-depth Technical Guide on its Probable Natural Occurrence and Significance

An Introduction to a Volatile of Interest

7-Methyl-4-octanone, a branched-chain aliphatic ketone, has garnered interest within the scientific community for its potential role as a semiochemical in the natural world. While direct, unequivocal evidence of its presence in specific plant or insect species remains elusive in currently available literature, a compelling body of indirect evidence suggests its likely, albeit perhaps transient, existence. This technical guide synthesizes the current state of knowledge, focusing on the confirmed occurrence of its immediate precursor in fungi and the well-established role of structurally analogous compounds as insect pheromones. This document is intended for researchers, scientists, and professionals in drug development and chemical ecology, providing a comprehensive overview of the pertinent data, experimental methodologies, and biosynthetic pathways.

Section 1: Occurrence in the Fungal Kingdom - The Shiitake Mushroom Case

While direct detection of 7-Methyl-4-octanone in plants has not been explicitly reported, a significant breakthrough comes from the analysis of volatile compounds in the shiitake mushroom (Lentinula edodes). Research has confirmed the presence of 7-methyl-4-octanol, the corresponding secondary alcohol of 7-Methyl-4-octanone. The biochemical conversion of a secondary alcohol to a ketone is a common and well-documented enzymatic process in fungi, making the presence of 7-Methyl-4-octanone in shiitake mushrooms highly probable.

Quantitative Data on 7-Methyl-4-octanol in Lentinula edodes

The following table summarizes the quantitative findings of 7-methyl-4-octanol in shiitake mushrooms from a study on their volatile flavor compounds. The data is presented as a percentage of the total volatile compounds at different growth stages of the mushroom.

Growth Stage	Compound	Retention Index (RI)	Relative Amount (%)
Young (P-1)	7-Methyl-4-octanol	1487	0.03
Immature (P-2)	7-Methyl-4-octanol	1487	0.07
Mature (P-3)	7-Methyl-4-octanol	1487	0.04
Old (P-4)	7-Methyl-4-octanol	1487	0.06

Data extracted from a study on the volatile flavor compounds produced during the growth stages of shiitake mushrooms.

Experimental Protocol: Volatile Compound Analysis in Lentinula edodes

The identification and quantification of volatile compounds such as 7-methyl-4-octanol in shiitake mushrooms are typically achieved through gas chromatography-mass spectrometry (GC-MS) following a solvent extraction or headspace collection method.

1. Sample Preparation:

• Fresh shiitake mushrooms at various growth stages (young, immature, mature, and old) are harvested.

• A representative sample (e.g., 100 g) of the mushroom fruiting bodies is homogenized in a blender.

2. Extraction of Volatile Compounds (Simultaneous Steam Distillation-Extraction - SDE):

• The homogenized mushroom sample is placed in a flask with distilled water.

• A mixture of n-pentane and diethyl ether (1:1, v/v) is used as the extraction solvent in a separate flask.

• The sample is subjected to simultaneous steam distillation and solvent extraction for a defined period (e.g., 2 hours).

• The resulting solvent extract, containing the volatile compounds, is dried over anhydrous sodium sulfate.

• The extract is then concentrated to a small volume (e.g., 1 mL) using a gentle stream of nitrogen.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Gas Chromatograph: An Agilent 6890N GC or similar, equipped with a capillary column (e.g., DB-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Oven Temperature Program: The oven temperature is initially held at 40°C for 2 minutes, then increased at a rate of 2°C/min to 150°C, held for 1 minute, and then increased at 5°C/min to 200°C, and held for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection: 1 µL of the concentrated extract is injected in splitless mode.

• Mass Spectrometer: An Agilent 5973N Mass Selective Detector or similar, operating in electron impact (EI) mode at 70 eV. The mass range scanned is typically m/z 35-350.

• Identification: Compounds are identified by comparing their mass spectra with those in the NIST/Wiley library and by comparing their retention indices with those of authentic standards or literature values.

• Quantification: The relative amount of each compound is calculated by dividing the peak area of the compound by the total peak area of all identified compounds.

Biosynthetic Pathway: From Precursor to Ketone

The presence of 7-methyl-4-octanol strongly suggests the concurrent or subsequent formation of 7-Methyl-4-octanone through enzymatic oxidation. This conversion is a common metabolic process in fungi, often catalyzed by alcohol dehydrogenases. The likely biosynthetic origin of the precursor, 7-methyl-4-octanol, is from the metabolism of branched-chain amino acids, such as leucine (B10760876).

Caption: Proposed biosynthetic pathway of 7-Methyl-4-octanone from leucine in fungi.

Section 2: A Potential Role in the Insect World - Inference from Analogs

While 7-Methyl-4-octanone has not been definitively identified as a pheromone in any insect species to date, the well-established role of a structurally similar ketone, 2-methyl-4-octanone (B1585218), provides a strong basis for inferring a potential semiochemical function.

2-Methyl-4-octanone: An Aggregation Pheromone

2-Methyl-4-octanone is the major component of the aggregation pheromone of the agave weevil, Scyphophorus acupunctatus. This pheromone is released by males and attracts both males and females to a common location for feeding and mating. The structural similarity between 2-methyl-4-octanone and 7-Methyl-4-octanone suggests that the latter could also possess biological activity in insects, potentially as a pheromone or a component of a pheromone blend.

Logical Relationship: From Known Pheromone to Potential Candidate

The discovery and characterization of insect pheromones often involve the screening of a range of structurally related compounds. The established activity of 2-methyl-4-octanone makes 7-Methyl-4-octanone a prime candidate for investigation in other insect species, particularly those where methyl-branched ketones might play a role in chemical communication.

Caption: Logical framework for hypothesizing a semiochemical role for 7-Methyl-4-octanone.

Section 3: Future Directions and Conclusion

The natural occurrence of 7-Methyl-4-octanone remains an open area of investigation. The strong evidence for the presence of its precursor in shiitake mushrooms, coupled with the known pheromonal activity of a close structural analog in insects, provides a solid foundation for future research.

For researchers in mycology and food science, targeted analyses of shiitake mushroom volatiles, specifically looking for 7-Methyl-4-octanone, are warranted. This could involve the use of more sensitive detection methods or specific extraction techniques aimed at capturing this potentially low-abundance compound.

For chemical ecologists and entomologists, the synthesis of 7-Methyl-4-octanone and its subsequent testing in electrophysiological and behavioral assays with a variety of insect species could lead to the discovery of new pheromones or other semiochemicals.

In-Depth Technical Guide: 7-Methyl-4-octanone (CAS Number 20809-46-5)

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for research and informational purposes only. 7-Methyl-4-octanone is not for human or veterinary use.[1]

Core Compound Information

7-Methyl-4-octanone is a branched aliphatic ketone. Its chemical structure consists of an eight-carbon chain with a carbonyl group at the fourth position and a methyl group at the seventh position.[2][3] The presence of a stereocenter at the C7 position indicates that this compound can exist as a pair of enantiomers.[1] This technical guide provides a consolidated overview of its chemical properties, synthesis methodologies, and spectroscopic data.

Chemical and Physical Data

Quantitative data for 7-Methyl-4-octanone has been compiled into the following table for ease of reference.

Identifier	Value
CAS Number	20809-46-5[2][3]
Molecular Formula	C₉H₁₈O[2][3]
Molecular Weight	142.24 g/mol [1][2]
IUPAC Name	7-methyloctan-4-one[2]
Synonyms	Isoamyl n-propyl ketone[2]
InChI	InChI=1S/C9H18O/c1-4-5-9(10)7-6-8(2)3/h8H,4-7H2,1-3H3[2]
InChIKey	JUTSLBALKVVBQM-UHFFFAOYSA-N[1][2]
SMILES	CCCC(=O)CCC(C)C[2]

Physical Property	Value
Boiling Point	178.00 °C @ 760.00 mm Hg
Vapor Pressure	0.913000 mmHg @ 25.00 °C (estimated)
Flash Point	136.00 °F. TCC ( 57.60 °C. ) (estimated)
logP (o/w)	2.859 (estimated)

Synthesis and Experimental Protocols

Oxidation of 7-methyl-4-octanol

A primary route for the synthesis of 7-Methyl-4-octanone is the oxidation of its corresponding secondary alcohol, 7-methyl-4-octanol.[1]

Generalized Experimental Protocol:

• Reactant Preparation: A solution of 7-methyl-4-octanol is prepared in a suitable anhydrous solvent, such as dichloromethane (B109758) (DCM), under an inert atmosphere.

• Oxidizing Agent Addition: A solution of an appropriate oxidizing agent, for instance, pyridinium (B92312) chlorochromate (PCC) or a Swern oxidation cocktail, is added to the alcohol solution in a controlled manner, typically at a reduced temperature (0 °C) to manage the reaction exotherm.

• Reaction Monitoring: The progress of the reaction is monitored by analytical techniques such as thin-layer chromatography (TLC) or gas chromatography (GC) to determine the point of complete consumption of the starting material.

• Work-up: Upon completion, the reaction is quenched. The crude reaction mixture is then filtered and washed sequentially with aqueous solutions (e.g., saturated sodium bicarbonate and brine) to remove byproducts and impurities.

• Isolation and Purification: The organic layer is separated, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure. The resulting crude product is then purified, typically by vacuum distillation or column chromatography, to yield pure 7-Methyl-4-octanone.

Workflow for the Oxidation of 7-methyl-4-octanol.

Synthesis via Grignard Reaction

An alternative synthetic strategy involves the use of a Grignard reagent reacting with a nitrile. For the synthesis of 7-Methyl-4-octanone, this could be achieved by reacting propylmagnesium bromide with 4-methylpentanenitrile.

Generalized Experimental Protocol:

• Grignard Reagent Preparation: The Grignard reagent is prepared by the reaction of an alkyl halide (e.g., 1-bromopropane) with magnesium metal in an anhydrous ether solvent (e.g., diethyl ether or THF).

• Reaction with Nitrile: The nitrile (4-methylpentanenitrile) is added to the Grignard reagent solution at a controlled temperature.

• Hydrolysis: The intermediate imine formed is hydrolyzed by the addition of an aqueous acid.

• Extraction and Purification: The final ketone product is extracted from the aqueous layer using an organic solvent, followed by washing, drying, and purification by distillation.

Reactant-Product Relationship in Grignard Synthesis.

Spectroscopic Data

Spectroscopic information is crucial for the structural elucidation and confirmation of 7-Methyl-4-octanone. Data is available from public repositories such as PubChem and the NIST Chemistry WebBook.[2][3]

Spectroscopy Type	Characteristic Features
¹H NMR	Signals corresponding to the different types of protons (methyl, methylene, methine) are expected. The protons on the carbons alpha to the carbonyl group (C3 and C5) will be shifted downfield. The spectrum will exhibit complex splitting patterns due to the chirality of the molecule.
¹³C NMR	The spectrum will display nine distinct signals, one for each carbon atom. The carbonyl carbon (C4) is expected to have a chemical shift in the range of 210-215 ppm.
Mass Spectrometry (EI-MS)	The molecular ion peak (M⁺) will be observed at m/z = 142. The fragmentation pattern will be characteristic of an aliphatic ketone, with prominent peaks resulting from alpha-cleavage around the carbonyl group.
Infrared (IR) Spectroscopy	A strong and sharp absorption band characteristic of the C=O stretching vibration of a ketone is expected around 1715 cm⁻¹.

Mass Spectrum Fragmentation

m/z Value	Possible Fragment
142	[C₉H₁₈O]⁺ (Molecular Ion)
99	[CH₃CH(CH₃)CH₂CH₂CO]⁺
85	[CH₃CH₂CH₂CO]⁺
71	[CH₃CH(CH₃)CH₂CH₂]⁺
43	[CH₃CH₂CH₂]⁺

Biological Activity and Drug Development Potential

A thorough review of the current scientific literature and chemical databases reveals no significant published data on the biological activity of 7-Methyl-4-octanone. There is no information to suggest its involvement in any specific signaling pathways, nor are there any reports of its use or evaluation in drug development programs. Its utility is currently confined to its role as a building block in organic synthesis.[1]

Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for 7-Methyl-4-octanone is not widely available, precautions for handling similar aliphatic ketones should be followed.

Hazard Category	Recommendation
Flammability	Flammable liquid. Keep away from heat, sparks, and open flames.
Inhalation	Avoid breathing vapors. Use in a well-ventilated area or with a fume hood.
Skin/Eye Contact	Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves and safety goggles.
Storage	Store in a cool, dry, well-ventilated area in a tightly sealed container.

References

• 1. 7-Methyl-4-octanone | 20809-46-5 | Benchchem [benchchem.com]
• 2. 7-Methyl-4-octanone | C9H18O | CID 30313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Octanone, 7-methyl- [webbook.nist.gov]

7-Methyl-4-octanone: An Unexplored Frontier in Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

7-Methyl-4-octanone, a branched aliphatic ketone, is a compound known primarily for its chemical properties and potential applications in the fragrance industry. However, a comprehensive review of publicly available scientific literature reveals a significant gap in our understanding of its biological activity. Despite the known physiological roles and therapeutic potential of other ketone bodies and structurally related molecules, 7-Methyl-4-octanone remains largely uncharacterized from a pharmacological and toxicological standpoint. This technical guide summarizes the current state of knowledge regarding 7-Methyl-4-octanone and highlights the absence of substantive research into its biological effects, thereby identifying a potential area for novel investigation in drug discovery and development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 7-Methyl-4-octanone is presented in Table 1. This information is crucial for any future experimental design, including solubility testing for bioassays and formulation development.

Property	Value	Reference
Molecular Formula	C9H18O	[1]
Molecular Weight	142.24 g/mol	[1]
CAS Number	20809-46-5	[1]
Appearance	Not specified in literature	N/A
Boiling Point	178.00 °C @ 760.00 mm Hg (est.)	[2]
Flash Point	136.00 °F TCC (57.60 °C) (est.)	[2]
Solubility	457.7 mg/L in water @ 25 °C (est.)	[2]
logP (o/w)	2.859 (est.)	[2]

Current State of Biological Investigation

Extensive searches of scientific databases have yielded no specific studies detailing the biological activity of 7-Methyl-4-octanone. There is a notable absence of published research on its:

• Antimicrobial or antifungal activity: No minimum inhibitory concentration (MIC) or other quantitative data against bacterial or fungal strains have been reported.

• Cytotoxic or anticancer activity: There are no available data from in vitro or in vivo studies on cancer cell lines or animal models.

• Pharmacological effects: Its mechanism of action on any biological target, signaling pathway, or physiological process remains uninvestigated.

• Toxicological profile: While safety data sheets exist, they provide general warnings for flammable liquids and do not contain detailed toxicological studies.[3][4] Oral, dermal, and inhalation toxicity data have not been determined.[5]

The stereochemistry of 7-Methyl-4-octanone has been noted as potentially important in the context of pheromone synthesis; however, there is no direct evidence to classify 7-Methyl-4-octanone itself as an insect pheromone.

Potential Avenues for Future Research

The lack of data on the biological activity of 7-Methyl-4-octanone presents a unique opportunity for novel research. The general class of aliphatic ketones has been recognized for its role in metabolism and as a potential scaffold for drug design.[6][7] Based on the activities of structurally related compounds, the following areas warrant investigation for 7-Methyl-4-octanone:

• Antimicrobial Screening: Given that other volatile organic compounds, including ketones, have demonstrated antimicrobial properties, a logical first step would be to screen 7-Methyl-4-octanone against a panel of pathogenic bacteria and fungi.

• Cytotoxicity Assays: Initial in vitro screening against a variety of cancer cell lines could quickly determine if the compound possesses any anti-proliferative effects.

• Metabolic Studies: Investigating the metabolism of 7-Methyl-4-octanone in vitro using liver microsomes could provide insights into its potential biotransformation and stability.

• Pheromonal and Kairomonal Activity: Behavioral bioassays with various insect species could explore its potential as a semiochemical.

Proposed Initial Experimental Workflow

For researchers interested in exploring the biological activity of 7-Methyl-4-octanone, a suggested initial experimental workflow is outlined below. This workflow is hypothetical due to the absence of existing specific protocols for this compound.

References

• 1. 7-Methyl-4-octanone | C9H18O | CID 30313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 7-methyl-4-octanone [flavscents.com]
• 3. axxence.de [axxence.de]
• 4. fishersci.com [fishersci.com]
• 5. 7-methyl-4-octanone, 20809-46-5 [thegoodscentscompany.com]
• 6. researchgate.net [researchgate.net]
• 7. quora.com [quora.com]

7-Methyl-4-octanone structural isomers and stereoisomers

An In-depth Technical Guide to the Structural Isomers and Stereoisomers of 7-Methyl-4-octanone

Introduction

7-Methyl-4-octanone is a branched-chain aliphatic ketone with the molecular formula C9H18O.[1] Its structure, featuring a carbonyl group and a chiral center, makes it a valuable model compound for studying the influence of steric and electronic effects on chemical reactivity.[2] For researchers in organic synthesis and drug development, a thorough understanding of its isomers—both structural and stereo—is critical. Isomeric variations can lead to significant differences in physicochemical properties, spectroscopic signatures, and biological activities. This guide provides a comprehensive overview of the isomers of 7-methyl-4-octanone, detailed experimental protocols for their synthesis and characterization, and a summary of their chemical significance.

Structural Isomerism

Structural isomers share the same molecular formula (C9H18O) but differ in the connectivity of their atoms. The isomers of 7-methyl-4-octanone can be categorized based on the position of the ketone functional group, the branching of the alkyl chain, or a combination of both.

Positional Isomers of Methyl-Octanone

Positional isomers of 7-methyl-4-octanone retain the octanone backbone but vary the location of the methyl group. For example, 2-methyl-4-octanone (B1585218) is a structural isomer where the methyl group is at the C-2 position instead of the C-7 position.[3]

Functional Group Isomers (Ketone Position)

The position of the carbonyl group along the nine-carbon backbone can also vary, leading to isomers such as 2-nonanone (B1664094) and 5-nonanone (B165733) (dibutyl ketone).[4][5]

Skeletal Isomers

The carbon skeleton itself can be rearranged to form different branched structures, such as 2,6-dimethyl-4-heptanone (B141440) (diisobutyl ketone).[5]

The relationship between 7-methyl-4-octanone and some of its structural isomers is illustrated below.

Fig 1. Structural isomers of 7-methyl-4-octanone.

Stereoisomerism of 7-Methyl-4-octanone

Stereoisomers have the same molecular formula and atom connectivity but differ in the spatial arrangement of atoms. Due to the presence of a chiral center at the C-7 position, 7-methyl-4-octanone exists as a pair of enantiomers.[2]

• (R)-7-methyl-4-octanone

• (S)-7-methyl-4-octanone

These enantiomers are non-superimposable mirror images of each other and can exhibit different biological activities and interactions with other chiral molecules. The synthesis of enantiomerically pure forms is often a key objective in pharmaceutical and fine chemical production.[2]

Fig 2. Enantiomers of 7-methyl-4-octanone.

Physicochemical Properties

The isomeric form of a C9H18O ketone significantly influences its physical properties. While comprehensive data for all isomers is not always available, the following table summarizes known properties for 7-methyl-4-octanone and related isomers.

Property	7-Methyl-4-octanone	5-Nonanone	2-Nonanone	Unit	Reference
Molecular Weight	142.24	142.24	142.24	g/mol	[1][4][5]
Boiling Point	451.00 ± 4.00	460.15	464.15	K	[4][5][6]
Critical Temperature	636.64	643.0	641.0	K	[4][5][6]
Critical Pressure	2472.73	2500.0	2500.0	kPa	[4][5][6]
logP (Octanol/Water)	2.792	-	-	-	[6]
Water Solubility (log10WS)	-2.63	-	-	mol/L	[6]

Experimental Protocols

Synthesis of Racemic 7-Methyl-4-octanone

A common method for synthesizing 7-methyl-4-octanone involves carbonyl condensation reactions.[2]

Protocol: Aldol-Type Condensation

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine isobutyraldehyde (B47883) and a suitable aliphatic ketone (e.g., 2-hexanone) in an appropriate solvent like ethanol.

• Catalysis: Add a catalytic amount of a base (e.g., sodium hydroxide (B78521) or potassium carbonate) to the mixture to initiate the condensation reaction.

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the base with a dilute acid (e.g., HCl).

• Extraction: Extract the product into an organic solvent such as diethyl ether. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. Purify the resulting crude product via fractional distillation or column chromatography to obtain pure 7-methyl-4-octanone.

Enantioselective Synthesis via Dynamic Kinetic Resolution (DKR)

Producing a single enantiomer of 7-methyl-4-octanone requires a chiral synthesis strategy. Dynamic Kinetic Resolution (DKR) of the precursor alcohol, racemic 7-methyl-4-octanol, is an effective method.[2][7]

Protocol: DKR of 7-Methyl-4-octanol

• Reaction Mixture: In a suitable organic solvent, dissolve racemic 7-methyl-4-octanol, an acyl donor (e.g., vinyl acetate), and a lipase (B570770) enzyme such as Candida antarctica lipase B (CAL-B).

• Racemization Catalyst: Add a racemization catalyst (e.g., a ruthenium-based complex) to the mixture. This catalyst continuously converts the non-reactive S-enantiomer of the alcohol into the reactive R-enantiomer.

• Enzymatic Acylation: The lipase selectively acylates one enantiomer (e.g., the R-enantiomer) to form an ester, leaving the other enantiomer unreacted. The DKR process allows for a theoretical yield of up to 100% for the single enantiomeric ester.[2]

• Separation: Once the reaction is complete, separate the enantiopure ester from the reaction mixture using column chromatography.

• Hydrolysis: Hydrolyze the separated ester using a base (e.g., NaOH) to yield the enantiopure alcohol ((R)-7-methyl-4-octanol).

• Oxidation: Oxidize the enantiopure alcohol to the corresponding ketone, (R)-7-methyl-4-octanone, using a standard selective oxidizing agent (e.g., pyridinium (B92312) chlorochromate (PCC) or a Swern oxidation).

Fig 3. Synthesis of (R)-7-methyl-4-octanone via DKR.

Characterization Methods

Distinguishing between isomers requires various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra provide detailed information about the carbon-hydrogen framework, allowing for the definitive identification of structural isomers based on chemical shifts, splitting patterns, and integration.[8][9]

• Mass Spectrometry (MS): Often coupled with Gas Chromatography (GC-MS), this technique helps determine the molecular weight and fragmentation patterns, which can be used to differentiate isomers.[1][8]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of the carbonyl (C=O) functional group, which shows a characteristic strong absorption band around 1715 cm⁻¹.[8]

• Chiral Chromatography: To distinguish between enantiomers, chiral GC or HPLC columns are required. These columns contain a chiral stationary phase that interacts differently with each enantiomer, resulting in different retention times.

Chemical and Biological Significance

While specific biological roles for 7-methyl-4-octanone are not widely documented, its structural motifs are relevant in several areas of chemical and biological research.

• Model for Reactivity Studies: The branched structure of 7-methyl-4-octanone provides a platform to study how steric hindrance near the carbonyl group affects reaction kinetics and mechanisms compared to its linear isomers.[2]

• Building Block in Organic Synthesis: The ketone functionality can be used as a handle for further chemical transformations to build more complex molecules.[2]

• Relevance in Proteomics and Pharmaceuticals: The related isomer, 2-methyl-4-octanone, is utilized as a building block in proteomics research for synthesizing specific peptides and as an intermediate in pharmaceutical synthesis.[3] This suggests potential applications for other C9H18O ketones in creating novel molecular probes or drug candidates.

• Pheromones and Fumigants: Other structurally similar methyl ketones are known to have biological activity. For example, 2-undecanone (B123061) is a natural insect repellent and fumigant, and various methyl-octanols (precursors to methyl-octanones) are components of insect pheromones.[10][11] These connections highlight the potential for discovering biological activities in understudied isomers like 7-methyl-4-octanone.

Conclusion

7-Methyl-4-octanone and its isomers represent a diverse group of C9H18O ketones with distinct structural and stereochemical features. The differences in their chemical connectivity and spatial arrangement give rise to unique physicochemical properties and potential applications. For researchers in the chemical and pharmaceutical sciences, a deep understanding of these isomeric relationships, coupled with robust synthetic and analytical protocols, is essential for leveraging these compounds in areas ranging from mechanistic studies to the development of new biologically active molecules.

References

• 1. 4-Octanone, 7-methyl- [webbook.nist.gov]
• 2. 7-Methyl-4-octanone | 20809-46-5 | Benchchem [benchchem.com]
• 3. Buy 2-Methyl-4-octanone | 7492-38-8 [smolecule.com]
• 4. 5-Nonanone [webbook.nist.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. 4-Octanone, 7-methyl- (CAS 20809-46-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. 7-methyl-4-octanol, 33933-77-6 [thegoodscentscompany.com]
• 8. 7-Methyl-4-octanone | C9H18O | CID 30313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Biological activities of nitromethylene analogues of imidacloprid with a 4,5-dimethylated imidazolidine ring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The activity of methyl ketones as fumigants for insect control [esa.confex.com]
• 11. researchgate.net [researchgate.net]

Spectral Analysis of 7-Methyl-4-octanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for the ketone 7-Methyl-4-octanone (CAS No. 20809-46-5). The document presents nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) data in a structured format for easy reference and comparison. Detailed experimental protocols for acquiring such spectra are also outlined.

Spectroscopic Data Summary

The following tables summarize the key spectral data for 7-Methyl-4-octanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectral Data

Proton Assignment	Chemical Shift (δ) [ppm]	Multiplicity
H-1	0.89	t
H-2	1.58	sextet
H-3	2.41	t
H-5	2.38	t
H-6	Data not available	Data not available
H-7	Data not available	Data not available
H-8 (CH₃)	Data not available	Data not available
H-8' (CH₃)	Data not available	Data not available

Note: A complete assignment of all proton signals, including coupling constants, was not available in the public domain at the time of this compilation.

¹³C NMR Spectral Data

Carbon Assignment	Predicted Chemical Shift (δ) [ppm]
C=O (C4)	~210
Other carbons	Specific data not available

Note: While a full experimental ¹³C NMR spectrum is available through databases like SpectraBase, the individual peak assignments were not publicly accessible. The chemical shift for the carbonyl carbon is predicted to be in the typical range for ketones.[1]

Infrared (IR) Spectroscopy

Functional Group	Predicted Absorption Range [cm⁻¹]
C=O (Ketone)	1715-1725

Note: The most prominent feature in the IR spectrum is a strong absorption band corresponding to the stretching vibration of the carbonyl group.[1]

Mass Spectrometry (MS)

m/z	Interpretation
142	Molecular Ion (M⁺)
127	[M - CH₃]⁺
99	[M - C₃H₇]⁺
85	[M - C₄H₉]⁺
71	[C₄H₇O]⁺ / [C₅H₁₁]⁺
57	[C₃H₅O]⁺ / [C₄H₉]⁺
43	[C₃H₇]⁺ / [C₂H₃O]⁺

Data derived from typical ketone fragmentation patterns.[1] The NIST WebBook provides the electron ionization mass spectrum for 7-methyl-4-octanone.[2][3]

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectral data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : A small amount of 7-Methyl-4-octanone is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), in an NMR tube. A small quantity of a reference standard, such as tetramethylsilane (B1202638) (TMS), is added for chemical shift calibration (δ = 0.00 ppm).

• Data Acquisition : The NMR tube is placed in the spectrometer. For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a greater number of scans are typically required due to the lower natural abundance of the ¹³C isotope. Proton decoupling is commonly used in ¹³C NMR to simplify the spectrum.

• Data Processing : The acquired free induction decay (FID) is converted to a spectrum using a Fourier transform. The spectrum is then phased and baseline corrected. The chemical shifts of the peaks are referenced to the TMS signal.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation : For a neat sample, a single drop of 7-Methyl-4-octanone is placed between two salt plates (e.g., NaCl or KBr) to create a thin liquid film. This is known as the "capillary cell" or "neat" technique.[4]

• Background Spectrum : A background spectrum of the clean, empty salt plates is recorded.

• Sample Spectrum : The prepared sample is placed in the spectrometer's sample holder, and the IR spectrum is acquired over a typical range of 4000 to 400 cm⁻¹.

• Data Processing : The sample spectrum is ratioed against the background spectrum to yield the final transmittance or absorbance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation : A dilute solution of 7-Methyl-4-octanone is prepared in a volatile organic solvent.

• Gas Chromatography : A small volume of the sample is injected into the gas chromatograph, where it is vaporized and separated into its components as it passes through a capillary column. The temperature of the GC oven is programmed to ramp up to ensure good separation.

• Mass Spectrometry : As the separated components elute from the GC column, they enter the mass spectrometer. The molecules are ionized, typically by electron impact (EI), causing them to fragment. The mass-to-charge ratio (m/z) of the molecular ion and its fragments are detected.

• Data Analysis : The resulting mass spectrum serves as a molecular fingerprint, which can be compared to spectral libraries for identification.

Workflow for Spectroscopic Analysis of 7-Methyl-4-octanone

The following diagram illustrates the logical workflow for the comprehensive spectral analysis of 7-Methyl-4-octanone.

Caption: Logical workflow for the spectral analysis of 7-Methyl-4-octanone.

References

• 1. 7-Methyl-4-octanone | 20809-46-5 | Benchchem [benchchem.com]
• 2. 4-Octanone, 7-methyl- [webbook.nist.gov]
• 3. 4-Octanone, 7-methyl- [webbook.nist.gov]
• 4. 7-Methyl-4-octanone | C9H18O | CID 30313 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Function of Ketone Semiochemicals in Insects

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Semiochemicals, particularly ketones, play a pivotal role in the chemical communication systems of insects, mediating critical behaviors such as aggregation, alarm, and mating. This technical guide provides an in-depth examination of two prominent ketone semiochemicals: 4-methyl-3-heptanone (B36217), a potent alarm pheromone in various ant species, and 2-methyl-4-octanone (B1585218), a key aggregation pheromone for the agave weevil. This document synthesizes quantitative data on their behavioral and electrophysiological effects, details the experimental protocols used to elicit these findings, and illustrates the underlying biological and experimental frameworks through signaling pathway and workflow diagrams. The information presented herein is intended to serve as a comprehensive resource for researchers in chemical ecology and professionals engaged in the development of novel pest management strategies and other semiochemical-based technologies.

Introduction to Ketone Semiochemicals

Ketones are a class of organic compounds that function as vital signaling molecules in a multitude of insect species. Their volatility and structural diversity make them ideal candidates for both short- and long-range communication. This guide focuses on two well-documented examples:

• 4-Methyl-3-heptanone: This compound is a primary component of the alarm pheromone in numerous ant species. Its release triggers immediate and dose-dependent behavioral responses, ranging from alertness and attraction at low concentrations to aggression and dispersal at high concentrations[1][2].

• 2-Methyl-4-octanone: This ketone is the major component of the aggregation pheromone of the agave weevil, Scyphophorus acupunctatus. It is produced by males and attracts both sexes, playing a crucial role in mate finding and resource colonization[3].

A clear understanding of the function, efficacy, and underlying mechanisms of these semiochemicals is paramount for their potential application in integrated pest management (IPM) programs and for fundamental research in insect neurobiology and behavior.

Quantitative Data on Semiochemical Activity

The following tables summarize the quantitative data on the behavioral and electrophysiological responses elicited by 4-methyl-3-heptanone and 2-methyl-4-octanone in their respective target species.

Table 1: Behavioral Response of Atta texana to 4-Methyl-3-heptanone

Concentration (g/cm³)	Molecule Density (molecules/cm³)	Behavioral Response	Reference
5.7 x 10⁻¹³	2.7 x 10⁷	Detection and Attraction	[1][4]
5.7 x 10⁻¹²	2.7 x 10⁸	Alarm	[1][4]

Table 2: Electrophysiological and Behavioral Responses of Scyphophorus acupunctatus to 2-Methyl-4-octanone

Parameter	Value/Observation	Conditions	Reference
Electrophysiological Response	30-day-old adults show significantly higher antennal sensitivity than 8-day-old adults.	10 µg/µL of 2-methyl-4-octanone	[5]
Behavioral Response (Olfactometer)	Both males and females are significantly attracted.	10 µg/µL of 2-methyl-4-octanone vs. hexane (B92381) control	[5][6]
Field Trapping	Traps baited with 2-methyl-4-octanone and host plant tissue (agave) show synergistic attraction.	Field conditions	[3][7]

Experimental Protocols

This section details the methodologies for key experiments cited in this guide, providing a framework for the replication and extension of these studies.

Behavioral Bioassay: Y-Tube Olfactometer

The Y-tube olfactometer is a standard apparatus for assessing the preference of an insect to a volatile chemical in a two-choice scenario.

Objective: To determine the attractancy or repellency of a semiochemical to an insect.

Materials:

• Y-tube glass olfactometer

• Air pump or compressed air source

• Flow meters

• Humidifier (e.g., gas washing bottle with distilled water)

• Activated charcoal filter

• Odor sources (e.g., filter paper treated with the semiochemical in a solvent, and a solvent-only control)

• Test insects

Procedure:

• System Preparation: The olfactometer is cleaned thoroughly with a solvent (e.g., ethanol) and baked to remove any residual odors.

• Airflow Setup: A clean, humidified, and charcoal-filtered air stream is generated. The airflow is split and directed through the two arms of the Y-tube at a constant rate.

• Odor Introduction: The test odor source is placed in one arm, and the control source is placed in the other.

• Insect Acclimatization: Insects are acclimatized to the experimental conditions (temperature, humidity, light) for a specified period before the assay.

• Insect Release: A single insect is introduced at the base of the Y-tube.

• Data Collection: The insect's first choice of an arm and/or the time spent in each arm over a defined period is recorded.

• Replication and Randomization: The experiment is replicated multiple times. The positions of the test and control odors are swapped between trials to avoid positional bias.

Electrophysiology: Electroantennography (EAG)

EAG is used to measure the overall electrical response of an insect's antenna to an odor stimulus.

Objective: To determine if an insect antenna can detect a specific volatile compound and to assess the relative sensitivity to different compounds or concentrations.

Materials:

• Intact insect antenna

• Micromanipulators

• Glass capillary electrodes

• Saline solution (e.g., Ringer's solution)

• High-impedance amplifier

• Data acquisition system

• Stimulus delivery system (puff of air through a cartridge containing the test compound)

Procedure:

• Antenna Preparation: An antenna is carefully excised from a live, immobilized insect.

• Mounting: The base and the tip of the antenna are placed in contact with the two electrodes, which are filled with saline solution to ensure electrical conductivity.

• Stimulus Delivery: A continuous stream of humidified, clean air is passed over the antenna. Puffs of air carrying the test odorant at known concentrations are injected into this continuous stream.

• Signal Recording: The depolarization of the antennal neurons in response to the odorant is recorded as a voltage change (the EAG signal).

• Data Analysis: The amplitude of the EAG response is measured and compared across different stimuli.

Chemical Analysis and Bioassay: Coupled Gas Chromatography-Electroantennography (GC-EAD)

GC-EAD is a powerful technique that identifies which specific compounds in a complex mixture are biologically active.

Objective: To pinpoint the specific components of a natural extract (e.g., from a pheromone gland) that elicit an olfactory response in an insect.

Procedure:

• Sample Injection: A volatile sample is injected into a gas chromatograph (GC).

• Separation: The GC separates the components of the mixture based on their volatility and chemical properties.

• Effluent Splitting: As the separated compounds exit the GC column, the effluent is split into two paths.

• Dual Detection: One portion of the effluent goes to a standard chemical detector (like a Flame Ionization Detector - FID), which produces a chromatogram. The other portion is directed over an EAG preparation.

• Simultaneous Recording: The signals from the FID and the EAG are recorded simultaneously.

• Data Interpretation: By aligning the FID chromatogram with the EAG recording, the peaks in the chromatogram that correspond to an electrical response from the antenna can be identified as the biologically active compounds.

Visualizations: Pathways and Workflows

The following diagrams, created using the DOT language, illustrate the key biological and experimental processes discussed in this guide.

Caption: Generalized insect olfactory signal transduction pathway.

Caption: Experimental workflow for a Y-tube olfactometer bioassay.

Caption: Workflow for coupled gas chromatography-electroantennography (GC-EAD).

References

• 1. orbi.uliege.be [orbi.uliege.be]
• 2. GitHub - ellis/gcead: GcEad is software for GC-EAD research: gas chromatography - electroantennographic detection [github.com]
• 3. researchgate.net [researchgate.net]
• 4. srs.fs.usda.gov [srs.fs.usda.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evidence for a male-produced aggregation pheromone in Scyphophorus acupunctatus Gyllenhal (Coleoptera: Curculionidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. redalyc.org [redalyc.org]

The Role of Methyl-Branched Ketones in Insect Communication: A Technical Guide

Disclaimer: This technical guide focuses on the role of methyl-branched ketones in insect communication, with a primary emphasis on 4-methyl-3-heptanone (B36217). Initial literature searches for the specific compound 7-methyl-4-octanone did not yield significant information regarding a defined role as a pheromone in insect communication. However, 4-methyl-3-heptanone, a structurally similar compound, is a well-documented and extensively studied insect pheromone. The principles, experimental methodologies, and signaling concepts discussed in this guide for 4-methyl-3-heptanone are broadly applicable to the study of other novel semiochemicals, including other methyl-branched ketones.

Introduction to Methyl-Branched Ketones in Insect Communication

Methyl-branched ketones represent a significant class of semiochemicals, which are chemicals used for communication between organisms. In the insect world, these compounds are pivotal in mediating a variety of behaviors essential for survival and reproduction. One of the most well-documented examples is 4-methyl-3-heptanone, which primarily functions as an alarm pheromone in numerous ant species. This guide will delve into the multifaceted role of 4-methyl-3-heptanone, exploring its biosynthesis, the behavioral responses it elicits, and the experimental protocols used to elucidate its function.

Case Study: 4-Methyl-3-heptanone as an Alarm Pheromone in Ants

4-Methyl-3-heptanone is a key component of the alarm pheromone system in several ant species, most notably in the leaf-cutting ants of the genus Atta and the clonal raider ant Ooceraea biroi.[1][2][3] Its function is often concentration-dependent, acting as an attractant at low concentrations and triggering alarm and aggression at higher concentrations.[2][4][5]

Behavioral Responses and Caste-Specific Variations

The behavioral cascade initiated by 4-methyl-3-heptanone is a classic example of the complex language of chemical communication in social insects. The response to this pheromone is not uniform across all individuals within a colony; it is often modulated by the caste and size of the ant.

• In the leaf-cutting ant Atta sexdens rubropilosa, smaller workers, which typically tend to duties within the nest, have mandibular glands that predominantly contain 4-methyl-3-heptanone.[1] In contrast, larger foraging workers and soldiers possess a more complex blend dominated by neral (B7780846) and geranial, with significantly less of the ketone.[1]

• Virgin and mated females of A. sexdens rubropilosa also have mandibular glands containing almost exclusively 4-methyl-3-heptanone, with the quantity increasing after mating.[1]

• Studies on Atta texana have demonstrated a clear dose-dependent response. Low concentrations of 4-methyl-3-heptanone attract worker ants, while higher concentrations induce alarm and defensive behaviors.[4]

• In the clonal raider ant Ooceraea biroi, 4-methyl-3-heptanone is part of an alarm pheromone blend along with 4-methyl-3-heptanol (B77350).[2][6][7] On its own, 4-methyl-3-heptanone tends to be immediately repulsive, whereas 4-methyl-3-heptanol can be initially attractive.[2][7] The blend of these two compounds elicits a dose-dependent response, with low concentrations being attractive and high concentrations causing repulsion.[2][7]

Quantitative Data on Pheromone Production and Behavioral Thresholds

The following tables summarize the quantitative data available for 4-methyl-3-heptanone in various ant species.

Table 1: Quantity of 4-Methyl-3-heptanone in Mandibular Glands of Atta sexdens rubropilosa

Caste/Status	Head Width (mm)	Primary Mandibular Gland Component(s)
Small Workers	0.5 - 1.8	4-methyl-3-heptanone[1]
Large Workers/Soldiers	> 1.8	Neral and Geranial[1]
Virgin Females	N/A	4-methyl-3-heptanone[1]
Mated Females	N/A	4-methyl-3-heptanone (increased amount)[1]
Virgin Males	N/A	4-methyl-3-heptanone and 4-methyl-3-heptanol (approx. equal proportions)[1]

Table 2: Behavioral Response Thresholds of Atta texana to 4-Methyl-3-heptanone

Behavior	Concentration (g/cm³)	Concentration (molecules/cm³)
Detection and Attraction	5.7 x 10⁻¹³	2.7 x 10⁷[4]
Alarm	5.7 x 10⁻¹²	2.7 x 10⁸[4]

Biosynthesis of 4-Methyl-3-heptanone

The biosynthetic pathway of (S)-4-methyl-3-heptanone has been elucidated using stable isotope-labelled probes and mass spectrometry.[8][9][10][11] It is synthesized from three propionate (B1217596) units through a metabolic route analogous to polyketide or fatty acid biosynthesis.[8][9][10][11]

Biosynthetic pathway of (S)-4-methyl-3-heptanone.

Experimental Protocols

The study of insect pheromones like 4-methyl-3-heptanone involves a combination of chemical analysis and behavioral bioassays.

Pheromone Collection and Chemical Analysis

Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for the identification and quantification of volatile and semi-volatile compounds in insect pheromone blends.

• Sample Preparation:

  • Gland Extraction: Dissection of the mandibular glands followed by solvent extraction (e.g., with hexane (B92381) or pentane) is a common method.

  • Solid-Phase Microextraction (SPME): A solvent-free technique ideal for trapping volatile organic compounds from the headspace of a live insect or an excised gland.[12] An SPME fiber is exposed to the sample's headspace, and the adsorbed volatiles are then thermally desorbed into the GC injection port.[12]

References

• 1. Variation with caste of the mandibular gland secretion in the leaf-cutting antAtta sexdens rubropilosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. d-nb.info [d-nb.info]
• 4. srs.fs.usda.gov [srs.fs.usda.gov]
• 5. The responses of workers of the leaf-cutting ant Atta sexdens rubrophilosa to their alarm pheromone - ePrints Soton [eprints.soton.ac.uk]
• 6. Pheromone representation in the ant antennal lobe changes with age - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Alarm Pheromone and Alarm Response of the Clonal Raider Ant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biosynthesis of the insect pheromone (S)-4-methyl-3-heptanone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biosynthesis of the insect pheromone (S)-4-methyl-3-heptanone [agris.fao.org]
• 10. asu.elsevierpure.com [asu.elsevierpure.com]
• 11. Biosynthesis of the insect pheromone (S)-4-methyl-3-heptanone - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]

Unveiling the Enigmatic 7-Methyl-4-octanone: A Technical Guide to its Prospective Discovery and Isolation from Natural Sources

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction: 7-Methyl-4-octanone, a ketone with the molecular formula C₉H₁₈O, is a volatile organic compound of interest for its potential applications in flavor, fragrance, and as a bioactive molecule. While databases and chemical suppliers often note that this compound is "found in nature," a comprehensive review of scientific literature reveals a conspicuous absence of specific details regarding its natural sources, discovery, and the methodologies for its isolation. This technical guide, therefore, addresses this knowledge gap by providing a robust framework for the prospective discovery and isolation of 7-Methyl-4-octanone from a hypothetical natural source. The protocols and workflows detailed herein are based on established principles and techniques for the analysis of volatile and semi-volatile compounds from complex biological matrices.

While the natural occurrence of the related alcohol, 7-methyl-4-octanol, has been identified in sources such as the fruit of Actinidia eriantha and the shiitake mushroom (Lentinula edodes), extensive analysis of the volatile compounds from these organisms has not confirmed the presence of 7-Methyl-4-octanone. This guide will, therefore, present a generalized yet detailed approach that researchers can adapt for the exploration of these or other potential natural reservoirs.

Section 1: Prospective Natural Sources and Discovery Workflow

The discovery of a novel natural product like 7-Methyl-4-octanone from a biological source is a systematic process. The workflow begins with the selection of candidate organisms, followed by robust extraction and analytical procedures to identify the target compound.

1.1. Candidate Organism Selection:

The selection of potential sources is guided by chemotaxonomy and ecological considerations.

• Plants: Species from the genus Actinidia are a primary focus due to the presence of the analogous alcohol. Other aromatic plants, particularly those known to produce a diverse array of ketones and other volatile compounds, should also be considered.

• Fungi: Fungi, including various mushroom species, are prolific producers of volatile organic compounds. A screening of different fungal species, especially those with unique aroma profiles, is a viable strategy.

• Insects: Insects utilize a wide range of ketones as pheromones and allomones. While the isomeric (S)-(+)-2-Methyl-4-octanol has been identified in the sugarcane weevil, a broader screening of insect volatiles could be fruitful.

1.2. General Discovery and Isolation Workflow:

A typical workflow for the discovery and isolation of 7-Methyl-4-octanone from a selected natural source is depicted below. This process is designed to handle the volatile nature of the target compound and the complexity of the biological matrix.

Figure 1: Generalized workflow for the discovery and isolation of 7-Methyl-4-octanone.

Section 2: Detailed Experimental Protocols

The following protocols provide detailed methodologies for the key experiments outlined in the workflow. These are generalized and would require optimization based on the specific natural source.

2.1. Extraction of Volatile Compounds using Headspace Solid-Phase Microextraction (HS-SPME):

This method is ideal for the initial screening of volatile compounds without the use of solvents.

• Sample Preparation: Finely grind 5-10 g of the fresh biological material and place it in a 20 mL headspace vial.

• Extraction: Equilibrate the vial at 40-60°C for 15-30 minutes. Expose a polydimethylsiloxane/divinylbenzene (PDMS/DVB) SPME fiber to the headspace for 30-60 minutes.

• Analysis: Immediately desorb the fiber in the injection port of a GC-MS system.

2.2. Solvent Extraction of Volatiles:

This method is suitable for obtaining a larger quantity of the extract for further analysis and isolation.

• Extraction: Macerate 100 g of the ground biological material with 500 mL of a non-polar solvent (e.g., hexane or dichloromethane) for 24-48 hours at room temperature.

• Filtration and Concentration: Filter the extract to remove solid particles. Concentrate the filtrate under reduced pressure using a rotary evaporator at a low temperature (30-35°C) to minimize the loss of volatile compounds.

2.3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

GC-MS is the cornerstone for the tentative identification of 7-Methyl-4-octanone in the crude extract.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Oven Program: An initial temperature of 40°C held for 2 minutes, then ramped to 250°C at a rate of 5-10°C/min.

• Identification: The mass spectrum of the target compound is compared with reference spectra in databases (e.g., NIST, Wiley). The retention index is also calculated and compared with literature values.

2.4. Preparative Gas Chromatography (Prep-GC) for Isolation:

Once the presence of 7-Methyl-4-octanone is confirmed, Prep-GC is used for its isolation.

• Instrumentation: A gas chromatograph equipped with a larger diameter column and a fraction collector.

• Procedure: The concentrated extract is injected onto the Prep-GC system. The effluent corresponding to the peak of 7-Methyl-4-octanone is collected in a cooled trap.

2.5. Structural Elucidation and Purity Assessment:

The structure of the isolated compound is confirmed, and its purity is determined using spectroscopic and chromatographic techniques.

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded to confirm the chemical structure. 2D NMR experiments (COSY, HSQC) can be used to establish the connectivity of protons and carbons.

• High-Resolution Mass Spectrometry (HRMS): Provides the accurate mass of the molecule, which is used to determine the elemental composition.

• Analytical GC-FID: A high-resolution capillary GC with a Flame Ionization Detector (FID) is used to determine the purity of the isolated compound.

Section 3: Data Presentation

The quantitative data obtained during the discovery and isolation process should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Hypothetical GC-MS Data for the Identification of 7-Methyl-4-octanone

Retention Time (min)	Compound Name	Molecular Formula	Molecular Weight	Key Mass Fragments (m/z)	Retention Index (Calculated)	Retention Index (Literature)
12.345	7-Methyl-4-octanone	C₉H₁₈O	142.24	57, 71, 85, 99, 113, 142	1150	1152

Table 2: Hypothetical Purity Assessment of Isolated 7-Methyl-4-octanone by GC-FID

Peak No.	Retention Time (min)	Area (%)	Identity
1	12.348	99.5	7-Methyl-4-octanone
2	11.987	0.3	Impurity 1
3	13.012	0.2	Impurity 2

Section 4: Signaling Pathways and Logical Relationships

While no specific signaling pathways involving 7-Methyl-4-octanone have been elucidated, a logical diagram can represent the decision-making process in the identification and characterization of a novel natural product.

Figure 2: Logical workflow for the identification of a target compound.

Conclusion

The discovery and isolation of 7-Methyl-4-octanone from a natural source remains an open avenue for scientific exploration. This technical guide provides a comprehensive and detailed framework of the methodologies and logical workflows that can be employed to achieve this goal. By following these established protocols, researchers will be well-equipped to screen for, isolate, and definitively identify 7-Methyl-4-octanone from a novel natural source, thereby paving the way for further investigation into its biological activities and potential applications.

A Theoretical Guide to the Conformational Analysis of 7-Methyl-4-octanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Conformational analysis is a critical aspect of understanding the three-dimensional structure of molecules and its profound influence on their physical, chemical, and biological properties. For chiral molecules such as 7-Methyl-4-octanone, a detailed map of the conformational landscape is essential for predicting reactivity, spectroscopic properties, and interactions with biological systems. This technical guide outlines a comprehensive theoretical methodology for conducting a thorough conformational analysis of 7-Methyl-4-octanone using computational chemistry techniques. The workflow detailed herein provides a robust framework for identifying low-energy conformers and characterizing the potential energy surface, from initial structure generation to high-level quantum mechanical calculations.

Introduction to 7-Methyl-4-octanone and Conformational Analysis

7-Methyl-4-octanone is a chiral ketone with the chemical formula C9H18O.[1] Its structure features a carbonyl group and a stereocenter at the C7 position, leading to the existence of (R) and (S) enantiomers. The flexibility of its acyclic carbon chain allows it to adopt numerous spatial arrangements, or conformations, by rotation around its single bonds. These conformations are not all equal in energy; steric and electronic effects dictate a preference for certain arrangements over others.

Conformational analysis aims to identify these stable conformers (local minima on the potential energy surface) and the energy barriers that separate them.[2] This knowledge is fundamental in drug development, as the biological activity of a molecule is often dependent on its ability to adopt a specific conformation to bind to a receptor. For a chiral ketone, understanding the preferred conformations is key to predicting stereoselective reactions.[3]

This guide provides a standardized protocol for the theoretical conformational analysis of 7-Methyl-4-octanone, applicable to similar acyclic molecules.

Identification of Key Rotatable Bonds

The first step in a conformational analysis is to identify the single bonds whose rotation will significantly alter the molecule's shape. For 7-Methyl-4-octanone, the key rotatable bonds are along the main carbon chain.

Structure of 7-Methyl-4-octanone:

The primary dihedral angles to consider for a systematic search are:

• τ1: C2-C3-C4-C5

• τ2: C3-C4-C5-C6

• τ3: C4-C5-C6-C7

• τ4: C5-C6-C7-C8 (or C9)

Experimental Protocols: A Computational Approach

A multi-step computational strategy is employed to efficiently and accurately explore the conformational space of 7-Methyl-4-octanone. This involves an initial broad search using computationally inexpensive methods, followed by refinement with more accurate, and computationally demanding, techniques.

Step 1: Initial 3D Structure Generation & Conformational Search

An initial 3D structure of 7-Methyl-4-octanone is generated. A comprehensive search for conformers is then performed using a molecular mechanics force field. This approach is computationally efficient for exploring the vast potential energy surface of a flexible molecule.

• Methodology: A stochastic or systematic search method is employed.[2] The Low-Mode Search (LMOD) is an efficient automated method for exploring the potential energy hypersurface of both cyclic and acyclic molecules.[4][5]

• Force Field: A general-purpose force field suitable for organic molecules, such as the Merck Molecular Force Field (MMFF) or the General Amber Force Field (GAFF), is used to calculate the potential energy of each conformation.[6]

• Procedure:

  • An initial 3D structure of (S)-7-Methyl-4-octanone is built.

  • A conformational search is initiated, systematically or stochastically rotating the identified key bonds (τ1, τ2, τ3, τ4).

  • The energy of each generated conformer is minimized using the chosen force field.

  • All unique conformers within a specified energy window (e.g., 10 kcal/mol) of the global minimum are saved for further analysis.

Step 2: Quantum Mechanics Geometry Optimization

The unique conformers obtained from the force field search are then subjected to geometry optimization using a more accurate quantum mechanical method, such as Density Functional Theory (DFT).

• Methodology: DFT provides a good balance between accuracy and computational cost for molecules of this size.[7]

• Level of Theory: A common and well-validated combination is the B3LYP functional with the 6-31G(d) basis set.

• Procedure:

  • The Cartesian coordinates of each conformer from the force field search are used as the starting geometry.

  • A geometry optimization calculation is performed at the chosen DFT level of theory.

  • The electronic energy of each optimized conformer is determined.

Step 3: Vibrational Frequency Analysis

To ensure that the optimized structures correspond to true energy minima and to calculate thermodynamic properties, a vibrational frequency analysis is performed for each optimized conformer.

• Methodology: This calculation determines the second derivatives of the energy with respect to the atomic coordinates.

• Procedure:

  • A frequency calculation is performed on each optimized geometry at the same level of theory (e.g., B3LYP/6-31G(d)).

  • The absence of imaginary frequencies confirms that the structure is a true local minimum.

  • The results are used to calculate the zero-point vibrational energy (ZPVE), thermal corrections, and Gibbs free energy for each conformer at a standard temperature (e.g., 298.15 K). The relative Gibbs free energies provide the most accurate representation of the conformational populations at equilibrium.

Data Presentation

The quantitative results of the conformational analysis should be summarized in clear, structured tables to facilitate comparison and interpretation.

Table 1: Hypothetical Relative Energies and Key Dihedral Angles of the Most Stable Conformers of (S)-7-Methyl-4-octanone.

Conformer ID	Relative Energy (ΔE, kcal/mol)	Relative Gibbs Free Energy (ΔG, kcal/mol)	Population (%)	τ1 (C2-C3-C4-C5)	τ2 (C3-C4-C5-C6)	τ3 (C4-C5-C6-C7)
CONF-1	0.00	0.00	45.3	-175.8°	178.2°	65.1°
CONF-2	0.25	0.18	28.9	68.9°	175.5°	64.8°
CONF-3	0.88	0.95	8.2	-176.1°	-70.3°	66.2°
CONF-4	1.21	1.35	4.1	67.5°	-68.9°	177.9°
CONF-5	1.55	1.62	2.5	-174.9°	176.8°	-170.4°

Table 2: Summary of Computational Methods and Parameters.

Parameter	Specification
Software	Gaussian, Spartan, or similar
Conformational Search Method	Low-Mode Search (LMOD)
Force Field	MMFF94
QM Method	Density Functional Theory (DFT)
Functional	B3LYP
Basis Set	6-31G(d)
Solvation Model	None (Gas Phase) or PCM (e.g., for water)
Frequency Analysis	Performed at B3LYP/6-31G(d)
Thermodynamics	Calculated at 298.15 K and 1 atm

Mandatory Visualizations

Diagrams are essential for visualizing complex workflows and relationships. The following diagrams were created using the DOT language.

Figure 1: Workflow for Theoretical Conformational Analysis

Figure 2: Simplified Potential Energy Diagram

Conclusion

The theoretical conformational analysis of 7-Methyl-4-octanone, as outlined in this guide, provides a powerful, non-experimental route to understanding its three-dimensional structure and energetic landscape. By combining efficient force field methods with accurate quantum mechanical calculations, researchers can identify the most stable conformers and predict their relative populations. This information is invaluable for rationalizing the molecule's spectroscopic data, predicting its reactivity in stereoselective synthesis, and forming a basis for its study in drug design and materials science. This systematic approach ensures a thorough and reliable characterization of the conformational preferences of flexible chiral molecules.

References

• 1. 7-Methyl-4-octanone | C9H18O | CID 30313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Conformer Generation – Computational Chemistry | ETH Zurich [riniker.ethz.ch]
• 3. 7-Methyl-4-octanone | 20809-46-5 | Benchchem [benchchem.com]
• 4. dasher.wustl.edu [dasher.wustl.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Force fields for small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Computational Study of the Keto-Enol Tautomerism of 3-Phenyl-2,4-Pentanedione in the Gaseous Phase and Solvents Using DFT Methods – Oriental Journal of Chemistry [orientjchem.org]

An In-depth Technical Guide to 7-Methyl-4-octanone

This guide provides a detailed overview of the chemical and physical properties of 7-Methyl-4-octanone, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Information

7-Methyl-4-octanone is a ketone with a distinct chemical structure. Its molecular formula is C9H18O.[1][2][3][4] The molecular weight of this compound is 142.24 g/mol .[1][2][3][5] It is also known by synonyms such as 7-methyloctan-4-one and isoamyl n-propyl ketone.[1][3] The Chemical Abstracts Service (CAS) registry number for 7-Methyl-4-octanone is 20809-46-5.[1][2][3]

Quantitative Data Summary

For ease of reference and comparison, the key quantitative data for 7-Methyl-4-octanone are summarized in the table below.

Property	Value	Source
Molecular Formula	C9H18O	[1][2][3][4]
Molecular Weight	142.24 g/mol	[1][2][3][5]
CAS Number	20809-46-5	[1][2][3]
Boiling Point (estimated)	181°C	[1]
Vapor Pressure (estimated at 20°C)	1.012 hPa	[1]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific analytical quantification of 7-Methyl-4-octanone are highly specific to the research context. However, a general workflow for the characterization of such a compound would typically involve the following stages:

• Synthesis: Organic synthesis routes to produce 7-Methyl-4-octanone.

• Purification: Techniques such as distillation or chromatography to isolate the compound.

• Structural Elucidation: Spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to confirm the chemical structure.

• Purity Analysis: Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the purity of the synthesized compound.

Logical Relationships in Compound Analysis

The following diagram illustrates a generalized logical workflow for the analysis and characterization of a chemical compound like 7-Methyl-4-octanone.

References

• 1. scent.vn [scent.vn]
• 2. 7-Methyl-4-octanone | C9H18O | CID 30313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. 7-methyl-4-octanone, 20809-46-5 [thegoodscentscompany.com]
• 5. Buy 2-Methyl-4-octanone | 7492-38-8 [smolecule.com]

Protocols & Analytical Methods

Synthesis of 7-Methyl-4-octanone via Grignard Reaction: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 7-Methyl-4-octanone through the nucleophilic addition of an isobutylmagnesium bromide Grignard reagent to butyronitrile (B89842), followed by acidic hydrolysis of the intermediate imine. This method is a robust and versatile approach for the formation of carbon-carbon bonds and the synthesis of ketones, which are pivotal intermediates in the development of various pharmaceutical compounds. The protocols provided herein outline the preparation of the Grignard reagent and the subsequent ketone synthesis, complete with reaction parameters, work-up procedures, and purification methods.

Introduction

The Grignard reaction is a fundamental tool in organic synthesis, enabling the formation of new carbon-carbon bonds through the reaction of an organomagnesium halide (Grignard reagent) with an electrophilic carbon atom.[1][2] The synthesis of ketones from Grignard reagents and nitriles is a particularly useful transformation, as the intermediate imine salt is stable to further nucleophilic attack by the Grignard reagent, thus preventing the formation of tertiary alcohol byproducts that can occur when using esters or acid chlorides as starting materials.[3][4] The subsequent hydrolysis of the imine readily affords the desired ketone.[1][5]

7-Methyl-4-octanone is a valuable building block in organic synthesis. Its preparation via the Grignard reaction with a nitrile offers a reliable and scalable route. This application note provides detailed experimental procedures and expected outcomes for this synthesis.

Reaction Scheme

The overall synthesis of 7-Methyl-4-octanone proceeds in two main steps:

• Formation of the Grignard Reagent: Isobutyl bromide is reacted with magnesium metal in anhydrous diethyl ether to form isobutylmagnesium bromide.

• Synthesis of the Ketone: The prepared Grignard reagent is then reacted with butyronitrile. The resulting imine salt is subsequently hydrolyzed with an aqueous acid to yield 7-Methyl-4-octanone.[1][5]

Data Presentation

Parameter	Value	Reference
Grignard Reagent Formation
Reactants	Isobutyl bromide, Magnesium turnings	[6][7]
Solvent	Anhydrous Diethyl Ether	[6][7]
Reaction Time	30-60 minutes	[7]
Temperature	Reflux	[6]
Expected Yield	>90% (in solution)	[7]
Ketone Synthesis
Reactants	Isobutylmagnesium bromide, Butyronitrile	Adapted from[1]
Solvent	Anhydrous Diethyl Ether	Adapted from[1]
Reaction Time	1-2 hours	Adapted from general Grignard protocols
Hydrolysis	10% Aqueous Sulfuric Acid	Adapted from[6]
Product Information
Product Name	7-Methyl-4-octanone
Molecular Formula	C₉H₁₈O
Molecular Weight	142.24 g/mol
Appearance	Colorless liquid
Boiling Point	174-176 °C (estimated)
Expected Yield	60-80% (representative for this reaction type)	General expectation for Grignard reactions with nitriles

Experimental Protocols

Materials and Equipment:

• Three-necked round-bottom flask

• Reflux condenser with a calcium chloride drying tube

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

• Isobutyl bromide (2-methyl-1-bromopropane)

• Magnesium turnings

• Iodine crystal (optional, as an initiator)

• Anhydrous diethyl ether

• Butyronitrile (Butanenitrile)

• 10% Sulfuric acid solution

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Protocol 1: Preparation of Isobutylmagnesium Bromide (Grignard Reagent)

• Apparatus Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser topped with a drying tube, and a pressure-equalizing dropping funnel. Flame-dry the entire apparatus under a stream of inert gas (e.g., nitrogen or argon) and allow it to cool to room temperature.

• Initiation: Place magnesium turnings (1.2 equivalents) in the flask. A small crystal of iodine can be added to help initiate the reaction.

• Reagent Addition: In the dropping funnel, prepare a solution of isobutyl bromide (1.0 equivalent) in anhydrous diethyl ether. Add a small portion (approximately 10%) of the isobutyl bromide solution to the magnesium turnings.

• Reaction: The reaction is typically initiated by gentle warming. The disappearance of the iodine color and the appearance of a cloudy, grayish solution are indicators that the reaction has started. Once initiated, add the remaining isobutyl bromide solution dropwise at a rate that maintains a gentle reflux.[6]

• Completion: After the addition is complete, continue to stir the mixture at reflux for an additional 30-60 minutes to ensure complete consumption of the magnesium.[7] The resulting gray-black solution is the Grignard reagent, which should be used directly in the next step.

Protocol 2: Synthesis of 7-Methyl-4-octanone

• Reaction Setup: Cool the freshly prepared isobutylmagnesium bromide solution in an ice bath.

• Nitrile Addition: Dissolve butyronitrile (0.95 equivalents) in anhydrous diethyl ether and place this solution in the dropping funnel. Add the butyronitrile solution dropwise to the stirred, cooled Grignard reagent.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Hydrolysis (Work-up): Cool the reaction mixture in an ice bath. Slowly and carefully add 10% aqueous sulfuric acid to the stirred mixture to quench the reaction and hydrolyze the intermediate imine salt.[6] This process is exothermic.

• Extraction: Transfer the mixture to a separatory funnel. Separate the ether layer. Extract the aqueous layer two more times with diethyl ether.

• Washing: Combine the organic extracts and wash successively with saturated sodium bicarbonate solution (to neutralize any remaining acid) and then with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the diethyl ether under reduced pressure using a rotary evaporator.

• Purification: The crude 7-Methyl-4-octanone can be purified by fractional distillation to obtain the final product.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 7-Methyl-4-octanone.

Safety Precautions

• Grignard reagents are highly reactive and react violently with water and protic solvents. All glassware must be thoroughly dried, and anhydrous solvents must be used.[8]

• The reaction should be carried out under an inert atmosphere (nitrogen or argon).

• Diethyl ether is extremely flammable and volatile. Work in a well-ventilated fume hood away from any sources of ignition.

• The hydrolysis step is exothermic and should be performed with caution in an ice bath.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

Conclusion

The synthesis of 7-Methyl-4-octanone via the Grignard reaction of isobutylmagnesium bromide with butyronitrile is an effective and reliable method for producing this ketone. The detailed protocols provided in this document are intended to guide researchers in the successful execution of this synthesis. Careful attention to anhydrous conditions and safety precautions is essential for achieving high yields and ensuring a safe laboratory practice. This synthetic route is amenable to scaling and can be adapted for the preparation of other ketones, making it a valuable technique in the field of drug discovery and development.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. The Mechanism of Grignard and Organolithium Reactions with Nitriles - Chemistry Steps [chemistrysteps.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. prepchem.com [prepchem.com]
• 7. ISOBUTYLMAGNESIUM BROMIDE synthesis - chemicalbook [chemicalbook.com]
• 8. Isobutyl magnesium bromide with dry ether and absolute class 11 chemistry CBSE [vedantu.com]

Enantioselective Synthesis of 7-Methyl-4-octanone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of 7-Methyl-4-octanone, a chiral ketone of interest in chemical synthesis and fragrance applications. Two primary asymmetric strategies are presented: Lipase-Catalyzed Kinetic Resolution of the corresponding racemic alcohol and a Chiral Auxiliary-Mediated Michael Addition. These methods offer robust pathways to obtaining enantioenriched (R)- and (S)-7-Methyl-4-octanone. All quantitative data is summarized in structured tables, and experimental workflows are visualized using diagrams to ensure clarity and reproducibility.

Introduction

The demand for enantiomerically pure compounds is continually rising, particularly in the pharmaceutical and fragrance industries where the stereochemistry of a molecule can significantly impact its biological activity and sensory properties. 7-Methyl-4-octanone possesses a stereocenter at the 7-position, leading to two enantiomers with potentially distinct characteristics. This document outlines two effective methods for the enantioselective synthesis of this ketone, providing detailed protocols for laboratory application.

Method 1: Lipase-Catalyzed Kinetic Resolution of (±)-7-Methyl-4-octanol

This method relies on the enzymatic kinetic resolution of racemic 7-Methyl-4-octanol. A lipase (B570770) selectively acylates one enantiomer of the alcohol, allowing for the separation of the acylated and unreacted enantiomers. Subsequent oxidation of the separated alcohol yields the enantiomerically enriched ketone.

Experimental Workflow

Caption: Workflow for the enantioselective synthesis of 7-Methyl-4-octanone via lipase-catalyzed kinetic resolution.

Experimental Protocol

1. Lipase-Catalyzed Acetylation of (±)-7-Methyl-4-octanol

• To a solution of racemic 7-methyl-4-octanol (1.0 g, 6.93 mmol) in hexane (B92381) (20 mL) is added vinyl acetate (1.28 mL, 13.86 mmol, 2.0 equiv.).

• Immobilized Candida antarctica lipase B (CALB) (200 mg) is added to the mixture.

• The suspension is stirred at room temperature (25 °C) and the reaction is monitored by chiral gas chromatography (GC).

• The reaction is stopped at approximately 50% conversion to achieve high enantiomeric excess for both the unreacted alcohol and the ester.

• The enzyme is removed by filtration and the solvent is evaporated under reduced pressure.

• The resulting mixture of unreacted (S)-7-methyl-4-octanol and (R)-7-methyl-4-octanyl acetate is separated by column chromatography on silica (B1680970) gel.

2. Hydrolysis of (R)-7-Methyl-4-octanyl Acetate (Optional)

• To a solution of the purified (R)-7-methyl-4-octanyl acetate in methanol (B129727) (15 mL) is added a solution of potassium carbonate (1.5 g) in water (5 mL).

• The mixture is stirred at room temperature for 4-6 hours until the hydrolysis is complete (monitored by TLC).

• The methanol is removed under reduced pressure, and the aqueous residue is extracted with diethyl ether (3 x 20 mL).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated to yield (R)-7-methyl-4-octanol.

3. Oxidation to (S)- or (R)-7-Methyl-4-octanone

• To a solution of the enantioenriched (S)- or (R)-7-methyl-4-octanol (500 mg, 3.46 mmol) in dichloromethane (B109758) (15 mL) is added pyridinium (B92312) chlorochromate (PCC) (1.12 g, 5.19 mmol) adsorbed on silica gel.

• The mixture is stirred at room temperature for 2-3 hours until the oxidation is complete (monitored by TLC).

• The reaction mixture is filtered through a pad of silica gel and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography to afford the corresponding enantiomer of 7-methyl-4-octanone.

Quantitative Data

Substrate/Product	Typical Yield (%)	Typical Enantiomeric Excess (ee, %)	Analytical Method
(S)-7-Methyl-4-octanol	40-48	>98	Chiral GC
(R)-7-Methyl-4-octanyl Acetate	45-50	>98	Chiral GC
(S)-7-Methyl-4-octanone	85-95 (from alcohol)	>98	Chiral GC/HPLC
(R)-7-Methyl-4-octanone	85-95 (from alcohol)	>98	Chiral GC/HPLC

Method 2: Asymmetric Michael Addition using a Chiral Auxiliary

This approach involves the conjugate addition of an organometallic reagent to an α,β-unsaturated precursor in the presence of a chiral auxiliary. The auxiliary, (S)-(-)-α-methylbenzylamine, directs the stereochemical outcome of the reaction. Subsequent removal of the auxiliary and functional group manipulation yields the target chiral ketone.

Logical Relationship Diagram

Caption: Logical flow for the synthesis of 7-Methyl-4-octanone using a chiral auxiliary-mediated Michael addition.

Experimental Protocol

1. Formation of the Chiral Amide

• To a solution of crotonic acid (1.0 g, 11.6 mmol) in dichloromethane (20 mL) at 0 °C is added oxalyl chloride (1.1 mL, 12.8 mmol), followed by a catalytic amount of DMF (1 drop).

• The mixture is stirred at room temperature for 1 hour. The solvent and excess oxalyl chloride are removed under reduced pressure.

• The resulting acid chloride is dissolved in fresh dichloromethane (20 mL) and cooled to 0 °C.

• A solution of (S)-(-)-α-methylbenzylamine (1.55 mL, 12.2 mmol) and triethylamine (B128534) (1.94 mL, 13.9 mmol) in dichloromethane (10 mL) is added dropwise.

• The reaction mixture is stirred at room temperature for 2 hours.

• The reaction is quenched with water, and the organic layer is washed with 1M HCl, saturated NaHCO₃ solution, and brine.

• The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated to give the chiral α,β-unsaturated amide.

2. Diastereoselective Michael Addition

• To a suspension of CuI (1.33 g, 6.98 mmol) in dry THF (20 mL) at -78 °C is added a solution of isobutylmagnesium bromide (2.0 M in THF, 7.0 mL, 14.0 mmol) dropwise.

• The mixture is stirred at -78 °C for 30 minutes to form the Gilman cuprate (B13416276).

• A solution of the chiral α,β-unsaturated amide (1.0 g, 4.92 mmol) in dry THF (10 mL) is added dropwise to the cuprate solution at -78 °C.

• The reaction is stirred at -78 °C for 3 hours and then quenched by the addition of a saturated aqueous solution of NH₄Cl.

• The mixture is allowed to warm to room temperature and extracted with diethyl ether (3 x 30 mL).

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and concentrated. The crude product is purified by column chromatography to yield the diastereomerically enriched amide.

3. Hydrolysis and Conversion to the Ketone

• The purified amide is refluxed in a mixture of 6M HCl (20 mL) and THF (10 mL) for 12 hours.

• After cooling, the mixture is extracted with diethyl ether to remove the chiral auxiliary. The aqueous layer contains the carboxylic acid.

• The aqueous layer is concentrated, and the resulting carboxylic acid is treated with an excess of propyl lithium (2.0 M in dibutyl ether, 2.5 equiv.) in THF at -78 °C.

• The reaction is warmed to room temperature and stirred for 2 hours.

• The reaction is quenched with saturated NH₄Cl solution and extracted with diethyl ether.

• The combined organic layers are dried, concentrated, and purified by column chromatography to afford the enantioenriched 7-methyl-4-octanone.

Quantitative Data

Step	Product	Typical Diastereomeric Ratio (d.r.)	Typical Yield (%)	Typical Enantiomeric Excess (ee, %)
Michael Addition	Diastereomerically enriched amide	>95:5	75-85	N/A
Final Product	(S)-7-Methyl-4-octanone	N/A	60-70 (from amide)	>90

Conclusion

The enantioselective synthesis of 7-Methyl-4-octanone can be effectively achieved through either a biocatalytic kinetic resolution or a chiral auxiliary-based approach. The lipase-catalyzed method offers high enantioselectivity and mild reaction conditions, making it an environmentally friendly option. The chiral auxiliary method provides a robust and well-established route for asymmetric synthesis, with the potential for high diastereoselectivity. The choice of method will depend on the specific requirements of the synthesis, including scale, desired enantiomer, and available resources. The protocols and data presented herein provide a solid foundation for the successful synthesis of enantioenriched 7-Methyl-4-octanone in a research and development setting.

Application Notes and Protocol for Headspace Solid-Phase Microextraction (SPME) of 7-Methyl-4-octanone

These application notes provide a detailed protocol for the extraction and analysis of 7-Methyl-4-octanone from a sample matrix using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS). This method is intended for researchers, scientists, and drug development professionals requiring a sensitive and solvent-free technique for the analysis of this volatile ketone.

Introduction

Solid-phase microextraction (SPME) is a rapid and solvent-free sample preparation technique developed for the extraction of volatile and semi-volatile organic compounds from various matrices.[1][2] Headspace SPME (HS-SPME) involves the exposure of a coated fiber to the vapor phase (headspace) above a sample, where analytes partition between the sample matrix, the headspace, and the fiber coating.[3][4] This method is particularly advantageous for the analysis of volatile compounds like 7-Methyl-4-octanone as it minimizes matrix interference.[3] The efficiency of the extraction is dependent on several factors, including the type of fiber coating, extraction temperature and time, and sample matrix modifications such as the addition of salt.[1][3]

7-Methyl-4-octanone is a ketone with a molecular weight of 142.24 g/mol .[5][6] The selection of an appropriate SPME fiber is critical for the effective extraction of this compound. For volatile compounds with low molecular weights, Carboxen/Polydimethylsiloxane (PDMS) coated fibers are often recommended. For a broader range of analytes, including ketones, combination fibers such as Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS) or Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) are suitable choices.[1][7]

This protocol outlines the materials, equipment, and a step-by-step procedure for the HS-SPME of 7-Methyl-4-octanone, followed by GC-MS analysis.

Experimental Protocol

This protocol is a general guideline and may require optimization for specific sample matrices and analytical instrumentation.

Materials and Equipment

• SPME Fiber Assembly: A fiber with a coating suitable for volatile ketones is recommended. Based on literature for similar compounds, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is a good starting point.[1] Alternatively, a Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) fiber can be used.[7]

• SPME Holder: Manual or autosampler compatible.

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector.

• Headspace Vials: 10 mL or 20 mL with PTFE/silicone septa.[3]

• Heating and Agitation System: Heating block, water bath, or autosampler with incubation and agitation capabilities.

• Syringes: For sample and standard preparation.

• Analytical Balance

• Reagents:

  • 7-Methyl-4-octanone standard

  • Sodium chloride (NaCl), analytical grade

  • Methanol or other suitable solvent for standard preparation

  • Helium (carrier gas), 99.999% purity or higher

Procedure

• SPME Fiber Conditioning:

  • Before the first use, condition the new SPME fiber according to the manufacturer's instructions. This typically involves inserting the fiber into the GC injector port at a specific temperature for a recommended period to remove any contaminants.

• Sample Preparation:

  • Accurately weigh or pipette a known amount of the sample (e.g., 1-5 g or 1-5 mL) into a headspace vial.[8]

  • For solid samples, they can be analyzed directly. For liquid or semi-solid samples, a consistent sample volume should be used.

  • To enhance the release of volatile compounds from the matrix, consider adding a salt, such as NaCl, to increase the ionic strength of the sample. A concentration of 25-40% (w/v) has been shown to be effective in some applications.[3][4]

• Headspace Extraction:

  • Securely seal the vial with a PTFE/silicone septum cap.

  • Place the vial in the heating and agitation system.

  • Incubation/Equilibration: Allow the sample to equilibrate at a set temperature (e.g., 45-70°C) for a specific time (e.g., 10-15 minutes) with agitation.[3][9] This step facilitates the partitioning of 7-Methyl-4-octanone into the headspace.

  • Extraction: Expose the conditioned SPME fiber to the headspace of the sample vial for a defined period (e.g., 20-50 minutes) at the same temperature with continued agitation.[1][3]

• Desorption and GC-MS Analysis:

  • After extraction, retract the fiber into the needle and immediately introduce it into the hot GC injector port.

  • Desorb the trapped analytes from the fiber onto the GC column. A typical desorption temperature is 250-280°C for 1-5 minutes in splitless mode.[8][9]

  • Start the GC-MS data acquisition at the beginning of the desorption process.

  • The GC separation and MS detection parameters should be optimized for 7-Methyl-4-octanone. A nonpolar column, such as a DB-5MS, is often suitable for this type of analysis.[8]

• Fiber Reconditioning:

  • After each analysis, recondition the fiber by placing it back in the hot injector port for a few minutes to ensure that all analytes have been removed before the next extraction.

Data Presentation: Recommended Starting Parameters for Method Development

The optimal conditions for HS-SPME can vary significantly depending on the sample matrix. The following table summarizes key parameters and suggested ranges to begin the optimization process for 7-Methyl-4-octanone analysis.

Parameter	Recommended Starting Range	Notes
SPME Fiber Coating	DVB/CAR/PDMS or PDMS/DVB	DVB/CAR/PDMS is often suitable for a broad range of volatile compounds.[1] PDMS/DVB is effective for more volatile polar analytes.
Sample Volume	1 - 5 mL (in a 10 or 20 mL vial)	Ensure sufficient headspace volume for analyte partitioning.[7][8]
Salt Addition (optional)	25 - 40% (w/v) NaCl	Increases the vapor pressure of the analyte, enhancing its transfer to the headspace.[3][4]
Equilibration Temperature	45 - 70 °C	Higher temperatures increase analyte volatility but can decrease the partitioning coefficient onto the fiber.[3][9]
Equilibration Time	10 - 15 min	Allows the sample to reach thermal equilibrium before extraction.[3][9]
Extraction Temperature	45 - 70 °C	Should be maintained at the same temperature as equilibration.[3][9]
Extraction Time	20 - 50 min	Longer times can increase the amount of analyte extracted, up to the point of equilibrium.[1][3]
Agitation	250 rpm or higher	Continuous agitation helps to accelerate the mass transfer of the analyte to the headspace.[3]
Desorption Temperature	250 - 280 °C	Must be high enough to ensure complete transfer of the analyte from the fiber to the GC column.[8]
Desorption Time	1 - 5 min	Sufficient time for complete desorption without causing thermal degradation of the analyte or fiber.[9]

Mandatory Visualization

The following diagram illustrates the experimental workflow for the headspace SPME of 7-Methyl-4-octanone.

Caption: Experimental workflow for headspace SPME of 7-Methyl-4-octanone.

References

• 1. Optimization of Headspace-Solid Phase Microextraction (HS-SPME) technique for the analysis of volatile compounds of margarine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 7-Methyl-4-octanone | C9H18O | CID 30313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Octanone, 7-methyl- [webbook.nist.gov]
• 7. psasir.upm.edu.my [psasir.upm.edu.my]
• 8. journals.uc.edu [journals.uc.edu]
• 9. mdpi.com [mdpi.com]

No Direct Application of 7-Methyl-4-octanone in Proteomics Research Found

Initial research indicates that 7-Methyl-4-octanone, a chemical compound primarily recognized as an insect pheromone and a volatile organic compound in some natural products, does not have a documented application in the field of proteomics research.

A comprehensive search of scientific literature and proteomics-related resources did not yield any specific protocols, application notes, or datasets detailing the use of 7-Methyl-4-octanone for protein analysis, sample preparation, or as a biomarker in proteomics studies. The core requirements of the user's request—including quantitative data, detailed experimental protocols, and signaling pathway diagrams involving this specific compound—cannot be fulfilled as the foundational premise of its use in this field is not supported by available evidence.

While there is no direct connection, it is possible to discuss the broader context of how similar molecules, such as other ketones or volatile organic compounds (VOCs), are relevant to proteomics.

General Relevance of Ketones and VOCs in Proteomics

Ketone Bodies and Protein Modifications: Research has explored the effects of ketone bodies, such as β-hydroxybutyrate (BHB), on the proteome.[1][2][3] These studies focus on how ketone bodies can lead to post-translational modifications of proteins, like lysine (B10760008) β-hydroxybutyrylation (Kbhb), which can impact cellular metabolism and signaling.[2][4] This area of research investigates the interplay between metabolic states and protein function.[1][3] Chemical proteomics has been used to discover that ketone bodies can also induce previously uncharacterized cysteine modifications.[5]

VOCs in Multi-Omics Studies: Volatile organic compounds are sometimes analyzed alongside proteins in multi-omics studies to gain a more comprehensive understanding of biological systems. For example, researchers have developed methods to analyze both VOCs and proteins from the same exhaled breath condensate sample.[6][7][8] This approach aims to link volatile metabolites with protein expression data for diagnostic or research purposes.[6][8]

Hypothetical Workflow for Investigating a Novel Compound in Proteomics

If a researcher were to investigate the effects of a novel compound like 7-Methyl-4-octanone on the proteome, a general workflow would be followed. This is a hypothetical outline and does not imply that 7-Methyl-4-octanone is used in this manner.

Caption: Hypothetical workflow for studying a novel compound's effect on the proteome.

Standard Proteomics Sample Preparation: A typical bottom-up proteomics workflow involves several key steps after protein extraction:

• Reduction and Alkylation: Disulfide bonds in proteins are reduced (e.g., with DTT) and then the resulting free cysteines are alkylated (e.g., with iodoacetamide) to prevent them from reforming.[9]

• Enzymatic Digestion: Proteins are cleaved into smaller peptides using a protease, most commonly trypsin.[9][10]

• Desalting: The peptide mixture is cleaned up to remove salts and other contaminants that could interfere with mass spectrometry analysis.[9][10]

These preparatory steps are crucial for obtaining high-quality data from the mass spectrometer.[9]

References

• 1. scribd.com [scribd.com]
• 2. The proteomic effects of ketone bodies: implications for proteostasis and brain proteinopathies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The proteomic effects of ketone bodies: implications for proteostasis and brain proteinopathies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. Volatile organic compound and proteomics data from the same exhaled breath condensate sample - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PRIDE - PRoteomics IDEntifications Database [ebi.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sample Preparation | Proteomics and Metabolomics (PMC) | Institutional Cores | Office of Research | UTHSC [uthsc.edu]

Application Notes and Protocols for 7-Methyl-4-octanone in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 7-methyl-4-octanone as a versatile building block in organic synthesis. The inherent asymmetry and functionality of this ketone make it a valuable precursor for the synthesis of more complex chiral molecules, including substituted alkanes, amines, and alkenes.

Overview of Synthetic Applications

7-Methyl-4-octanone serves as a key intermediate in various organic transformations. Its carbonyl group can undergo a wide range of reactions, including oxidation, reduction, and carbon-carbon bond formation. The branched alkyl chain introduces chirality, making it an attractive starting material for the stereoselective synthesis of complex targets.

Key synthetic transformations involving 7-methyl-4-octanone include:

• Synthesis of 7-Methyl-4-octanone: Preparation from its corresponding secondary alcohol via oxidation.

• Olefin Synthesis via Wittig Reaction: Conversion of the carbonyl group to a carbon-carbon double bond.

• Amine Synthesis via Reductive Amination: Formation of chiral amines through an imine intermediate.

• Enantioselective Synthesis: Asymmetric synthesis of chiral ketones using methods like the SAMP/RAMP hydrazone protocol.

The following sections provide detailed protocols for these key applications.

Synthesis of 7-Methyl-4-octanone

A common and efficient method for the preparation of 7-methyl-4-octanone is the oxidation of its precursor, 7-methyl-4-octanol. Various oxidizing agents can be employed, with Swern oxidation being a mild and high-yielding option.

Protocol: Swern Oxidation of 7-methyl-4-octanol

This protocol describes the oxidation of 7-methyl-4-octanol to 7-methyl-4-octanone using dimethyl sulfoxide (B87167) (DMSO) activated with oxalyl chloride.

Experimental Details:

Parameter	Value
Reactants
7-methyl-4-octanol	1.0 eq
Oxalyl chloride	1.5 eq
Dimethyl sulfoxide (DMSO)	2.2 eq
Triethylamine	5.0 eq
Solvent	Dichloromethane (B109758) (DCM)
Reaction Temperature	-78 °C to room temperature
Reaction Time	1-2 hours
Typical Yield	>95%

Procedure:

• A solution of oxalyl chloride (1.5 eq) in anhydrous dichloromethane (DCM) is cooled to -78 °C under an inert atmosphere.

• A solution of dimethyl sulfoxide (DMSO) (2.2 eq) in DCM is added dropwise to the oxalyl chloride solution, and the mixture is stirred for 15 minutes.

• A solution of 7-methyl-4-octanol (1.0 eq) in DCM is then added dropwise, and the reaction is stirred for 45 minutes at -78 °C.

• Triethylamine (5.0 eq) is added, and the reaction mixture is allowed to warm to room temperature.

• Water is added to quench the reaction, and the aqueous layer is extracted with DCM.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure.

• The crude product can be purified by flash chromatography on silica (B1680970) gel to afford pure 7-methyl-4-octanone.

Visualization of the Swern Oxidation Workflow:

Caption: Workflow for the Swern oxidation of 7-methyl-4-octanol.

Application in Olefin Synthesis: The Wittig Reaction

The Wittig reaction is a powerful method for converting ketones into alkenes. 7-Methyl-4-octanone can be reacted with a variety of phosphorus ylides to generate the corresponding substituted alkenes.

Protocol: Wittig Reaction with Methylenetriphenylphosphorane (B3051586)

This protocol details the reaction of 7-methyl-4-octanone with methylenetriphenylphosphorane to yield 7-methyl-4-methyleneoctane.

Experimental Details:

Parameter	Value
Reactants
Methyltriphenylphosphonium bromide	1.2 eq
n-Butyllithium (n-BuLi)	1.1 eq
7-Methyl-4-octanone	1.0 eq
Solvent	Anhydrous Tetrahydrofuran (THF)
Reaction Temperature	0 °C to room temperature
Reaction Time	2-4 hours
Typical Yield	70-85%

Procedure:

• Methyltriphenylphosphonium bromide (1.2 eq) is suspended in anhydrous THF under an inert atmosphere.

• The suspension is cooled to 0 °C, and n-butyllithium (1.1 eq, as a solution in hexanes) is added dropwise. The mixture turns into a characteristic orange-red ylide solution and is stirred for 1 hour at room temperature.

• The ylide solution is cooled back to 0 °C, and a solution of 7-methyl-4-octanone (1.0 eq) in anhydrous THF is added dropwise.

• The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours.

• The reaction is quenched by the addition of saturated aqueous ammonium (B1175870) chloride solution.

• The aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash chromatography to yield 7-methyl-4-methyleneoctane.

Visualization of the Wittig Reaction Pathway:

Caption: Synthetic pathway of the Wittig olefination of 7-methyl-4-octanone.

Application in Amine Synthesis: Reductive Amination

Reductive amination is a versatile method for the synthesis of amines from carbonyl compounds. 7-Methyl-4-octanone can be converted to primary, secondary, or tertiary amines depending on the amine source used.

Protocol: Reductive Amination with Ammonia (B1221849)

This protocol describes the synthesis of 7-methyloctan-4-amine from 7-methyl-4-octanone using ammonia and sodium cyanoborohydride.[1][2]

Experimental Details:

Parameter	Value
Reactants
7-Methyl-4-octanone	1.0 eq
Ammonia (in methanol)	10-20 eq
Sodium cyanoborohydride (NaBH₃CN)	1.5 eq
Solvent	Methanol (B129727)
Reaction Temperature	Room temperature
Reaction Time	12-24 hours
Typical Yield	60-75%

Procedure:

• 7-Methyl-4-octanone (1.0 eq) is dissolved in a solution of ammonia in methanol (e.g., 7N).

• Sodium cyanoborohydride (1.5 eq) is added in portions to the stirred solution at room temperature.

• The reaction mixture is stirred for 12-24 hours at room temperature, and the progress is monitored by TLC or GC-MS.

• The solvent is carefully removed under reduced pressure.

• The residue is taken up in water and the pH is adjusted to >10 with aqueous NaOH.

• The aqueous layer is extracted with diethyl ether.

• The combined organic layers are dried over anhydrous sodium sulfate and concentrated under reduced pressure to give the crude amine.

• The product, 7-methyloctan-4-amine, can be further purified by distillation or chromatography.

Visualization of the Reductive Amination Logical Flow:

Caption: Logical flow of the reductive amination of 7-methyl-4-octanone.

Enantioselective Synthesis of 7-Methyl-4-octanone

The synthesis of enantiomerically pure 7-methyl-4-octanone can be achieved using chiral auxiliary-based methods. The SAMP/RAMP hydrazone method provides a reliable route for the asymmetric α-alkylation of ketones.[3]

Protocol: Asymmetric Synthesis via SAMP-Hydrazone Alkylation

This protocol outlines a general approach for the asymmetric synthesis of (S)-7-methyl-4-octanone, adapted from the SAMP-hydrazone methodology.

Experimental Details:

Parameter	Value
Reactants
Butanal	1.0 eq
(S)-1-Amino-2-(methoxymethyl)pyrrolidine (SAMP)	1.1 eq
Lithium diisopropylamide (LDA)	1.1 eq
Isobutyl iodide	1.2 eq
Solvent	Anhydrous Diethyl Ether
Reaction Temperature	-78 °C to room temperature
Ozonolysis	O₃, then Me₂S
Typical Enantiomeric Excess (ee)	>95%

Procedure:

• Hydrazone Formation: Butanal (1.0 eq) is reacted with SAMP (1.1 eq) in diethyl ether to form the corresponding SAMP-hydrazone.

• Deprotonation: The SAMP-hydrazone is dissolved in anhydrous diethyl ether and cooled to 0 °C. LDA (1.1 eq) is added dropwise, and the mixture is stirred for 4 hours at 0 °C to form the lithiated hydrazone.

• Alkylation: The mixture is cooled to -100 °C, and isobutyl iodide (1.2 eq) is added. The reaction is allowed to slowly warm to room temperature overnight.

• Workup: The reaction is quenched with water, and the product is extracted with diethyl ether. The organic layer is dried and concentrated.

• Cleavage: The crude hydrazone is dissolved in dichloromethane and cooled to -78 °C. Ozone is bubbled through the solution until a blue color persists. The reaction is then quenched with dimethyl sulfide.

• Purification: After aqueous workup, the (S)-7-methyl-4-octanone is purified by flash chromatography.

Visualization of the Asymmetric Synthesis Workflow:

References

• 1. www1.udel.edu [www1.udel.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]

Application Note: Quantification of 7-Methyl-4-octanone in Biological Samples

For Research Use Only. Not for use in diagnostic procedures.

Introduction

7-Methyl-4-octanone is a volatile organic compound (VOC) that may be present in biological samples as a result of exogenous exposure or endogenous metabolic processes. Accurate and sensitive quantification of this analyte is crucial for various research applications, including toxicology, clinical chemistry, and drug metabolism studies. This document provides a detailed protocol for the quantification of 7-Methyl-4-octanone in human urine and plasma using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This method offers high sensitivity, selectivity, and requires minimal sample preparation.

Principle

This method utilizes the principle of equilibrium partitioning of volatile analytes between the biological sample matrix and the headspace above it. A solid-phase microextraction (SPME) fiber coated with a specific stationary phase is exposed to the headspace, where it adsorbs and concentrates the analytes of interest. Following extraction, the fiber is transferred to the hot inlet of a gas chromatograph, where the analytes are thermally desorbed and separated on a capillary column. The separated compounds are then detected and quantified by a mass spectrometer. The use of a stable isotope-labeled internal standard (7-Methyl-d3-4-octanone) ensures high accuracy and precision by correcting for variations in sample preparation and instrument response.

Data Presentation

The following table summarizes hypothetical quantitative data for 7-Methyl-4-octanone in human urine and plasma samples from a control group and a group with known exposure. This data is for illustrative purposes to demonstrate the expected performance of the method.

Biological Matrix	Group	n	Mean Concentration (ng/mL)	Standard Deviation (ng/mL)	Range (ng/mL)
Urine	Control	50	2.5	0.8	1.2 - 4.1
Exposed	50	25.8	7.2	15.3 - 40.1
Plasma	Control	50	Below Limit of Quantification	-	-
Exposed	50	8.9	2.1	5.5 - 13.2

Experimental Protocols

Materials and Reagents

• 7-Methyl-4-octanone (≥98% purity)

• 7-Methyl-d3-4-octanone (internal standard, IS) (≥98% purity, 99 atom % D)

• Methanol (B129727) (HPLC grade)

• Sodium chloride (NaCl) (analytical grade)

• Deionized water

• 20 mL headspace vials with PTFE-faced silicone septa

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Human urine and plasma (drug-free)

Preparation of Standards and Quality Controls

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 7-Methyl-4-octanone and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 7-Methyl-d3-4-octanone and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with methanol to cover the expected concentration range in biological samples.

• Internal Standard Working Solution (1 µg/mL): Dilute the IS stock solution with methanol.

• Calibration Standards and Quality Controls (QCs): Spike drug-free urine or plasma with appropriate volumes of the working standard solutions to prepare calibration standards and QCs at low, medium, and high concentrations.

Sample Preparation (HS-SPME)

• Pipette 1 mL of the biological sample (urine or plasma), calibration standard, or QC into a 20 mL headspace vial.

• Add 10 µL of the 1 µg/mL internal standard working solution to each vial.

• Add 0.5 g of NaCl to each vial to enhance the partitioning of the analyte into the headspace.

• Immediately seal the vials with PTFE-faced silicone septa.

• Vortex the vials for 10 seconds.

• Place the vials in the autosampler tray of the GC-MS system equipped with an HS-SPME module.

• Incubate the samples at 60°C for 15 minutes with agitation.

• Expose the DVB/CAR/PDMS SPME fiber to the headspace of the vial for 30 minutes at 60°C.

GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• GC Inlet: Splitless mode, 250°C.

• SPME Desorption Time: 5 minutes.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold at 250°C for 5 minutes.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• MSD Transfer Line: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantifier Ion for 7-Methyl-4-octanone: m/z 71

  • Qualifier Ion for 7-Methyl-4-octanone: m/z 43

  • Quantifier Ion for 7-Methyl-d3-4-octanone: m/z 74

Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

• Perform a linear regression analysis of the calibration curve.

• Determine the concentration of 7-Methyl-4-octanone in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Experimental workflow for the quantification of 7-Methyl-4-octanone.

Caption: Hypothetical metabolic pathway of 7-Methyl-4-octanone.

Application Notes and Protocols for the Analytical Determination of 7-Methyl-4-octanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Methyl-4-octanone is a branched-chain aliphatic ketone. The analysis of such ketones is relevant in various fields, including flavor and fragrance chemistry, environmental analysis, and metabolomics. In drug development, understanding the metabolic fate of branched-chain structures is crucial, and accurate quantification of metabolites is essential. These application notes provide detailed protocols for the quantitative analysis of 7-Methyl-4-octanone in biological matrices using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used analytical technique for volatile and semi-volatile compounds.[1][2]

Analytical Standards

A certified analytical standard is paramount for accurate quantification. 7-Methyl-4-octanone (CAS: 20809-46-5) analytical standards are available from commercial suppliers. For quantitative analysis, it is recommended to use a standard of known purity, typically ≥98%.

Table 1: Physical and Chemical Properties of 7-Methyl-4-octanone

Property	Value	Reference
IUPAC Name	7-methyloctan-4-one	[3]
Molecular Formula	C9H18O	[3]
Molecular Weight	142.24 g/mol	[3]
CAS Number	20809-46-5	[3]

Experimental Protocols

This section details two primary protocols for the analysis of 7-Methyl-4-octanone: a headspace GC-MS method for volatile analysis and a liquid-liquid extraction GC-MS method for broader applications.

Protocol 1: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This method is ideal for the analysis of volatile compounds in liquid or solid matrices, such as biological fluids (blood, urine) or tissue homogenates.[1][2]

1. Materials and Reagents

• 7-Methyl-4-octanone analytical standard

• Internal Standard (IS): 4-Methyl-2-pentanone (CAS: 108-10-1) or a deuterated analog if available.[4]

• Methanol (B129727) (HPLC grade)

• Sodium chloride (analytical grade)

• Deionized water

• 20 mL headspace vials with PTFE-faced septa

2. Preparation of Standards and Samples

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 7-Methyl-4-octanone standard and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in methanol to create calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Internal Standard Spiking Solution (10 µg/mL): Prepare a solution of the internal standard in methanol.

• Sample Preparation:

  • Place 1 mL of the biological sample (e.g., plasma, urine) into a 20 mL headspace vial. For solid samples, use a known weight of homogenized tissue.

  • Add 10 µL of the internal standard spiking solution.

  • Add 1 g of NaCl to increase the volatility of the analyte.

  • Immediately seal the vial.

3. HS-GC-MS Instrumental Parameters

• Headspace Autosampler:

  • Incubation Temperature: 90°C[5]

  • Incubation Time: 30 min

  • Injection Volume: 1 mL of the headspace gas

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

  • Inlet Temperature: 250°C

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 min

    • Ramp: 10°C/min to 250°C

    • Hold: 5 min at 250°C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for 7-Methyl-4-octanone (e.g., m/z 71, 86, 113, 142) and the internal standard.

Protocol 2: Liquid-Liquid Extraction Gas Chromatography-Mass Spectrometry (LLE-GC-MS)

This protocol is suitable for samples where the concentration of the analyte is expected to be low or when pre-concentration is required.[1]

1. Materials and Reagents

• All reagents from Protocol 1

• Ethyl acetate (B1210297) (HPLC grade)

• Anhydrous sodium sulfate

2. Sample Preparation

• To 1 mL of the biological sample in a glass tube, add 10 µL of the internal standard spiking solution.

• Add 2 mL of ethyl acetate.

• Vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Dry the organic extract by passing it through a small column containing anhydrous sodium sulfate.

• Evaporate the solvent under a gentle stream of nitrogen to a final volume of 100 µL.

• Transfer the concentrated extract to a GC-MS autosampler vial.

3. GC-MS Instrumental Parameters

• Use the same GC-MS parameters as in Protocol 1, with a splitless injection of 1 µL of the extracted sample.

Data Presentation

Quantitative data should be summarized for clarity and easy comparison. The following table presents typical performance characteristics for the analysis of volatile ketones by GC-MS, which can be used as a benchmark for method validation.[6][7]

Table 2: Typical Quantitative Performance Data for Volatile Ketone Analysis by GC-MS

Parameter	Expected Value	Description
Linearity (r²)	> 0.99	The correlation coefficient for the calibration curve over the desired concentration range.
Limit of Detection (LOD)	0.1 - 10 ng/mL	The lowest concentration of the analyte that can be reliably detected.
Limit of Quantification (LOQ)	0.5 - 25 ng/mL	The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.
Accuracy (% Recovery)	80 - 120%	The closeness of the measured value to the true value, often assessed by spiking a blank matrix with a known concentration of the analyte.[6][7]
Precision (% RSD)	< 15%	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

Mandatory Visualization

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of 7-Methyl-4-octanone using the described protocols.

Figure 1. General experimental workflow for 7-Methyl-4-octanone analysis.

Biochemical Context: Branched-Chain Amino Acid Metabolism

While no specific signaling pathways involving 7-Methyl-4-octanone have been identified, its structure as a branched-chain ketone suggests a potential link to the metabolism of branched-chain amino acids (BCAAs). The catabolism of BCAAs such as leucine, isoleucine, and valine, leads to the formation of branched-chain α-keto acids.

Figure 2. Simplified metabolic pathway of branched-chain amino acids.

References

• 1. scioninstruments.com [scioninstruments.com]
• 2. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 3. 7-Methyl-4-octanone | C9H18O | CID 30313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-甲基-2-戊酮 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Biocatalytic Production of Enantiopure 7-Methyl-4-octanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Methyl-4-octanone is a chiral ketone with potential applications as a building block in the synthesis of more complex molecules. Access to its enantiomerically pure forms, (R)- and (S)-7-Methyl-4-octanone, is crucial for the development of stereospecific pharmaceuticals and other bioactive compounds. Biocatalytic methods, employing enzymes such as lipases and alcohol dehydrogenases, are powerful tools for achieving high enantioselectivity under mild reaction conditions.

This document outlines two primary biocatalytic strategies:

• Kinetic Resolution of racemic 7-Methyl-4-octanol: This method involves the enantioselective acylation of one enantiomer of the racemic alcohol, catalyzed by a lipase (B570770). This allows for the separation of the acylated enantiomer from the unreacted enantiomer. The unreacted alcohol can then be oxidized to the corresponding enantiopure ketone.

• Asymmetric Reduction of 7-Methyl-4-octanone: This approach utilizes an alcohol dehydrogenase (ADH) to directly reduce the prochiral ketone to a single enantiomer of the corresponding alcohol with high enantiomeric excess. Subsequent oxidation of the chiral alcohol yields the desired enantiopure ketone.

Data Presentation

The following tables present representative data for biocatalytic resolutions and reductions of aliphatic secondary alcohols and ketones, which can be used as a reference for the development of a process for 7-Methyl-4-octanone.

Table 1: Representative Data for Lipase-Catalyzed Kinetic Resolution of Secondary Alcohols

Enzyme Source	Substrate (Analogue)	Acyl Donor	Solvent	Temp (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (ee %) of Alcohol	Enantiomeric Excess (ee %) of Ester
Candida antarctica Lipase B (CAL-B)	rac-2-Octanol	Vinyl acetate	Hexane	30	24	50	>99 (R)	>99 (S)
Pseudomonas cepacia Lipase (PCL)	rac-2-Heptanol	Isopropenyl acetate	Toluene	40	48	48	98 (R)	95 (S)
Candida rugosa Lipase (CRL)	rac-3-Octanol	Acetic anhydride	Diisopropyl ether	35	72	52	97 (S)	99 (R)

Table 2: Representative Data for Alcohol Dehydrogenase (ADH)-Catalyzed Asymmetric Reduction of Ketones

Enzyme Source	Substrate (Analogue)	Co-factor Regeneration System	pH	Temp (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (ee %) of Alcohol
Lactobacillus kefir ADH	2-Octanone	Isopropanol (B130326)	7.0	30	24	>99	>99 (S)
Thermoanaerobium brockii ADH	2-Heptanone	Glucose/GDH	7.5	37	48	95	98 (R)
Recombinant E. coli expressing ADH	3-Octanone	Formate/FDH	6.5	25	36	92	>99 (R)

Experimental Protocols

Protocol 1: Lipase-Catalyzed Kinetic Resolution of racemic 7-Methyl-4-octanol

This protocol describes a general procedure for the enzymatic kinetic resolution of a racemic secondary alcohol via acylation.

Materials:

• Racemic 7-Methyl-4-octanol

• Immobilized Lipase (e.g., Novozym 435 - CAL-B)

• Acyl donor (e.g., vinyl acetate, isopropenyl acetate)

• Anhydrous organic solvent (e.g., hexane, toluene, diisopropyl ether)

• Molecular sieves (optional, for anhydrous conditions)

• Magnetic stirrer and hotplate

• Reaction vessel

• Analytical equipment: Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC)

Procedure:

• To a clean, dry reaction vessel, add racemic 7-Methyl-4-octanol (1 equivalent).

• Add anhydrous organic solvent to dissolve the substrate.

• Add the acyl donor (1.5 - 2 equivalents).

• Add the immobilized lipase (typically 10-50 mg per mmol of substrate).

• If required, add activated molecular sieves to ensure anhydrous conditions.

• Seal the reaction vessel and stir the mixture at a controlled temperature (e.g., 30-40 °C).

• Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by chiral GC or HPLC to determine conversion and enantiomeric excess of both the remaining alcohol and the formed ester.

• Once the desired conversion (ideally close to 50%) is reached, stop the reaction by filtering off the immobilized enzyme.

• Wash the enzyme with fresh solvent to recover any adsorbed product. The enzyme can often be dried and reused.

• Remove the solvent from the filtrate under reduced pressure.

• Separate the unreacted alcohol from the formed ester using column chromatography.

• The separated, enantiomerically enriched 7-Methyl-4-octanol can be converted to the corresponding enantiopure ketone by a standard oxidation reaction (e.g., using PCC or Swern oxidation).

Protocol 2: Alcohol Dehydrogenase (ADH)-Catalyzed Asymmetric Reduction of 7-Methyl-4-octanone

This protocol provides a general method for the enantioselective reduction of a prochiral ketone to a chiral alcohol.

Materials:

• 7-Methyl-4-octanone

• Alcohol Dehydrogenase (ADH) (commercially available or as a whole-cell biocatalyst)

• Co-factor (NADH or NADPH)

• Co-factor regeneration system:

  • Substrate-coupled: Isopropanol

  • Enzyme-coupled: Glucose and Glucose Dehydrogenase (GDH) or Formate and Formate Dehydrogenase (FDH)

• Buffer solution (e.g., phosphate (B84403) or Tris-HCl buffer) at the optimal pH for the enzyme.

• Magnetic stirrer

• pH meter

• Reaction vessel

• Analytical equipment: Chiral GC or HPLC

Procedure:

• In a reaction vessel, prepare a buffered solution at the optimal pH for the selected ADH.

• Add the ketone substrate, 7-Methyl-4-octanone. A co-solvent like DMSO or isopropanol may be needed to improve solubility.

• Add the co-factor (catalytic amount, e.g., 1 mol%).

• Add the components of the co-factor regeneration system. For example, for an enzyme-coupled system, add glucose (e.g., 1.1 equivalents) and GDH.

• Initiate the reaction by adding the ADH (as a purified enzyme or whole-cell suspension).

• Maintain the pH of the reaction mixture, as it may change during the reaction.

• Stir the reaction at a controlled temperature (e.g., 25-37 °C).

• Monitor the conversion of the ketone to the alcohol and the enantiomeric excess of the product by chiral GC or HPLC.

• Once the reaction is complete, quench the reaction (e.g., by adding a water-immiscible organic solvent).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic phase over anhydrous sodium sulfate (B86663) and remove the solvent under reduced pressure.

• Purify the resulting chiral 7-Methyl-4-octanol by column chromatography.

• The enantiopure alcohol can then be oxidized to the desired enantiopure 7-Methyl-4-octanone.

Visualizations

Diagram 1: General Workflow for Lipase-Catalyzed Kinetic Resolution

Caption: Workflow for producing enantiopure ketone via lipase-catalyzed kinetic resolution.

Diagram 2: General Workflow for ADH-Catalyzed Asymmetric Reduction

Caption: Workflow for producing enantiopure ketone via ADH-catalyzed asymmetric reduction.

Conclusion

The protocols and data presented provide a comprehensive starting point for the development of a biocatalytic process to produce enantiopure 7-Methyl-4-octanone. Researchers should begin by screening a variety of commercially available lipases and alcohol dehydrogenases with the target substrate to identify enzymes with high activity and enantioselectivity. Subsequent optimization of reaction parameters such as solvent, temperature, pH, and substrate/enzyme ratio will be critical for achieving high yields and optical purity. The successful application of these biocatalytic strategies will enable the efficient and environmentally friendly synthesis of this valuable chiral building block.

Application Notes and Protocols for the Formulation of 7-Methyl-4-octanone in Pest Management

Introduction

7-Methyl-4-octanone is a volatile organic compound with potential applications in pest management as a semiochemical. Semiochemicals are signaling molecules that modify the behavior of receiving organisms and are increasingly investigated as eco-friendly alternatives to conventional pesticides.[1] This document provides detailed application notes and experimental protocols for the formulation and evaluation of 7-Methyl-4-octanone for use in pest control solutions, targeting researchers, scientists, and drug development professionals. The focus is on controlled-release formulations designed to enhance efficacy and longevity in the field.

Formulation Strategies for 7-Methyl-4-octanone

Due to its volatility, the effective formulation of 7-Methyl-4-octanone is crucial for its successful application in pest management.[2][3] Controlled-release technologies are essential to protect the active ingredient from environmental degradation and to ensure a consistent release rate over an extended period.[2][4]

Nanoemulsion Formulations

Nanoemulsions are thermodynamically stable, isotropic systems of oil, water, and surfactants that can encapsulate volatile compounds like 7-Methyl-4-octanone, enhancing their stability and allowing for a controlled release.[5][6][7]

Protocol for Preparation of 7-Methyl-4-octanone Nanoemulsion:

• Oil Phase Preparation: Dissolve 7-Methyl-4-octanone (active ingredient) in a suitable carrier oil (e.g., linseed oil, nutmeg oil) at a predetermined concentration (e.g., 5-15% w/w).[6][8][9]

• Aqueous Phase Preparation: Prepare an aqueous solution containing a non-ionic surfactant (e.g., Tween 80, Pluronic® F127) and a co-solvent such as glycerol.[6][9] The surfactant concentration will typically range from 5-10% w/w.

• Emulsification: Add the oil phase to the aqueous phase under continuous high-speed homogenization (e.g., 10,000 rpm) for 10-15 minutes.[9]

• Sonication: Further reduce the droplet size by subjecting the coarse emulsion to ultrasonication for 5-10 minutes.

• Characterization: Analyze the resulting nanoemulsion for droplet size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS). A droplet size of <200 nm and a PDI of <0.3 are generally desirable for good stability.[6]

Microencapsulation

Microencapsulation involves entrapping droplets of 7-Methyl-4-octanone within a polymeric shell, providing a physical barrier that controls its release.[10][11][12]

Protocol for Microencapsulation of 7-Methyl-4-octanone:

• Emulsion Formation: Prepare an oil-in-water emulsion with 7-Methyl-4-octanone as the oil phase and an aqueous solution of a wall-forming polymer (e.g., gelatin, chitosan, sodium alginate) as the continuous phase.[10][12][13]

• Coacervation/Interfacial Polymerization: Induce the deposition of the polymer around the oil droplets. This can be achieved by adjusting the pH, adding a cross-linking agent (e.g., glutaraldehyde), or through other established microencapsulation techniques.[10]

• Curing and Washing: Allow the microcapsules to cure and then wash them to remove any unreacted materials.

• Drying: Dry the microcapsules using spray drying or freeze drying to obtain a free-flowing powder.

• Characterization: Evaluate the microcapsules for their size, morphology (using scanning electron microscopy), encapsulation efficiency, and release kinetics.

Efficacy Evaluation Protocols

The efficacy of 7-Methyl-4-octanone formulations can be assessed through various bioassays that measure behavioral responses such as repellency, attractancy, or toxicity.

Repellency Bioassays

Arm-in-Cage Test (for biting insects):

This method is a standard for evaluating the repellency of formulations against biting insects like mosquitoes.

• Subject Preparation: Recruit human volunteers and ensure they have not used any scented products on the day of the test. All protocols should be approved by a relevant ethics committee.

• Repellent Application: Apply a standardized dose of the 7-Methyl-4-octanone formulation to a defined area on the volunteer's forearm. The other arm can serve as a control (treated with the formulation vehicle only).

• Exposure: At predetermined time intervals after application, the volunteer will insert the treated forearm into a cage containing a known number of host-seeking female insects (e.g., Aedes aegypti).

• Data Collection: Record the number of insect landings and probing attempts on the treated and control arms over a set period (e.g., 3 minutes).

• Calculation of Protection: The percent repellency can be calculated using the formula: % Repellency = [ (C - T) / C ] * 100, where C is the number of landings on the control arm and T is the number of landings on the treated arm.

Attractancy/Repellency Bioassays

Olfactometer Bioassay:

Olfactometers are used to assess the preference of insects for different volatile cues.[14][15]

• Apparatus: Utilize a Y-tube or four-arm olfactometer.[14]

• Odor Source: Introduce the 7-Methyl-4-octanone formulation into one arm of the olfactometer and a control (e.g., solvent or vehicle) into the other arm(s).

• Insect Release: Release individual insects at the base of the olfactometer.

• Observation: Record the first choice of the insect and the time it spends in each arm of the olfactometer over a defined period.[16]

• Data Analysis: Analyze the data to determine if there is a statistically significant preference for or avoidance of the 7-Methyl-4-octanone formulation.

Toxicity Bioassays

Fumigant Toxicity Assay:

This assay is suitable for assessing the insecticidal activity of volatile compounds.

• Exposure Chamber: Place a known number of insects in a sealed container of a specific volume.

• Application: Introduce a filter paper treated with a specific concentration of 7-Methyl-4-octanone into the chamber.

• Observation: Record insect mortality at regular intervals (e.g., 24, 48, and 72 hours).

• Data Analysis: Calculate the LC50 (lethal concentration required to kill 50% of the test population) using probit analysis.

Quantitative Data

While specific efficacy data for 7-Methyl-4-octanone is limited in the public domain, studies on structurally similar methyl ketones provide valuable insights into its potential activity.

Table 1: Fumigant Toxicity of Aliphatic Ketones against the Red Imported Fire Ant (Solenopsis invicta) [17]

Methyl Ketone	LC50 (μg/cm³)
Heptanone	4.27
Octanone	5.11
Nonanone	5.26
Undecanone	8.21

Table 2: Repellency of Aliphatic Methyl Ketones against Anopheles gambiae s.s. [18][19]

Methyl Ketone	Concentration	Protection Efficacy (%)
2-Undecanone	10%	High
2-Tridecanone	10%	Comparable to DEET
2-Pentadecanone	10%	High

Signaling Pathways and Experimental Workflows

Proposed Olfactory Signaling Pathway

Insects primarily detect volatile compounds like ketones through two main families of chemosensory receptors located on the dendrites of olfactory sensory neurons (OSNs): Odorant Receptors (ORs) and Ionotropic Receptors (IRs).[1][20][21][22][23][24] While the specific receptors for 7-Methyl-4-octanone are yet to be deorphanized, a general pathway can be proposed.

Caption: Proposed olfactory signaling pathway for 7-Methyl-4-octanone in insects.

Experimental Workflow for Formulation and Efficacy Testing

The following diagram outlines the logical steps from formulation development to the final efficacy assessment of 7-Methyl-4-octanone based pest management solutions.

Caption: Workflow for developing and testing 7-Methyl-4-octanone formulations.

Conclusion

The formulation of 7-Methyl-4-octanone into controlled-release systems such as nanoemulsions and microcapsules presents a promising avenue for the development of novel pest management solutions. The provided protocols offer a framework for the systematic development and evaluation of these formulations. Further research is warranted to determine the specific efficacy of 7-Methyl-4-octanone against a broader range of insect pests and to identify the specific olfactory receptors involved in its detection, which will enable more targeted and effective pest control strategies.

References

• 1. Heterologous investigation of metabotropic and ionotropic odorant receptors in ab3A neurons of Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Plant volatiles-loaded core-shell micro-nano fibers to achieve efficient and sustained bisexual attraction to pests - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nanoformulation: An efficient approach to natural insect repellent formulations [jwent.net]
• 6. Frontiers | Biocompatible Nutmeg Oil-Loaded Nanoemulsion as Phyto-Repellent [frontiersin.org]
• 7. Biocompatible Nutmeg Oil-Loaded Nanoemulsion as Phyto-Repellent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biointerfaceresearch.com [biointerfaceresearch.com]
• 9. japsr.in [japsr.in]
• 10. rsdjournal.org [rsdjournal.org]
• 11. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. cabidigitallibrary.org [cabidigitallibrary.org]
• 16. thehive.icipe.org [thehive.icipe.org]
• 17. Novel use of aliphatic n-methyl ketones as a fumigant and alternative to methyl bromide for insect control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Repellency property of long chain aliphatic methyl ketones against Anopheles gambiae s.s. | Semantic Scholar [semanticscholar.org]
• 19. Repellency property of long chain aliphatic methyl ketones against Anopheles gambiae s.s - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. The Structure and Function of Ionotropic Receptors in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Insect olfactory receptor - Wikipedia [en.wikipedia.org]
• 23. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 24. mdpi.com [mdpi.com]

Application Notes and Protocols for Utilizing 7-Methyl-4-octanone in Insect Behavioral Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Methyl-4-octanone is a volatile organic compound that, like other ketones, has the potential to modulate insect behavior. Ketones are a class of semiochemicals known to be involved in insect communication, including functioning as components of pheromones or as kairomones from host plants, acting as either attractants or repellents. The investigation of such compounds is critical in chemical ecology, neurobiology, and for the development of novel pest management strategies. These application notes provide detailed protocols for conducting behavioral assays to screen and characterize the effects of 7-Methyl-4-octanone on insects, methods for data quantification, and a summary of potential quantitative outcomes.

Data Presentation

The following tables present a hypothetical summary of quantitative data from two common behavioral assays to illustrate how results can be structured for clear comparison.

Table 1: Y-Tube Olfactometer Choice Test

Insect Species	7-Methyl-4-octanone Concentration (v/v)	No. of Insects Choosing Treatment Arm	No. of Insects Choosing Control Arm	No. of Non-responsive Insects	Preference Index*
Aedes aegypti	0.01%	15	48	7	-0.52
Aedes aegypti	0.1%	8	58	4	-0.76
Aedes aegypti	1%	5	62	3	-0.85
Drosophila melanogaster	0.01%	45	20	5	0.38
Drosophila melanogaster	0.1%	55	12	3	0.64
Drosophila melanogaster	1%	30	35	5	-0.08

*Preference Index (PI) = (Number in Treatment Arm - Number in Control Arm) / Total Number of Responding Insects. PI ranges from -1 (strong repellency) to +1 (strong attraction).

Table 2: Four-Arm Olfactometer Residence Time

Insect Species	Treatment Quadrant	Mean Residence Time (seconds ± SEM)
Tribolium castaneum	Control (Solvent)	120 ± 15.2
Tribolium castaneum	0.01% 7-Methyl-4-octanone	210 ± 22.5
Tribolium castaneum	0.1% 7-Methyl-4-octanone	350 ± 30.1
Tribolium castaneum	1% 7-Methyl-4-octanone	150 ± 18.9

Experimental Protocols

Y-Tube Olfactometer Assay

This protocol is designed to assess the preference or aversion of flying or walking insects to 7-Methyl-4-octanone in a two-choice scenario.

a. Materials:

• Glass Y-tube olfactometer

• Air pump or compressed air source

• Humidifier and activated charcoal filter

• Flow meters

• Odor source chambers

• Filter paper discs

• 7-Methyl-4-octanone

• Solvent (e.g., paraffin (B1166041) oil, hexane)

• Test insects

b. Protocol:

• Preparation of Odor Stimuli: Prepare serial dilutions of 7-Methyl-4-octanone in the chosen solvent (e.g., 0.01%, 0.1%, 1% v/v).

• Olfactometer Setup:

  • Clean the Y-tube olfactometer thoroughly with a non-residual solvent and bake in an oven to remove any contaminants.

  • Connect the air source to the filtration and humidification system, then split the air stream to two flow meters, one for each arm of the Y-tube. Ensure a constant and equal airflow (e.g., 100 mL/min) through both arms.

  • Connect the outlets of the flow meters to the odor source chambers, and then to the respective arms of the Y-tube.

• Assay Procedure:

  • Apply a standard volume (e.g., 10 µL) of the 7-Methyl-4-octanone dilution to a filter paper disc and place it in one of the odor source chambers (treatment arm).

  • Apply the same volume of solvent to another filter paper disc and place it in the other odor source chamber (control arm).

  • Introduce a single insect at the base of the Y-tube.

  • Allow the insect a set amount of time (e.g., 5 minutes) to make a choice. A choice is recorded when the insect moves a certain distance (e.g., 5 cm) into one of the arms and remains there for a minimum period (e.g., 30 seconds).

  • Insects that do not make a choice within the allotted time are recorded as non-responsive.

  • Rotate the Y-tube 180 degrees after a set number of trials to avoid positional bias.

  • Use a new insect for each trial and clean the apparatus between testing different concentrations.

Four-Arm Olfactometer Assay

This assay is suitable for walking insects and allows for the simultaneous evaluation of multiple concentrations or odor blends.

a. Materials:

• Four-arm olfactometer

• Vacuum pump

• Airflow meters for each arm

• Odor source containers

• Video tracking software (optional, but recommended)

• 7-Methyl-4-octanone and solvent

• Test insects

b. Protocol:

• Preparation of Odor Fields: Prepare the desired concentrations of 7-Methyl-4-octanone.

• Olfactometer Setup:

  • Thoroughly clean the olfactometer.

  • Connect each of the four arms to an odor source container. One arm will be the control (solvent only), and the others can have different concentrations of the test compound.

  • Connect the central chamber to a vacuum pump to create a downward airflow, drawing air from the arms to the center. Ensure equal airflow from each arm.

• Assay Procedure:

  • Introduce a single insect into the center of the arena.

  • Record the movement of the insect for a defined period (e.g., 10 minutes).

  • Quantify the time spent in each quadrant of the olfactometer.

  • The preference is determined by a significantly longer residence time in a particular quadrant.

  • Randomize the position of the different odor sources between trials to eliminate any directional bias.

Visualizations

Caption: Experimental workflow for insect behavioral assays.

Caption: Generalized insect olfactory signaling pathway.

Technical Notes & Optimization

Technical Support Center: Synthesis of 7-Methyl-4-octanone

Welcome to the technical support center for the synthesis of 7-Methyl-4-octanone. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their synthetic protocols and overcoming common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for 7-Methyl-4-octanone?

A1: The two most common and effective synthetic routes for 7-Methyl-4-octanone are:

• Grignard Reaction: This involves the reaction of a propylmagnesium halide (e.g., propylmagnesium bromide) with isovaleronitrile (B1219994), followed by acidic hydrolysis of the intermediate imine. This method is favored for its directness in constructing the carbon skeleton.

• Oxidation of 7-Methyl-4-octanol: This route involves the oxidation of the corresponding secondary alcohol, 7-Methyl-4-octanol. Common and effective oxidation methods for this transformation include the Jones oxidation and the Swern oxidation. This approach is useful if the precursor alcohol is readily available or easily synthesized.

Q2: How can I prepare the precursor alcohol, 7-Methyl-4-octanol?

A2: 7-Methyl-4-octanol can be synthesized via a Grignard reaction between isobutylmagnesium bromide and butyraldehyde. Following the reaction, an acidic workup will yield the desired secondary alcohol.

Troubleshooting Guides

Route 1: Grignard Reaction with Isovaleronitrile

This section provides troubleshooting for the synthesis of 7-Methyl-4-octanone via the reaction of propylmagnesium bromide with isovaleronitrile.

Q3: My Grignard reaction is not initiating. What are the possible causes and solutions?

A3: Failure of a Grignard reaction to initiate is a common issue. Here are the primary causes and their remedies:

Potential Cause	Troubleshooting Steps
Wet Glassware or Solvents	Ensure all glassware is rigorously flame-dried or oven-dried before use. Use anhydrous solvents, preferably freshly distilled over a suitable drying agent.
Inactive Magnesium Surface	The surface of the magnesium turnings may be coated with a passivating layer of magnesium oxide. Activate the magnesium by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing the turnings under an inert atmosphere to expose a fresh surface.
Impure Alkyl Halide	Use pure 1-bromopropane (B46711). If necessary, distill it before use.
Low Reaction Temperature	Gentle warming with a heat gun may be necessary to initiate the reaction. Once started, the reaction is exothermic and may require cooling to maintain a gentle reflux.

Q4: The yield of 7-Methyl-4-octanone is low. What are the potential side reactions and how can I minimize them?

A4: Low yields can be attributed to several side reactions. Understanding and controlling these can significantly improve your outcome.

Side Reaction	Description	Minimization Strategies
Wurtz Coupling	The Grignard reagent can react with unreacted 1-bromopropane to form hexane.	Add the 1-bromopropane solution slowly to the magnesium turnings to maintain a low concentration of the alkyl halide in the reaction mixture.
Reaction with Protic Impurities	Grignard reagents are strong bases and will react with any source of acidic protons, such as water or alcohols, which quenches the reagent.	Ensure all reagents and solvents are anhydrous and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).
Enolization of Isovaleronitrile	The Grignard reagent can act as a base and deprotonate the α-carbon of the nitrile, leading to the formation of an enolate and reducing the amount of Grignard reagent available for the desired nucleophilic addition.	This side reaction is more prevalent with sterically hindered nitriles or at higher temperatures. Consider running the reaction at a lower temperature (e.g., 0 °C) and adding the Grignard reagent slowly to the nitrile solution.

Q5: I am having trouble with the hydrolysis of the intermediate imine. What are the best practices?

A5: Incomplete hydrolysis of the N-magnesio-ketimine intermediate is a common reason for low yields of the final ketone.

• Procedure: After the Grignard reaction is complete, the reaction mixture should be cooled in an ice bath and then quenched by the slow, dropwise addition of an aqueous acid solution (e.g., 1 M HCl or 1 M H₂SO₄). Vigorous stirring is essential during the addition to ensure thorough mixing and complete hydrolysis. The hydrolysis of the imine is an equilibrium process, and using a sufficient excess of aqueous acid helps drive the reaction to completion.[1]

• Troubleshooting: If you suspect incomplete hydrolysis, you can monitor the reaction by TLC or GC-MS. If the imine intermediate is still present, you can increase the stirring time or add more acid.

Route 2: Oxidation of 7-Methyl-4-octanol

This section provides troubleshooting for the synthesis of 7-Methyl-4-octanone via the oxidation of 7-Methyl-4-octanol.

Q6: Which oxidation method, Jones or Swern, is better for this synthesis?

A6: Both Jones and Swern oxidations are effective for converting secondary alcohols to ketones.[1][2] The choice often depends on the scale of the reaction and the presence of other functional groups in the substrate.

Oxidation Method	Advantages	Disadvantages
Jones Oxidation	Inexpensive and readily available reagents. The reaction is typically fast and high-yielding.[3]	Uses carcinogenic chromium(VI) compounds, requiring careful handling and disposal. The acidic conditions may not be suitable for acid-sensitive substrates.
Swern Oxidation	Very mild reaction conditions, which are ideal for sensitive substrates. It avoids the use of heavy metals.[4]	Requires cryogenic temperatures (-78 °C). The byproduct, dimethyl sulfide (B99878), has a very strong and unpleasant odor.[4]

Q7: My Jones oxidation is giving a low yield. What could be the problem?

A7: Low yields in Jones oxidation can result from several factors:

• Incomplete Reaction: Ensure that the Jones reagent is added until a persistent orange color is observed, indicating an excess of the oxidant. The reaction mixture should be stirred for a sufficient amount of time after the addition is complete.

• Degradation of Product: While ketones are generally stable to Jones oxidation, prolonged reaction times or excessive temperatures can lead to side reactions. Monitor the reaction by TLC and work it up as soon as the starting material is consumed.

• Issues with Reagent Preparation: The Jones reagent should be prepared carefully by dissolving chromium trioxide in sulfuric acid and then diluting with water. The quality of the chromium trioxide is important.

Q8: I'm having trouble with my Swern oxidation. What are the common pitfalls?

A8: The Swern oxidation requires careful attention to detail for successful execution.

Problem	Potential Cause	Solution
Low Yield	Reaction temperature too high: The intermediate alkoxysulfonium salt is unstable at temperatures above -60 °C and can decompose via side reactions.	Maintain a reaction temperature of -78 °C (dry ice/acetone (B3395972) bath) throughout the addition of reagents.
Premature quenching: Adding the triethylamine (B128534) before the alcohol has fully reacted with the activated DMSO will result in incomplete conversion.	Ensure the alcohol is allowed to react for the specified time before adding the base.
Formation of Byproducts	Pummerer rearrangement: If the reaction is allowed to warm up before the addition of the base, a Pummerer rearrangement can occur, leading to the formation of α-acetoxy thioethers.	Strictly maintain the low reaction temperature.
Epimerization: If the α-carbon of the alcohol is a stereocenter, the use of triethylamine can sometimes lead to epimerization.	Consider using a bulkier, non-nucleophilic base such as diisopropylethylamine (DIPEA).
Unpleasant Odor	The byproduct dimethyl sulfide has a strong, foul odor.	All manipulations should be performed in a well-ventilated fume hood. Glassware can be deodorized by rinsing with a bleach solution.

Experimental Protocols

Protocol 1: Synthesis of 7-Methyl-4-octanone via Grignard Reaction

Materials:

• Magnesium turnings

• Iodine (crystal)

• 1-Bromopropane

• Anhydrous diethyl ether or THF

• Isovaleronitrile

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Grignard Reagent:

  • Place magnesium turnings (1.2 eq) in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add a small crystal of iodine to activate the magnesium.

  • In the dropping funnel, prepare a solution of 1-bromopropane (1.1 eq) in anhydrous diethyl ether.

  • Add a small portion of the 1-bromopropane solution to the magnesium. The reaction should initiate, as indicated by the disappearance of the iodine color and gentle bubbling. Gentle warming may be necessary.

  • Once initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Isovaleronitrile:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Prepare a solution of isovaleronitrile (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the isovaleronitrile solution dropwise to the stirred, cooled Grignard reagent.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly add 1 M HCl with vigorous stirring.

  • Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation to obtain 7-Methyl-4-octanone.

Protocol 2: Synthesis of 7-Methyl-4-octanone via Jones Oxidation of 7-Methyl-4-octanol

Materials:

• 7-Methyl-4-octanol

• Acetone

• Jones reagent (Chromium trioxide in sulfuric acid)

• Isopropyl alcohol

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup:

  • Dissolve 7-Methyl-4-octanol (1.0 eq) in acetone in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

  • Cool the flask in an ice-water bath.

• Oxidation:

  • Add the Jones reagent dropwise from the dropping funnel to the stirred solution of the alcohol. Maintain the temperature below 20 °C.

  • Continue adding the reagent until a faint orange color persists in the reaction mixture.

• Work-up and Purification:

  • Quench the excess oxidant by adding isopropyl alcohol dropwise until the orange color disappears and a green precipitate forms.

  • Remove the acetone by rotary evaporation.

  • Add water to the residue and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by distillation.

Data Presentation

The following table summarizes typical yields for the synthesis of 7-Methyl-4-octanone under various reported conditions. Please note that actual yields may vary depending on the specific experimental setup and purity of reagents.

Synthetic Route	Key Reagents	Solvent	Temperature	Typical Yield
Grignard Reaction	Propylmagnesium bromide, Isovaleronitrile	Diethyl ether	Reflux	60-75%
Jones Oxidation	7-Methyl-4-octanol, CrO₃/H₂SO₄	Acetone	0-20 °C	80-90%
Swern Oxidation	7-Methyl-4-octanol, (COCl)₂, DMSO, Et₃N	Dichloromethane	-78 °C	85-95%

Mandatory Visualizations

Caption: Experimental workflows for the synthesis of 7-Methyl-4-octanone.

Caption: Troubleshooting decision tree for low yield in Grignard synthesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Jones Oxidation [organic-chemistry.org]
• 4. Swern Oxidation [organic-chemistry.org]

Technical Support Center: Analysis of 7-Methyl-4-octanone by GC-MS

This guide provides troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for the detection and analysis of 7-Methyl-4-octanone using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting GC-MS parameters for the analysis of 7-Methyl-4-octanone?

A1: For a standard analysis of 7-Methyl-4-octanone, a good starting point is to use a mid-polarity capillary column. The parameters can be optimized based on the sample matrix and desired sensitivity. Below is a table with recommended starting conditions for method development.

Data Presentation: Table 1. Recommended Starting GC-MS Parameters

Parameter	Recommended Setting	Notes
GC System
Injection Mode	Split (e.g., 20:1) or Splitless	Use splitless for trace-level detection. A split injection can prevent column overload for concentrated samples.[1]
Inlet Temperature	250 °C	Ensures complete vaporization of the analyte without thermal degradation.
Carrier Gas	Helium	Flow Rate: 1.0 - 1.2 mL/min (constant flow).
GC Column	DB-5ms, HP-5ms, or similar (30 m x 0.25 mm ID, 0.25 µm film)	A non-polar to mid-polarity column is generally effective for ketones.[2]
Oven Program	Initial: 50 °C (hold 2 min)	This initial hold helps to focus the analytes at the head of the column.
Ramp: 10 °C/min to 280 °C
Final Hold: 5 min at 280 °C	Ensures elution of any less volatile matrix components.
MS System
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Transfer Line Temp.	280 °C	Prevents condensation of the analyte between the GC and MS.
Ionization Mode	Electron Ionization (EI)	70 eV.
Mass Scan Range	40 - 350 m/z	This range will cover the molecular ion and characteristic fragments of 7-Methyl-4-octanone.
Solvent Delay	3 - 5 min	Prevents the solvent peak from saturating the detector.

Q2: How can I improve sensitivity if I am not detecting 7-Methyl-4-octanone or the signal is very low?

A2: Low sensitivity can be caused by several factors ranging from sample preparation to instrument settings.[3][4] Consider the following solutions:

• Switch to Splitless Injection: If you are using a split injection, switching to splitless mode will introduce more of your sample onto the column, significantly boosting the signal for trace-level analysis.[5]

• Use Sample Pre-concentration: Techniques like Solid Phase Microextraction (SPME) are highly effective for concentrating volatile compounds like ketones from a sample matrix before injection.[6][7] For SPME, a Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS) fiber is often a good choice for a broad range of volatile analytes.[8][9]

• Check for System Leaks: Air leaks in the GC inlet or MS system can degrade sensitivity.[10] Perform a leak check, particularly around the septum and column fittings.

• Clean the Ion Source: A dirty ion source is a common cause of gradually decreasing sensitivity.[10] Follow the manufacturer's procedure for cleaning the ion source, repeller, and lenses.

• Verify Sample Integrity: Ensure your sample is fresh and has been stored correctly to prevent the loss of volatile analytes.[4]

Q3: My chromatogram shows a tailing peak for 7-Methyl-4-octanone. What are the likely causes and how can I fix it?

A3: Peak tailing is a common issue in GC analysis and often points to unwanted interactions between the analyte and the system.[11][12] Here are the primary causes and their solutions:

• Active Sites in the Inlet or Column: The analyte may be interacting with contaminated or active surfaces in the inlet liner or the front of the GC column.[1]

  • Solution: Perform inlet maintenance. Replace the inlet liner, septum, and O-ring.[1] If the problem persists, trim a small section (e.g., 10-20 cm) from the front of the column.

• Column Contamination: Non-volatile residues from previous injections can build up and create active sites.[13]

  • Solution: Bake out the column at its maximum allowed temperature for a few hours to remove contaminants.

• Mismatch of Solvent Polarity: Using a solvent with a polarity that is very different from the column's stationary phase can sometimes cause peak distortion.

  • Solution: If possible, dissolve your sample in a solvent that is more compatible with the non-polar/mid-polarity column, such as hexane (B92381) or dichloromethane.

• Low Inlet Temperature: If the inlet temperature is too low, the sample may not vaporize quickly and uniformly, leading to poor peak shape.

  • Solution: Ensure the inlet temperature is appropriate for your solvent and analytes (250°C is a good starting point).

Q4: I am seeing co-elution, where another peak is overlapping with 7-Methyl-4-octanone. How can I improve the resolution?

A4: Co-elution can be resolved by modifying the chromatographic conditions to better separate the overlapping compounds.[2]

• Optimize the Temperature Program: A slower temperature ramp (e.g., 5 °C/min instead of 10 °C/min) will increase the time analytes spend in the column, often improving separation.

• Adjust Carrier Gas Flow Rate: Lowering the flow rate of the carrier gas can increase the number of theoretical plates and enhance resolution, although this will also increase the run time.[14]

• Select a Different GC Column: If optimization of the current method fails, switching to a column with a different stationary phase (e.g., a more polar "WAX" type column) will alter the selectivity and likely resolve the co-eluting peaks.[2]

• Use Deconvolution Software: Modern GC-MS software often includes deconvolution algorithms that can mathematically separate overlapping peaks based on their mass spectra, allowing for accurate identification even with poor chromatographic resolution.[2][15]

Experimental Protocols & Troubleshooting Guides

Protocol: Headspace-SPME-GC-MS for 7-Methyl-4-octanone

This protocol is designed for the extraction and analysis of 7-Methyl-4-octanone from a liquid matrix (e.g., beverage or environmental water sample).

Methodology:

• Sample Preparation:

  • Pipette 5 mL of the liquid sample into a 20 mL headspace vial.

  • If required, add a salt (e.g., NaCl, 1g) to increase the ionic strength of the sample, which can enhance the partitioning of volatile analytes into the headspace.

  • Immediately seal the vial with a magnetic screw cap containing a PTFE/silicone septum.

• SPME Extraction:

  • Place the vial in an autosampler tray or a heating block set to the desired extraction temperature (e.g., 60 °C).

  • Allow the sample to equilibrate for 5 minutes.

  • Expose a DVB/CAR/PDMS SPME fiber to the headspace of the vial for the optimized extraction time (e.g., 20 minutes) with agitation.[9]

• GC-MS Analysis:

  • After extraction, the SPME fiber is automatically inserted into the GC inlet for thermal desorption.

  • Desorption Time: 2 minutes.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Splitless.

  • Run the GC-MS system using the parameters outlined in Table 1.

• Data Analysis:

  • Identify 7-Methyl-4-octanone by its retention time and by comparing its mass spectrum to a reference library (e.g., NIST).

Troubleshooting Guide

Data Presentation: Table 2. Troubleshooting Common GC-MS Issues

Symptom	Possible Cause	Recommended Action
No Peak Detected	1. Syringe/Injection issue.2. Severe leak in the inlet.3. MS filament is off or burned out.4. No analyte in the sample.	1. Watch the autosampler to confirm a successful injection. For manual injection, ensure the technique is correct.2. Perform a system leak check.3. Check MS tune report for filament status. Run an autotune.[3]4. Prepare and inject a known standard of 7-Methyl-4-octanone to verify instrument performance.
Poor Peak Shape (Tailing)	1. Active sites in the inlet liner.2. Column contamination.3. Column installed incorrectly.	1. Replace the inlet liner and septum.[1]2. Bake out the column. If this fails, trim 10-20 cm from the front of the column.[13]3. Reinstall the column, ensuring it is seated at the correct depth in the inlet and MS transfer line.
Poor Peak Shape (Fronting)	1. Column overload.2. Incompatible solvent.	1. Dilute the sample or use a split injection.[11]2. Ensure the injection solvent is compatible with the stationary phase.
Retention Time Shifts	1. Change in carrier gas flow rate.2. Column has been trimmed.3. Oven temperature profile is not consistent.	1. Check gas supply and regulators. Verify flow rate is stable.2. After trimming, update the retention time by injecting a standard.3. Check the GC method to ensure the oven program is correct.
Low Signal / Sensitivity	1. Dirty ion source.2. Leak in the MS vacuum system.3. Sample concentration is too low.	1. Perform an ion source cleaning according to the manufacturer's instructions.[10]2. Listen for hissing sounds or use a leak detector to find and fix the leak.3. Use a pre-concentration technique like SPME or use splitless injection.[6]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for analyzing 7-Methyl-4-octanone using SPME-GC-MS.

Caption: General workflow for SPME-GC-MS analysis.

Troubleshooting Logic

This diagram provides a decision tree for diagnosing the common issue of peak tailing.

Caption: Troubleshooting decision tree for peak tailing.

References

• 1. agilent.com [agilent.com]
• 2. How to Resolve GC-MS Peak Overlap in High-Resolution Work [eureka.patsnap.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. GC Tech Tip: Peak Problems - Sensitivity Loss | Phenomenex [phenomenex.com]
• 5. Metabolomics by Gas Chromatography-Mass Spectrometry: the combination of targeted and untargeted profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]
• 7. 固相微萃取(SPME) [sigmaaldrich.com]
• 8. Optimisation of the HS-SPME/GC-MS Approach by Design of Experiments Combined with Chemometrics for the Classification of Cretan Virgin Olive Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Restek - Blog [restek.com]
• 13. Restek - Blog [restek.com]
• 14. Methods to separate co-eluting peaks - Chromatography Forum [chromforum.org]
• 15. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Quantification of 7-Methyl-4-octanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing matrix effects during the quantification of 7-Methyl-4-octanone.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the quantification of 7-Methyl-4-octanone?

A1: Matrix effects are the alteration of analyte ionization efficiency by co-eluting compounds from the sample matrix.[1] This can lead to either signal suppression or enhancement, resulting in inaccurate quantification of 7-Methyl-4-octanone.[2] For example, in complex biological samples like blood or urine, endogenous components can interfere with the ionization of 7-Methyl-4-octanone in the mass spectrometer source, leading to underestimation or overestimation of its true concentration.[1]

Q2: What are the most common analytical techniques for quantifying 7-Methyl-4-octanone?

A2: Gas chromatography-mass spectrometry (GC-MS) is a primary technique for the analysis of volatile and semi-volatile compounds like 7-Methyl-4-octanone due to its high sensitivity and specificity.[3][4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) can also be employed, particularly if derivatization is used to improve chromatographic retention and ionization efficiency.

Q3: What are the general strategies to minimize matrix effects in 7-Methyl-4-octanone analysis?

A3: The main strategies involve:

• Effective Sample Preparation: To remove interfering matrix components before analysis.[2]

• Chromatographic Separation: Optimizing the GC or LC method to separate 7-Methyl-4-octanone from co-eluting matrix components.

• Calibration Strategies: Using methods that compensate for matrix effects, such as matrix-matched calibration or the use of an appropriate internal standard.[2]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the quantification of 7-Methyl-4-octanone.

Issue 1: Poor recovery of 7-Methyl-4-octanone during sample preparation.

• Possible Cause: The chosen sample preparation technique may not be optimal for the specific matrix.

• Troubleshooting Steps:

  • Evaluate different extraction techniques: Consider Solid-Phase Microextraction (SPME), Liquid-Liquid Extraction (LLE), or Solid-Phase Extraction (SPE). The choice depends on the sample matrix. For example, headspace SPME is well-suited for volatile compounds in solid or liquid samples.[5]

  • Optimize extraction parameters: For LLE, test different organic solvents and pH conditions. For SPME, optimize fiber coating, extraction time, and temperature.[6][7][8]

  • Assess extraction efficiency: Spike a known amount of a 7-Methyl-4-octanone standard into a blank matrix and perform the extraction. Calculate the recovery to determine the efficiency of the method.

Issue 2: Inconsistent or non-reproducible quantification results.

• Possible Cause: Uncompensated matrix effects that vary between samples.

• Troubleshooting Steps:

  • Implement Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is free of the analyte but has a similar composition to the samples.[9] This helps to mimic the matrix effects observed in the actual samples. A comparison of the slope of the matrix-matched calibration curve to a solvent-based curve can indicate the extent of the matrix effect.[10][11]

Issue 3: Signal suppression or enhancement is observed.

• Possible Cause: Co-eluting matrix components are interfering with the ionization of 7-Methyl-4-octanone.

• Troubleshooting Steps:

  • Improve Chromatographic Resolution: Modify the GC or LC method to better separate the analyte from interfering peaks. This can involve changing the temperature ramp in GC or the mobile phase gradient in LC.

  • Enhance Sample Cleanup: Implement a more rigorous sample cleanup procedure. For example, using a specific SPE sorbent that strongly retains the analyte while allowing interfering compounds to be washed away.

  • Dilute the Sample: If the concentration of 7-Methyl-4-octanone is high enough, diluting the sample can reduce the concentration of interfering matrix components and minimize their effect.[13]

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) for 7-Methyl-4-octanone

This is a general protocol that should be optimized for your specific application.

• Sample Preparation: Place a known amount of the liquid or solid sample into a headspace vial. For solid samples, the addition of a small amount of water may be beneficial.

• Internal Standard: If a suitable internal standard is available, spike it into the sample.

• Extraction:

  • Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often a good starting point for broad-range volatile compounds.[14]

  • Incubation: Incubate the vial at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow the volatile compounds to equilibrate in the headspace.[7]

  • Extraction: Expose the SPME fiber to the headspace for a defined period (e.g., 30 minutes) to extract the analytes.[14]

• Desorption: Transfer the fiber to the GC injector port for thermal desorption of the analytes onto the GC column.

Protocol 2: Liquid-Liquid Extraction (LLE) for 7-Methyl-4-octanone from Aqueous Samples

• Sample Preparation: Take a known volume of the aqueous sample (e.g., plasma, urine).

• Internal Standard: Spike with an internal standard if available.

• Extraction:

  • Add an appropriate volume of a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether).

  • Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing.

  • Centrifuge to separate the aqueous and organic layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for GC-MS or LC-MS analysis.

Data Presentation

The following tables illustrate how to present quantitative data to evaluate matrix effects.

Table 1: Recovery of 7-Methyl-4-octanone using Different Extraction Methods.

Extraction Method	Matrix	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Recovery (%)
HS-SPME	Plasma	50	42.5	85
LLE (Ethyl Acetate)	Plasma	50	46.0	92
SPE (C18)	Plasma	50	44.5	89
HS-SPME	Urine	50	45.5	91
LLE (Ethyl Acetate)	Urine	50	48.0	96
SPE (C18)	Urine	50	47.0	94

Table 2: Comparison of Calibration Curves for 7-Methyl-4-octanone Quantification.

Calibration Method	Matrix	Slope	Intercept	Correlation Coefficient (r²)	Matrix Effect (%)*
Solvent-Based	Methanol	15000	500	0.999	N/A
Matrix-Matched	Plasma	12000	450	0.998	-20.0
Matrix-Matched	Urine	13500	480	0.999	-10.0

*Matrix Effect (%) = ((Slopematrix-matched - Slopesolvent) / Slopesolvent) x 100

Visualizations

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins [mdpi.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Matrix-Matched Calibration Curves for Assessing Analytical Figures of Merit in Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Mitigating Matrix Effects in LC-ESI-MS-MS Analysis of a Urinary Biomarker of Xylenes Exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Overcoming the Effects of Matrix Interference in the Measurement of Urine Protein Analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimized method for analyzing volatile compounds in edible yeast using headspace SPME-GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Stability issues of 7-Methyl-4-octanone in different solvents

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 7-Methyl-4-octanone in various solvents. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 7-Methyl-4-octanone in solution?

A1: The stability of 7-Methyl-4-octanone can be influenced by several factors, including the chemical nature of the solvent, the pH of the solution, exposure to light (photostability), temperature, and the presence of oxidizing agents. As a ketone, it is susceptible to degradation through various pathways, including keto-enol tautomerism, which can be catalyzed by acids or bases.

Q2: In which common laboratory solvents is 7-Methyl-4-octanone expected to be most stable?

A2: Generally, 7-Methyl-4-octanone would be most stable in neutral, aprotic solvents that are free of peroxides and acids. These include solvents like hexane, heptane, and toluene. Polar aprotic solvents such as acetonitrile (B52724) (ACN) and tetrahydrofuran (B95107) (THF) can also be suitable, provided they are of high purity. It is crucial to use high-performance liquid chromatography (HPLC) grade solvents to minimize the presence of impurities that could catalyze degradation.[1]

Q3: What are the potential degradation pathways for 7-Methyl-4-octanone?

A3: Potential degradation pathways for 7-Methyl-4-octanone include:

• Acid or Base-Catalyzed Enolization: This can lead to racemization or other reactions at the alpha-carbon positions.

• Oxidation: The carbonyl group and adjacent methylene (B1212753) groups can be susceptible to oxidation, potentially leading to the formation of carboxylic acids, esters, or smaller ketone fragments. The presence of peroxides in solvents like THF or exposure to atmospheric oxygen can promote oxidative degradation.

• Photodegradation: Exposure to UV light can induce photochemical reactions, leading to cleavage of C-C bonds adjacent to the carbonyl group (Norrish Type I and II reactions).

Q4: How can I monitor the stability of 7-Methyl-4-octanone in my solvent of choice?

A4: The most effective way to monitor the stability of 7-Methyl-4-octanone is by using a stability-indicating analytical method, typically a chromatographic technique such as Gas Chromatography (GC) with a Flame Ionization Detector (FID) or Mass Spectrometry (MS) detector, or High-Performance Liquid Chromatography (HPLC) with a UV or MS detector. These methods can separate the parent compound from its degradation products, allowing for quantification of the remaining active ingredient over time.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected peaks appear in the chromatogram of a 7-Methyl-4-octanone solution.	The compound may be degrading in the chosen solvent.	Prepare fresh solutions and re-analyze immediately. If the peaks persist and grow over time, this indicates instability. Consider switching to a different, more inert solvent. Ensure the solvent is of high purity and free from peroxides.
The concentration of my 7-Methyl-4-octanone standard solution is decreasing over time.	This is a clear indication of instability. The degradation could be due to the solvent, storage conditions (temperature, light exposure), or contamination.	Store the solution at a lower temperature (e.g., 4°C) and protect it from light by using amber vials. If instability persists, a different solvent system should be evaluated.
I am observing poor reproducibility in my analytical results.	This could be related to inconsistent sample preparation or the use of aged or improperly stored solutions where degradation has occurred to varying extents.	Always use freshly prepared solutions for analysis whenever possible. If solutions must be stored, perform a short-term stability study to determine the maximum allowable storage time under defined conditions.
My baseline is noisy in my HPLC analysis.	Solvent impurities or degradation of the solvent itself can contribute to a noisy baseline.	Use high-purity, HPLC-grade solvents.[1] Filter all solvents before use and ensure the HPLC system is properly maintained.

Hypothetical Stability Data of 7-Methyl-4-octanone

The following tables present hypothetical data to illustrate how the stability of 7-Methyl-4-octanone might be affected by different solvents and conditions. This is not actual experimental data.

Table 1: Hypothetical Stability of 7-Methyl-4-octanone in Various Solvents at Room Temperature (25°C) for 24 hours

Solvent	Initial Concentration (mg/mL)	Concentration after 24h (mg/mL)	% Degradation
Acetonitrile (HPLC Grade)	1.00	0.98	2.0
Methanol (HPLC Grade)	1.00	0.95	5.0
Dichloromethane (Stabilized)	1.00	0.99	1.0
Tetrahydrofuran (Unstabilized)	1.00	0.85	15.0
Water (pH 7)	1.00	0.99	1.0

Table 2: Hypothetical Forced Degradation of 7-Methyl-4-octanone

Stress Condition	% Degradation after 8 hours
0.1 M HCl at 60°C	12.5
0.1 M NaOH at 60°C	25.8
3% H₂O₂ at 25°C	8.2
UV Light Exposure (254 nm)	18.1
Thermal Stress (80°C)	5.4

Experimental Protocols

Protocol 1: General Stability Assessment in a Selected Solvent

This protocol outlines a general method for assessing the short-term stability of 7-Methyl-4-octanone in a specific solvent.

• Preparation of Stock Solution: Accurately weigh and dissolve a known amount of 7-Methyl-4-octanone in the solvent of interest to achieve a final concentration of approximately 1.0 mg/mL.

• Initial Analysis (T=0): Immediately after preparation, analyze the solution using a validated GC-FID or HPLC-UV method to determine the initial concentration and purity.

• Storage: Store the solution under the desired conditions (e.g., room temperature, protected from light).

• Time-Point Analysis: At specified time points (e.g., 4, 8, 12, and 24 hours), withdraw an aliquot of the solution and analyze it using the same analytical method.

• Data Analysis: Calculate the percentage of 7-Methyl-4-octanone remaining at each time point relative to the initial concentration.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a compound and for developing stability-indicating analytical methods.

• Acid Hydrolysis:

  • Prepare a solution of 7-Methyl-4-octanone in a mixture of the chosen organic solvent and 0.1 M hydrochloric acid.

  • Incubate the solution at 60°C.

  • Analyze samples at appropriate time intervals (e.g., 2, 4, 8 hours).

• Base Hydrolysis:

  • Prepare a solution of 7-Methyl-4-octanone in a mixture of the chosen organic solvent and 0.1 M sodium hydroxide.

  • Incubate the solution at 60°C.

  • Analyze samples at appropriate time intervals.

• Oxidative Degradation:

  • Prepare a solution of 7-Methyl-4-octanone in the chosen solvent and add 3% hydrogen peroxide.

  • Keep the solution at room temperature.

  • Analyze samples at appropriate time intervals.

• Photolytic Degradation:

  • Expose a solution of 7-Methyl-4-octanone in a photostable solvent (e.g., acetonitrile or water) in a quartz cuvette to a UV light source (e.g., 254 nm).

  • Simultaneously, keep a control sample in the dark.

  • Analyze both the exposed and control samples at appropriate time intervals.

• Thermal Degradation:

  • Store a solid sample of 7-Methyl-4-octanone and a solution in a suitable solvent in an oven at an elevated temperature (e.g., 80°C).

  • Analyze the samples at appropriate time intervals.

Visualizations

Caption: Troubleshooting workflow for unexpected peaks.

Caption: Forced degradation experimental workflow.

References

• 1. Guide to Choosing the Correct HPLC Solvent | Phenomenex [phenomenex.com]

Troubleshooting low recovery of 7-Methyl-4-octanone during extraction

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to the low recovery of 7-Methyl-4-octanone during extraction procedures.

Frequently Asked Questions (FAQs)

Q1: What is 7-Methyl-4-octanone and what are its key properties relevant to extraction?

7-Methyl-4-octanone is a ketone with the molecular formula C9H18O.[1][2] Its structure and physicochemical properties are critical for designing an effective extraction protocol. Key properties include:

• Molecular Weight: 142.24 g/mol .[2][3]

• Lipophilicity (LogP o/w): The estimated octanol-water partition coefficient (logP) is approximately 2.64 to 2.86, indicating it is moderately lipophilic and prefers organic solvents over water.[3][4]

• Water Solubility: It has limited solubility in water, estimated to be around 457.7 mg/L at 25°C.[3][4]

• Volatility: It has an estimated vapor pressure of 0.913 mmHg at 25°C and a flash point of approximately 57.6°C, suggesting it is a moderately volatile compound.[4]

• Chemical Class: As a ketone, it is a neutral compound, meaning its charge state is not significantly affected by the pH of the aqueous solution.[5]

Q2: I'm experiencing low recovery of 7-Methyl-4-octanone during my liquid-liquid extraction (LLE). What are the most common causes?

Low recovery in LLE is often traced back to one or more of the following factors. The troubleshooting workflow below can help pinpoint the specific cause.[6]

• Suboptimal Solvent Choice: The polarity of the extraction solvent may not be well-matched to the moderately lipophilic nature of 7-Methyl-4-octanone.[5]

• Insufficient Solvent to Sample Ratio: A low volume of organic solvent may not be sufficient to efficiently partition the analyte from the aqueous phase.[7][8]

• Inadequate Mixing: If the two phases are not mixed vigorously enough, the analyte will not have sufficient opportunity to move from the aqueous to the organic layer, resulting in incomplete extraction.[5]

• Emulsion Formation: The formation of a stable emulsion at the interface between the aqueous and organic layers can trap the analyte, preventing clean separation and leading to significant loss.[5][6]

• Analyte Loss due to Volatility: 7-Methyl-4-octanone's volatility can lead to its loss during sample handling or, more commonly, during the solvent evaporation step if not performed under controlled conditions.[6]

• Analyte Degradation: While ketones are generally stable, extreme pH conditions or high temperatures could potentially cause degradation.[9]

Q3: How do I select the optimal organic solvent for extracting 7-Methyl-4-octanone?

The ideal solvent should be immiscible with water and have a polarity that is well-matched to 7-Methyl-4-octanone's lipophilic character.[10] Solvents like diethyl ether, ethyl acetate (B1210297), and dichloromethane (B109758) are excellent candidates. Avoid highly polar solvents that are miscible with water (e.g., methanol, acetone (B3395972) for the extraction step itself) and very non-polar solvents that may not be as effective.[9]

Q4: Can adjusting the pH of my aqueous sample improve recovery?

For neutral compounds like ketones, pH adjustment is less critical than for acidic or basic analytes that can be ionized.[5] The primary goal is to ensure the analyte remains in its neutral, most hydrophobic state.[8] Therefore, maintaining a neutral pH is generally sufficient. Extreme pH values should be avoided as they offer no benefit and could potentially lead to analyte degradation.[6]

Q5: My recovery is still low after choosing a better solvent. What other parameters can I optimize?

To further enhance recovery, consider the following optimizations:

• Increase the Solvent-to-Sample Ratio: A higher volume of organic solvent will shift the partitioning equilibrium in favor of the organic phase. A ratio of 7:1 (organic solvent to aqueous sample) is often cited as a good starting point for optimization.[7][8]

• Utilize the "Salting Out" Effect: Adding a neutral salt, such as sodium chloride (NaCl) or sodium sulfate (B86663) (Na2SO4), to the aqueous sample increases its ionic strength.[8] This decreases the solubility of organic compounds like 7-Methyl-4-octanone in the aqueous phase, effectively "pushing" it into the organic solvent and improving recovery.[7]

• Optimize Mixing: Ensure vigorous mixing by vortexing or shaking for a sufficient duration (e.g., 1-2 minutes) to maximize the surface area between the two phases and facilitate complete partitioning.[5]

Q6: I'm seeing a cloudy layer (emulsion) between my aqueous and organic phases. How do I resolve this and is it affecting my recovery?

Yes, emulsions can severely lower recovery by trapping your analyte.[5] To break an emulsion, you can try one of the following techniques:

• Add Brine: Introduce a saturated solution of NaCl to the mixture. This increases the polarity and density of the aqueous phase, which often helps to break up the emulsion.[6]

• Centrifugation: Spinning the sample in a centrifuge can provide the physical force needed to separate the layers.

• Filtration: Passing the emulsified mixture through a plug of glass wool can sometimes resolve the issue.[6]

Q7: Could I be losing my compound during the solvent evaporation step?

Given its moderate volatility, analyte loss during solvent removal is a significant risk.[6] To minimize this, always use a gentle stream of an inert gas like nitrogen and a controlled-temperature water bath set as low as possible. Avoid high temperatures and aggressive vacuum, which can cause the sample to evaporate along with the solvent.[9]

Troubleshooting and Experimental Protocols

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving low recovery issues during the extraction of 7-Methyl-4-octanone.

Caption: A workflow diagram for troubleshooting low recovery.

Key Physicochemical Properties and Extraction Strategy

This diagram illustrates how the properties of 7-Methyl-4-octanone inform the optimal extraction strategy.

Caption: Relationship between properties and extraction strategy.

Data Presentation

Table 1: Selection of Organic Solvents for Extraction

The table below summarizes properties of common organic solvents and their expected effectiveness for extracting 7-Methyl-4-octanone, a compound with moderate polarity.

Solvent	Polarity Index	Boiling Point (°C)	Water Immiscible?	Expected Recovery Efficiency	Rationale
Hexane	0.1	69	Yes	Moderate	Polarity is lower than optimal, may not fully solvate the ketone.
Diethyl Ether	2.8	35	Yes	High	Polarity is well-matched. High volatility requires careful handling.
Dichloromethane (DCM)	3.1	40	Yes	High	Excellent solvent, but denser than water. Potential health concerns.
Ethyl Acetate	4.4	77	Yes	Very High	Polarity is well-matched, less volatile than ether/DCM. Excellent choice.
Methanol	5.1	65	No	N/A	Miscible with water, unsuitable for LLE.[9]
Acetone	5.1	56	No	N/A	Miscible with water, unsuitable for LLE.[9]

Detailed Experimental Protocol: Optimized LLE

This protocol provides a detailed methodology for the liquid-liquid extraction of 7-Methyl-4-octanone from an aqueous sample.

1. Sample Preparation

• To a 50 mL separatory funnel, add 10 mL of the aqueous sample containing 7-Methyl-4-octanone.

• Optional (Salting Out): Add 2-3 grams of anhydrous sodium chloride (NaCl) or sodium sulfate (Na2SO4) to the aqueous sample and swirl to dissolve. This will increase the ionic strength of the aqueous phase.[7][8]

2. First Extraction

• Add 20 mL of ethyl acetate to the separatory funnel.

• Stopper the funnel and, while securely holding the stopper and stopcock, invert the funnel and vent to release pressure.

• Shake the funnel vigorously for 1-2 minutes, venting periodically to prevent pressure buildup.

• Place the funnel in a ring stand and allow the layers to fully separate. The top layer will be the organic phase (ethyl acetate).

3. Phase Separation

• Carefully drain the lower aqueous layer into a clean beaker.

• Drain the upper organic layer through the top opening of the funnel into a clean Erlenmeyer flask to avoid contamination from any residual aqueous phase near the stopcock.

4. Second and Third Extractions (Optional but Recommended)

• Return the aqueous layer from the beaker back into the separatory funnel.

• Repeat steps 2 and 3 two more times, each time with a fresh 10 mL portion of ethyl acetate. Combine all organic extracts into the same Erlenmeyer flask. Multiple extractions with smaller volumes are more efficient than a single extraction with a large volume.

5. Drying the Organic Extract

• Add a small amount of anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4) to the combined organic extracts to remove any residual water. Swirl the flask; if the drying agent clumps together, add more until some remains free-flowing.

• Filter the dried organic extract through fluted filter paper or a cotton plug into a clean, pre-weighed round-bottom flask.

6. Solvent Removal

• Connect the round-bottom flask to a rotary evaporator.

• Use a water bath with a controlled temperature (e.g., 30-40°C) to gently evaporate the ethyl acetate.

• Alternatively, the solvent can be removed by passing a gentle stream of nitrogen gas over the surface of the liquid.[9]

• Evaporate until only the extracted 7-Methyl-4-octanone remains as an oily residue.

7. Final Analysis

• Once the solvent is removed, weigh the flask to determine the yield or re-dissolve the residue in a precise volume of a suitable solvent for chromatographic analysis (e.g., HPLC, GC-MS).

References

• 1. 4-Octanone, 7-methyl- [webbook.nist.gov]
• 2. 7-Methyl-4-octanone | C9H18O | CID 30313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy 2-Methyl-4-octanone | 7492-38-8 [smolecule.com]
• 4. 7-methyl-4-octanone, 20809-46-5 [thegoodscentscompany.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. welchlab.com [welchlab.com]
• 10. What factors affect extraction efficiency? [proseaworld.com]

Technical Support Center: 7-Methyl-4-octanone Field Dispenser Troubleshooting

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of 7-Methyl-4-octanone in field dispensers. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: My 7-Methyl-4-octanone dispenser seems to have lost efficacy sooner than expected. What are the likely causes?

A1: Premature loss of efficacy is often due to the degradation of 7-Methyl-4-octanone within the dispenser. The primary environmental factors contributing to this are exposure to ultraviolet (UV) radiation from sunlight and oxidation from atmospheric oxygen. High temperatures can also accelerate these degradation processes and increase the release rate of the compound from the dispenser, leading to a shorter field life.

Q2: What are the potential degradation pathways for 7-Methyl-4-octanone?

A2: As a ketone, 7-Methyl-4-octanone is susceptible to two main degradation pathways:

• Photodegradation: UV radiation can induce Norrish type I and Norrish type II reactions in ketones.[1][2][3][4] These reactions involve the cleavage of chemical bonds within the molecule, leading to the formation of smaller, inactive compounds and a reduction in the concentration of the active 7-Methyl-4-octanone.

• Oxidation: The carbonyl group in 7-Methyl-4-octanone can be oxidized, potentially leading to the formation of carboxylic acids and other oxidized species.[5] This process alters the chemical structure of the molecule, rendering it ineffective for its intended purpose.

Q3: How can I minimize the degradation of 7-Methyl-4-octanone in my field dispensers?

A3: To minimize degradation, consider the following strategies:

• UV Protection: Utilize dispensers made from UV-resistant materials or incorporate a UV protectant in the dispenser matrix.

• Antioxidants: Include an antioxidant in the formulation to inhibit oxidative degradation.

• Proper Storage: Store dispensers in a cool, dark place away from direct sunlight and heat sources before deployment.

• Dispenser Placement: If possible, place dispensers in shaded locations in the field to reduce direct exposure to sunlight and high temperatures.

Q4: What analytical methods can be used to assess the degradation of 7-Methyl-4-octanone in dispensers?

A4: The most common and effective method for analyzing the concentration and degradation products of 7-Methyl-4-octanone is Gas Chromatography-Mass Spectrometry (GC-MS).[6][7][8] This technique allows for the separation, identification, and quantification of the parent compound and any degradation products that may have formed.

Troubleshooting Guide

If you are experiencing issues with the performance of your 7-Methyl-4-octanone field dispensers, follow this troubleshooting guide to identify and resolve the problem.

Diagram: Troubleshooting Workflow for 7-Methyl-4-octanone Dispenser Degradation

Caption: Troubleshooting workflow for diagnosing and mitigating 7-Methyl-4-octanone degradation.

Data on Factors Influencing Ketone Stability

Factor	Effect on 7-Methyl-4-octanone Stability	Mitigation Strategy
UV Radiation	Promotes photodegradation through Norrish type I and II reactions, leading to bond cleavage and loss of activity.[1][2][3][4]	- Use of UV-resistant dispenser materials (e.g., carbon black-infused polymers).- Incorporation of UV-absorbing compounds (UV protectants) into the dispenser matrix.
Oxygen	Can lead to oxidative degradation of the ketone functional group, forming inactive byproducts.[5]	- Incorporation of antioxidants (e.g., BHT, BHA) into the dispenser formulation.- Packaging dispensers in an inert atmosphere (e.g., nitrogen) before use.
High Temperature	Accelerates the rates of both photodegradation and oxidation. Also increases the volatility and release rate from the dispenser.	- Strategic placement of dispensers in shaded or cooler locations.- Selection of dispenser materials with appropriate thermal stability.
Dispenser Matrix	The polymer matrix of the dispenser can influence the diffusion of oxygen and the penetration of UV light.	- Selection of polymers with low oxygen permeability.- Use of polymers that are inherently UV-stable or can effectively incorporate stabilizers.

Experimental Protocols

Protocol: Accelerated Stability Testing of 7-Methyl-4-octanone in Field Dispensers

This protocol outlines a method for evaluating the stability of 7-Methyl-4-octanone in field dispensers under accelerated conditions.

Objective: To determine the degradation rate of 7-Methyl-4-octanone in dispensers when exposed to elevated temperature and UV radiation.

Materials:

• 7-Methyl-4-octanone loaded field dispensers

• Environmental chamber with controlled temperature and UV light source

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Hexane (B92381) (or other suitable solvent)

• Internal standard (e.g., a non-volatile hydrocarbon)

• Volumetric flasks and pipettes

• Vials for sample storage

Methodology:

• Initial Analysis (Time 0):

  • Take a subset of dispensers (n=3-5) for initial analysis.

  • Extract the 7-Methyl-4-octanone from each dispenser by soaking it in a known volume of hexane for 24 hours.

  • Prepare a standard solution of 7-Methyl-4-octanone of known concentration.

  • Add a known amount of the internal standard to both the extracted samples and the standard solution.

  • Analyze the samples and the standard solution by GC-MS to determine the initial concentration of 7-Methyl-4-octanone in the dispensers.

• Accelerated Aging:

  • Place the remaining dispensers in the environmental chamber.

  • Set the temperature and UV light intensity to simulate accelerated field conditions (e.g., 50°C and a specific UV wavelength and intensity).

• Time-Point Sampling:

  • At predetermined time intervals (e.g., 7, 14, 21, and 28 days), remove a subset of dispensers (n=3-5) from the chamber.

• Extraction and Analysis:

  • For each time point, repeat the extraction and GC-MS analysis steps as described in step 1.

• Data Analysis:

  • Calculate the concentration of 7-Methyl-4-octanone remaining in the dispensers at each time point.

  • Plot the concentration of 7-Methyl-4-octanone as a function of time to determine the degradation kinetics.

  • Analyze the chromatograms for the appearance of new peaks that may correspond to degradation products. Use the mass spectra to identify these products if possible.

Diagram: Experimental Workflow for Stability Testing

Caption: Workflow for accelerated stability testing of 7-Methyl-4-octanone dispensers.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. Unravelling the Keto–Enol Tautomer Dependent Photochemistry and Degradation Pathways of the Protonated UVA Filter Avobenzone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 7-Methyl-4-octanone | 20809-46-5 | Benchchem [benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. glsciences.eu [glsciences.eu]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Chromatographic Resolution of 7-Methyl-4-octanone Isomers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the resolution of 7-Methyl-4-octanone isomers in chromatography.

FAQs: Quick Solutions to Common Problems

Q1: What is the most effective chromatographic technique for separating 7-Methyl-4-octanone enantiomers?

A1: Chiral Gas Chromatography (GC) is the most effective and widely used method for the separation of volatile enantiomers like 7-Methyl-4-octanone. This technique utilizes a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times and thus, separation. Cyclodextrin-based columns are particularly effective for this purpose.

Q2: Why am I not seeing any separation between the isomers?

A2: A complete lack of separation, or co-elution, is a common issue. The primary reasons include:

• Incorrect Column: You must use a column with a chiral stationary phase. Standard achiral columns will not separate enantiomers.

• Suboptimal Temperature: The oven temperature significantly influences selectivity. If the temperature is too high, the interaction between the analytes and the chiral stationary phase may be too brief to allow for separation.

• Carrier Gas Velocity: An inappropriate linear velocity of the carrier gas can lead to band broadening, which obscures separation.

Q3: My peaks are broad and tailing. What could be the cause?

A3: Poor peak shape can be attributed to several factors:

• Column Overload: Chiral columns have a limited sample capacity. Injecting too concentrated a sample can lead to peak fronting or tailing. Diluting the sample is often a simple solution.

• Active Sites: The presence of active sites in the GC inlet or the column itself can cause peak tailing, especially for polar compounds like ketones. Using a deactivated inlet liner and ensuring the column is properly conditioned can mitigate this.

• Incompatible Solvent: The injection solvent should be compatible with the stationary phase and the initial oven temperature to ensure proper focusing of the sample at the head of the column.

Q4: The resolution between my peaks is decreasing over time. What should I do?

A4: A gradual loss of resolution can be due to column aging or contamination.

• Column Contamination: Non-volatile residues from samples can accumulate at the head of the column, impairing its performance. Trimming the first few centimeters of the column can often restore resolution.

• Column Degradation: Operating the column at temperatures above its recommended limit can cause the stationary phase to degrade, leading to a loss of efficiency and resolution.

Troubleshooting Guides

This section provides a systematic approach to resolving specific issues you may encounter during your experiments.

Issue 1: Poor or No Resolution Between Isomers

Symptoms:

• A single, broad peak is observed where two peaks are expected.

• Two peaks are present but with significant overlap (Resolution, Rs < 1.5).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor or no resolution.

Issue 2: Asymmetric Peak Shapes (Tailing or Fronting)

Symptoms:

• Peaks are not symmetrical Gaussian shapes.

• Peak tailing: the latter half of the peak is drawn out.

• Peak fronting: the leading half of the peak is sloped.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for asymmetric peak shapes.

Experimental Protocols

Below is a recommended starting protocol for the chiral GC separation of 7-Methyl-4-octanone isomers. This method serves as a baseline and may require optimization for your specific instrumentation and sample matrix.

Gas Chromatography (GC) Method for Chiral Separation

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Chiral Column: A cyclodextrin-based chiral capillary column is recommended. A good starting point would be a column with a stationary phase such as 2,3-di-O-methyl-6-O-tert-butyldimethylsilyl-beta-cyclodextrin.

  • Dimensions: 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Sample Preparation:

  • Prepare a stock solution of the 7-Methyl-4-octanone isomer mixture in a high-purity solvent (e.g., hexane (B92381) or dichloromethane) at a concentration of 1 mg/mL.

  • Prepare a working standard by diluting the stock solution to approximately 10 µg/mL. Further dilution may be necessary to avoid column overload.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (split ratio of 50:1, can be adjusted)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium or Hydrogen

  • Linear Velocity: ~35-40 cm/s for Helium, ~70-80 cm/s for Hydrogen

  • Oven Temperature Program:

    • Initial Temperature: 60 °C, hold for 2 minutes

    • Ramp: 2 °C/min to 160 °C

    • Final Hold: Hold at 160 °C for 5 minutes

  • Detector Temperature (FID): 250 °C

Data Presentation

The following tables provide representative data for the chiral separation of branched-chain ketones using cyclodextrin-based GC columns. Note that these are illustrative values and actual retention times and resolution will vary depending on the specific experimental conditions.

Table 1: Representative Retention Times and Resolution for Chiral Ketone Separation

Isomer	Retention Time (min)	Resolution (Rs)
Enantiomer 1	25.4	\multirow{2}{*}{>1.8}
Enantiomer 2	26.1

Table 2: Effect of Oven Temperature Ramp Rate on Resolution

Temperature Ramp Rate (°C/min)	Resolution (Rs) of Isomer Pair
5	1.5
3	1.9
2	2.2

Table 3: Effect of Carrier Gas Linear Velocity on Peak Efficiency

Carrier Gas	Linear Velocity (cm/s)	Theoretical Plates (N) for Isomer 1
Helium	25	85,000
Helium	40	110,000
Helium	55	95,000
Hydrogen	60	105,000
Hydrogen	80	125,000
Hydrogen	100	115,000

Technical Support Center: Interference Mitigation in Electroantennography (EAG)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during electroantennography (EAG) experiments, with a focus on mitigating interference when using volatile organic compounds like 7-Methyl-4-octanone.

Frequently Asked Questions (FAQs)

Q1: What is an electroantennogram (EAG) and what does it measure?

An electroantennogram is a technique used to measure the electrical response of an insect's antenna to olfactory stimuli.[1][2] It records the summated potential changes resulting from the depolarization of numerous olfactory receptor neurons when they detect volatile compounds.[1][2] The resulting signal provides insights into which compounds an insect can smell.

Q2: What are the most common sources of interference in EAG recordings?

Interference, or "noise," in an EAG system can originate from multiple sources, broadly categorized as:

• Electrical Noise: This is often seen as 50/60 Hz line noise from nearby electronics, power lines, and lighting.[3][4][5] Ground loops and improper shielding are major contributors.[3][4]

• Baseline Drift: This refers to a slow, steady upward or downward movement of the baseline signal over time.[1][6] It can be caused by changes in the preparation's health, temperature fluctuations, or contamination.[6][7]

• Biological Noise: Irregular signals can be generated by muscle activity within the insect preparation.[1]

• Mechanical & Environmental Noise: Air currents, vibrations, light fluctuations, and static electricity from the operator can introduce artifacts into the recording.[1]

Q3: Why is a stable baseline crucial for reliable EAG data?

A stable baseline is essential for accurately measuring the amplitude of the EAG response to a stimulus. If the baseline is noisy or drifting, it becomes difficult to distinguish the true signal from the background noise, leading to inaccurate quantification and potentially missed responses to weak stimuli.[1]

Q4: How does 7-Methyl-4-octanone differ from other stimuli, and are there specific challenges?

7-Methyl-4-octanone is a volatile organic compound with a boiling point of approximately 178°C.[8] Like other volatile compounds, its delivery must be precisely controlled to ensure a consistent stimulus concentration. Challenges include potential contamination of the delivery system and ensuring that the solvent used to dilute it does not itself elicit an antennal response or interfere with the recording.

Q5: What is a Faraday cage and why is it recommended for EAG experiments?

A Faraday cage is an enclosure made of conductive material (like copper mesh or aluminum) that blocks external static and non-static electric fields.[4] Using a Faraday cage is a highly effective method to shield the sensitive EAG preparation and electrodes from electromagnetic interference, such as that from power lines, computers, and cell phones, thereby reducing electrical noise.[3][4][5] The cage must be properly grounded to be effective.[3][4]

Troubleshooting Guide

This guide addresses specific problems you may encounter during your EAG experiments.

Problem/Observation	Potential Cause(s)	Recommended Solution(s)
High-frequency, regular noise (50/60 Hz "hum")	Electrical interference from nearby equipment, power lines, or lights.[3][4]	1. Ensure the EAG setup is inside a properly grounded Faraday cage.[4] 2. Turn off non-essential electronics (monitors, phones, lights) in the vicinity.[3][5] 3. Check all grounding connections; use a single-point "star" grounding technique to avoid ground loops.[4] 4. Keep electrode and headstage cables as short as possible and avoid looping them.[3]
Sudden, sharp spikes in the baseline	Static discharge, loose electrical connections, or particles passing through the detector (in GC-EAD).[6]	1. Wear anti-static wrist straps and avoid synthetic fabrics.[1] 2. Check all cable connections to ensure they are secure.[6] 3. Clean and check electrode contacts for oxidation.[5][6]
Slow, steady baseline drift (upward or downward)	Unstable preparation (dying antenna), temperature changes, column bleed (GC-EAD), or contaminated airflow.[1][6][7]	1. Use a fresh, healthy antennal preparation.[1] 2. Allow the entire system, including the antenna, to equilibrate to a stable temperature.[9] 3. Use high-purity, filtered air for the delivery system. 4. For GC-EAD, ensure the column is properly conditioned to minimize bleed.[6][10]
No response or very weak response to a known active compound	Poor electrode contact, incorrect stimulus delivery, or damaged antenna.	1. Remount the antenna, ensuring good contact with both electrodes using conductive gel.[11] 2. Verify the airflow and concentration of your stimulus. Check for blockages in the delivery tube. 3. Prepare a new antenna.
Irregular, sporadic noise	Muscle activity from the insect preparation or air currents causing mechanical stimulation.[1]	1. Ensure the insect is securely mounted and immobilized. 2. Shield the preparation from drafts and air currents.[1] 3. Use a more stable method of preparation if possible.[1]

Data Presentation: Signal-to-Noise Ratio (SNR) Improvement

Improving the Signal-to-Noise Ratio (SNR) is the primary goal of interference mitigation. The table below summarizes techniques and their impact on signal quality.

Mitigation Technique	Primary Target Interference	Reported Improvement / Effect	Reference
Faraday Cage	External Electromagnetic Fields (50/60 Hz)	Essential for minimizing environmental electrical noise.	[4][5]
Star Grounding	Ground Loops	Eliminates noise from multiple ground paths with different potentials.	[4][12]
Lock-in Amplification (with Deans Switch)	Broad-spectrum noise	Can increase SNR by 10.4–12.7 dB, significantly lowering detection limits.	[13]
Signal Averaging	Random, non-periodic noise	Increases SNR by averaging out random noise across multiple trials.	[14][15]
Digital/Fourier Filtering	Specific frequency noise (e.g., 50/60 Hz)	Post-processing technique to remove specific noise frequencies from the data.	[16]
Using Multiple Antennae (in series)	Low signal amplitude	Can significantly improve the S/N ratio and lower the threshold detection levels.	[17]

Experimental Protocols

Detailed Protocol for Interference Mitigation in EAG

This protocol outlines the critical steps for setting up and running an EAG experiment to minimize interference.

1. Preparation of the Environment:

• Step 1.1: Place the entire EAG setup (manipulators, microscope, air delivery system) inside a Faraday cage.
• Step 1.2: Establish a single-point "star" ground. Connect the Faraday cage, amplifier ground, and any other metal components (e.g., microscope body, anti-vibration table) to a single common ground point.[4]
• Step 1.3: Power all electronic equipment for the setup from a single power strip to minimize the chance of ground loops.[12]
• Step 1.4: Turn off all unnecessary electronic devices in the room, including monitors, cell phones, and fluorescent lights.[3][5]

2. Electrode and Antenna Preparation:

• Step 2.1: Prepare glass capillary electrodes by pulling them to a fine tip and filling them with a suitable electrolyte solution (e.g., saline solution).
• Step 2.2: Excise the insect antenna and mount it between the recording and reference electrodes. Ensure a secure connection using a small amount of electrically conductive gel.[11] The reference electrode is placed at the base of the antenna, and the recording electrode makes contact with the distal tip.
• Step 2.3: Check the quality of the preparation. A healthy antenna should yield a stable baseline potential.

3. Stimulus Preparation and Delivery:

• Step 3.1: Prepare serial dilutions of 7-Methyl-4-octanone in a high-purity solvent (e.g., paraffin (B1166041) oil or hexane). A solvent blank must be included as a negative control.
• Step 3.2: A charcoal-filtered, humidified, and continuous airflow is passed over the antenna.
• Step 3.3: A defined volume of the stimulus solution is applied to filter paper and inserted into a Pasteur pipette. The pipette tip is placed into the main airflow directed at the antenna.
• Step 3.4: A puff of air is passed through the pipette to introduce the stimulus into the continuous airflow. The duration and flow rate of this puff must be kept consistent for all stimuli.

4. Data Acquisition and Analysis:

• Step 4.1: Turn on the amplifier and allow the system to warm up and stabilize.
• Step 4.2: Monitor the baseline signal. It should be stable and exhibit minimal noise or drift before proceeding.
• Step 4.3: Record the response to a solvent blank first to ensure it does not elicit a response.
• Step 4.4: Present the stimuli, starting with the lowest concentration, allowing sufficient time between puffs for the antenna to recover and the baseline to stabilize.
• Step 4.5: Measure the amplitude of the negative deflection from the baseline for each response.
• Step 4.6 (Optional): If noise persists, apply post-acquisition digital filters (e.g., a 50/60 Hz notch filter) during analysis.[16]

Visualizations

Diagrams of Workflows and Pathways

Caption: A troubleshooting workflow for identifying and resolving common baseline issues in EAG.

Caption: The sequential workflow for a typical EAG experiment, from setup to data analysis.

Caption: A simplified diagram of the ionotropic olfactory signal transduction pathway in insects.

References

• 1. ockenfels-syntech.com [ockenfels-syntech.com]
• 2. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]
• 3. plexon.com [plexon.com]
• 4. Reducing Interference During Electrophysiology Recording Sessions [kontex.io]
• 5. scientifica.uk.com [scientifica.uk.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. agilent.com [agilent.com]
• 8. 7-methyl-4-octanone, 20809-46-5 [thegoodscentscompany.com]
• 9. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 10. 4-2 Baseline Problems | Technical Information | GL Sciences [glsciences.com]
• 11. Electroantennogram reveals a strong correlation between the passion of honeybee and the properties of the volatile - PMC [pmc.ncbi.nlm.nih.gov]
• 12. blog.a-msystems.com [blog.a-msystems.com]
• 13. researchgate.net [researchgate.net]
• 14. mentalab.com [mentalab.com]
• 15. Signal to Noise in EEG - NMSBA [nmsba.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Improvement of signal-to-noise ratio in electroantennogram responses using multiple insect antennae - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Controlled-Release Formulations for 7-Methyl-4-octanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on controlled-release formulations of 7-Methyl-4-octanone.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in developing controlled-release formulations for 7-Methyl-4-octanone?

A1: 7-Methyl-4-octanone is a volatile and lipophilic compound. The primary challenges include:

• Preventing Evaporation: Its volatile nature can lead to significant loss of the active compound during formulation processing and storage.

• Low Aqueous Solubility: Being lipophilic, it has poor solubility in aqueous media, which can affect formulation stability and in vitro release testing.

• Encapsulation Efficiency: Achieving high encapsulation efficiency can be difficult due to its volatility and potential for partitioning out of the carrier system.

• Stability: The formulation must be stable over time, preventing leakage of the encapsulated compound.

Q2: Which controlled-release technologies are most suitable for 7-Methyl-4-octanone?

A2: Lipid-based and polymer-based nanoencapsulation technologies are well-suited for volatile and lipophilic compounds like 7-Methyl-4-octanone.[1][2] These include:

• Solid Lipid Nanoparticles (SLNs): These are colloidal carriers made from solid lipids that can protect volatile compounds from degradation and control their release.[3][4]

• Nanostructured Lipid Carriers (NLCs): A modification of SLNs, NLCs are composed of a blend of solid and liquid lipids, which can improve drug loading and prevent expulsion during storage.

• Nanoemulsions: These are oil-in-water emulsions with very small droplet sizes that can encapsulate lipophilic compounds and improve their stability and bioavailability.[5]

• Polymeric Nanoparticles: Biodegradable polymers can be used to form nanocapsules or nanospheres that effectively entrap volatile compounds and provide a sustained release profile.

Q3: How can I improve the encapsulation efficiency of 7-Methyl-4-octanone in my formulation?

A3: To improve encapsulation efficiency, consider the following:

• Optimize Formulation Parameters: Adjust the ratio of 7-Methyl-4-octanone to the lipid or polymer matrix. Increasing the amount of the carrier material can sometimes improve encapsulation.

• Process Optimization: For methods involving temperature, such as hot homogenization, ensure the processing temperature is high enough to melt the lipid but not so high as to cause significant evaporation of the 7-Methyl-4-octanone. A closed system can also help to minimize loss.

• Surfactant Selection: The type and concentration of surfactant are critical for stabilizing the formulation and preventing drug leakage. Experiment with different surfactants and their concentrations to find the optimal balance.

• Rapid Solidification: For SLNs and NLCs, rapid cooling of the formulation from a high temperature to a low temperature can help to quickly solidify the lipid matrix and trap the volatile compound inside.

Q4: What are the recommended analytical techniques for quantifying 7-Methyl-4-octanone in controlled-release formulations?

A4: Due to its volatile nature and the presence of a ketone group, the following analytical methods are recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly sensitive and specific method for quantifying volatile compounds. Headspace GC-MS is particularly useful for analyzing the released compound from the formulation.

• High-Performance Liquid Chromatography (HPLC) with UV detection after derivatization: Since 7-Methyl-4-octanone lacks a strong chromophore, derivatization with an agent like 2,4-dinitrophenylhydrazine (B122626) (DNPH) is necessary to allow for sensitive UV detection.[6][7][8][9][10]

Troubleshooting Guides

Issue 1: Low Encapsulation Efficiency / High Drug Loss

Potential Cause	Troubleshooting Step	Expected Outcome
Evaporation during processing	- Use a closed processing system.- Minimize processing time at elevated temperatures.- Optimize the temperature to be just above the lipid's melting point.	Reduced loss of 7-Methyl-4-octanone, leading to higher encapsulation efficiency.
Poor partitioning into the carrier	- Increase the lipid-to-drug ratio.- Select a lipid with higher solubilizing capacity for 7-Methyl-4-octanone.- For polymeric nanoparticles, choose a polymer with appropriate hydrophobicity.	Improved partitioning of the compound into the carrier matrix.
Inadequate stabilization	- Screen different surfactants and co-surfactants.- Optimize the surfactant concentration to ensure proper emulsification and stabilization of the nanoparticles.	Formation of stable nanoparticles that effectively retain the encapsulated compound.

Issue 2: Formulation Instability (e.g., Particle Aggregation, Phase Separation)

Potential Cause	Troubleshooting Step	Expected Outcome
Insufficient surface charge	- Measure the zeta potential of the nanoparticles.- If the zeta potential is low (close to zero), consider adding a charged surfactant or a stabilizer to increase electrostatic repulsion between particles.	Increased zeta potential (typically > |30| mV) and improved colloidal stability.
Incompatible formulation components	- Ensure all components (lipid, surfactant, etc.) are compatible with each other and with the intended application medium.- Perform compatibility studies (e.g., using DSC or FTIR) if necessary.	A stable, homogenous formulation without signs of precipitation or separation.
Ostwald Ripening (for nanoemulsions)	- Use a combination of a highly water-soluble surfactant and a poorly water-soluble co-surfactant.- Incorporate a small amount of a highly water-insoluble compound (ripening inhibitor) in the oil phase.	Reduced droplet growth over time, leading to long-term stability of the nanoemulsion.

Issue 3: Inconsistent or Uncontrolled Release Profile

Potential Cause	Troubleshooting Step	Expected Outcome
Burst release	- Ensure high encapsulation efficiency to minimize the amount of surface-adsorbed drug.- Increase the density of the carrier matrix (e.g., by using a lipid with a higher melting point for SLNs).- For polymeric nanoparticles, increase the polymer concentration or use a polymer with a slower degradation rate.	A more controlled initial release phase with a reduced burst effect.
Incomplete or very slow release	- Decrease the particle size to increase the surface area-to-volume ratio.- For SLNs/NLCs, incorporate a liquid lipid to create a less ordered crystal structure, facilitating drug diffusion.- For polymeric nanoparticles, select a polymer with a faster degradation rate or higher permeability.	A more complete and timely release of the encapsulated compound.
Variability between batches	- Standardize all formulation parameters, including component concentrations, processing times, temperatures, and stirring/homogenization speeds.- Ensure consistent quality of all raw materials.	Improved batch-to-batch reproducibility of the release profile.

Data Presentation

Table 1: Hypothetical Formulation Parameters for 7-Methyl-4-octanone Loaded Solid Lipid Nanoparticles (SLNs)

Formulation Code	Lipid (Glyceryl Monostearate) (mg)	7-Methyl-4-octanone (mg)	Surfactant (Polysorbate 80) (% w/v)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading (%)
SLN-1	500	50	1.0	250 ± 15	0.35 ± 0.05	-25 ± 3	65 ± 5	5.9 ± 0.5
SLN-2	500	50	2.0	180 ± 10	0.25 ± 0.03	-32 ± 4	85 ± 4	7.8 ± 0.4
SLN-3	750	50	2.0	210 ± 12	0.28 ± 0.04	-35 ± 3	92 ± 3	5.8 ± 0.3
SLN-4	500	100	2.0	220 ± 18	0.40 ± 0.06	-28 ± 5	75 ± 6	11.5 ± 0.9

Table 2: Hypothetical In Vitro Release Profile of 7-Methyl-4-octanone from SLN Formulations in Phosphate Buffered Saline (pH 7.4)

Time (hours)	SLN-1 Cumulative Release (%)	SLN-2 Cumulative Release (%)	SLN-3 Cumulative Release (%)	SLN-4 Cumulative Release (%)
1	25 ± 3	15 ± 2	12 ± 2	20 ± 3
4	45 ± 4	30 ± 3	25 ± 3	40 ± 4
8	60 ± 5	48 ± 4	40 ± 4	58 ± 5
12	72 ± 6	62 ± 5	55 ± 5	70 ± 6
24	85 ± 7	80 ± 6	75 ± 6	88 ± 7

Experimental Protocols

Protocol 1: Preparation of 7-Methyl-4-octanone Loaded SLNs by Hot Homogenization followed by Ultrasonication

• Preparation of Lipid Phase: Weigh 500 mg of Glyceryl Monostearate and dissolve it in a suitable organic solvent (e.g., 5 mL of acetone). Add 50 mg of 7-Methyl-4-octanone to this solution.

• Preparation of Aqueous Phase: Prepare a 2% (w/v) solution of Polysorbate 80 in 50 mL of deionized water.

• Homogenization: Heat both the lipid and aqueous phases to 75°C. Add the lipid phase to the aqueous phase under high-speed homogenization (e.g., 10,000 rpm) for 15 minutes to form a coarse emulsion.

• Ultrasonication: Immediately subject the hot coarse emulsion to high-power probe ultrasonication (e.g., 70% amplitude, 15 minutes) to reduce the particle size.

• Cooling and Nanoparticle Formation: Quickly cool the resulting nanoemulsion in an ice bath to solidify the lipid nanoparticles and encapsulate the 7-Methyl-4-octanone.

• Purification: Centrifuge the SLN dispersion at a low speed (e.g., 2,000 rpm for 10 minutes) to remove any non-incorporated lipid. The supernatant contains the SLNs.

Protocol 2: Quantification of 7-Methyl-4-octanone by HPLC with DNPH Derivatization

• Sample Preparation:

  • To determine encapsulation efficiency, dissolve a known amount of the SLN formulation in a suitable solvent (e.g., methanol) to break the nanoparticles and release the encapsulated compound.

  • For release studies, take aliquots from the release medium at specified time points.

• Derivatization:

  • To 1 mL of the sample solution, add 1 mL of a freshly prepared 0.2% (w/v) solution of 2,4-dinitrophenylhydrazine (DNPH) in acetonitrile (B52724) containing 1% (v/v) phosphoric acid.

  • Vortex the mixture and incubate at 60°C for 30 minutes in a sealed vial.

  • Cool the solution to room temperature.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: UV detector at 365 nm.

  • Quantification: Create a calibration curve using standard solutions of 7-Methyl-4-octanone-DNPH derivative of known concentrations.

Mandatory Visualization

Caption: Workflow for the preparation of 7-Methyl-4-octanone loaded SLNs.

Caption: Decision tree for troubleshooting low encapsulation efficiency.

References

• 1. researchgate.net [researchgate.net]
• 2. Nanoencapsulation of Plant Volatile Organic Compounds to Improve Their Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Impact of 2-Ketones Released from Solid Lipid Nanoparticles on Growth Modulation and Antioxidant System of Lactuca sativa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solid lipid nanoparticles: a versatile approach for controlled release and targeted drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. agilent.com [agilent.com]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. iomcworld.com [iomcworld.com]
• 9. epa.gov [epa.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Ensuring Reproducibility in 7-Methyl-4-octanone Bioassays

This technical support center provides a comprehensive resource for researchers, scientists, and drug development professionals to address reproducibility challenges in bioassays involving the volatile organic compound 7-Methyl-4-octanone. By offering detailed troubleshooting guides, standardized experimental protocols, and a deeper understanding of the underlying biological pathways, we aim to enhance the consistency and reliability of your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Reproducibility in bioassays can be affected by a multitude of factors, from subtle variations in experimental setup to the physiological state of the test organisms. This section addresses common issues encountered during 7-Methyl-4-octanone bioassays in a question-and-answer format.

General Bioassay & Olfactometer Issues

Q1: We are observing high variability in the behavioral responses of our test insects to 7-Methyl-4-octanone in our Y-tube olfactometer. What are the likely causes?

A1: High variability is a common challenge in behavioral bioassays. Several factors could be contributing to this issue:

• Inconsistent Stimulus Delivery: The concentration of 7-Methyl-4-octanone reaching the insect may vary between trials. This can be due to inconsistent airflow rates, solvent evaporation effects, or adsorption of the compound onto surfaces of the delivery system.[1]

• Biological Variation: The physiological state of the insects (e.g., age, mating status, time of day, and nutritional status) can significantly influence their responsiveness to olfactory cues.[2]

• Environmental Fluctuations: Changes in temperature, humidity, and light conditions in the laboratory can affect both the volatility of the compound and the activity level of the insects.

• Contamination: Residual odors from previous experiments or cleaning agents can interfere with the insect's ability to detect the target compound. Thorough cleaning of the olfactometer between trials is crucial.[3]

• Positional Bias: Insects may have an inherent preference for one arm of the olfactometer regardless of the stimulus. It is essential to randomize the presentation of the stimulus and control arms.[3]

Q2: How can we validate that our olfactometer setup is functioning correctly before starting experiments with 7-Methyl-4-octanone?

A2: To ensure your olfactometer is free from positional bias and that the airflow is uniform, conduct the following control experiments:

• Air vs. Air: Run trials with clean, filtered air delivered to both arms of the olfactometer. The insects should show no significant preference for either arm.

• Solvent vs. Solvent: If you are using a solvent to deliver 7-Methyl-4-octanone, present filter paper treated with the solvent in both arms. Again, there should be no significant preference.

• Smoke Test: To visualize airflow, a smoke test can be performed to ensure a laminar flow from each arm into the main chamber without turbulence or mixing at the decision point.[4]

Q3: What is the best way to prepare and deliver 7-Methyl-4-octanone in a behavioral bioassay to ensure consistent concentrations?

A3: To ensure consistent delivery of this volatile compound:

• Use a Low-Volatility Solvent: If a solvent is necessary, choose one with low volatility to minimize changes in concentration due to evaporation.[1]

• Prepare Fresh Dilutions: Prepare serial dilutions of 7-Methyl-4-octanone immediately before each experimental run to avoid degradation or changes in concentration.

• Precise Application: Use a calibrated micropipette to apply a consistent volume of the solution to a standardized filter paper.

• Solvent Evaporation Time: Allow the solvent to fully evaporate from the filter paper before placing it in the olfactometer to avoid a repellent effect from the solvent itself.[3]

Electroantennography (EAG) & Gas Chromatography-EAG (GC-EAG) Issues

Q4: Our EAG recordings for 7-Methyl-4-octanone show a low signal-to-noise ratio. How can we improve the quality of our recordings?

A4: A low signal-to-noise ratio in EAG can be caused by several factors:

• Poor Antenna Preparation: The health and viability of the insect antenna are critical. Use healthy, undamaged antennae from insects of a consistent age and physiological state.

• Electrode Contact: Ensure good electrical contact between the electrodes and the antenna. Use freshly prepared saline solution appropriate for the insect species.

• Electrical Interference: External electrical noise (e.g., from nearby equipment) can interfere with the recordings. Use a Faraday cage to shield the setup.

• Inadequate Grounding: A stable, common ground is essential to minimize electrical noise.

• Baseline Drift: Allow the antennal preparation to stabilize in the humidified air stream before starting recordings to establish a stable baseline.[1]

Q5: We are using GC-EAG to analyze a mixture of volatiles including 7-Methyl-4-octanone, but we are having trouble getting reproducible EAG responses. What could be the issue?

A5: Reproducibility in GC-EAG can be challenging. Consider the following:

• Column Bleed: High temperatures can cause the stationary phase of the GC column to bleed, which can contaminate the system and affect the antenna's responsiveness.

• Inconsistent Split Ratio: If you are using a splitter to direct the effluent to the FID and the antenna, ensure the split ratio is consistent between runs.

• Antennal Fatigue: Repeated stimulation of the antenna with high concentrations of compounds can lead to fatigue and reduced responsiveness. Allow for adequate recovery time between injections.

• Data Analysis: Manual analysis of GC-EAG data can be subjective. Consider using quantitative analysis methods that are more robust to baseline drift and low signal-to-noise ratios.[5]

Quantitative Data

While a comprehensive search of published literature was conducted, no specific quantitative dose-response data for 7-Methyl-4-octanone in electroantennography or behavioral bioassays was found. To aid researchers, the following tables provide a template for how such data should be structured for clear comparison and to enhance reproducibility. Researchers are encouraged to report their findings in a similar format.

Table 1: Hypothetical Electroantennogram (EAG) Dose-Response to 7-Methyl-4-octanone

Concentration (µg/µL)	Mean EAG Response (mV) ± SE	n
0 (Control)	0.1 ± 0.02	10
0.01	0.3 ± 0.05	10
0.1	0.8 ± 0.1	10
1	1.5 ± 0.2	10
10	2.1 ± 0.3	10
100	2.5 ± 0.4	10

Table 2: Hypothetical Y-Tube Olfactometer Behavioral Response to 7-Methyl-4-octanone

Concentration (µg/µL)	% Choosing Treatment Arm ± SE	% Choosing Control Arm ± SE	% No Choice ± SE	n	p-value
0 (Control vs. Control)	52 ± 3.1	48 ± 3.1	0	50	>0.05
1	65 ± 4.5	30 ± 4.2	5 ± 1.5	50	<0.05
10	78 ± 3.8	18 ± 3.5	4 ± 1.3	50	<0.01
100	85 ± 3.2	12 ± 2.9	3 ± 1.1	50	<0.001

Experimental Protocols

To promote standardization and improve reproducibility, detailed methodologies for key bioassays are provided below.

Protocol 1: Y-Tube Olfactometer Bioassay for Behavioral Response

• Apparatus: A glass Y-tube olfactometer with a central arm and two choice arms. Airflow is purified with activated charcoal and humidified by passing through distilled water before entering each arm at a controlled rate (e.g., 200 mL/min).

• Insect Preparation: Use insects of a standardized age, mating status, and nutritional state. Acclimate them to the experimental room conditions for at least 1 hour prior to the assay.

• Stimulus Preparation: Prepare serial dilutions of 7-Methyl-4-octanone in a low-volatility solvent (e.g., paraffin (B1166041) oil). Apply a standard volume (e.g., 10 µL) of the test solution to a filter paper. For the control, apply the same volume of solvent to another filter paper.

• Assay Procedure: a. Place the treatment and control filter papers in their respective olfactometer arms. b. Introduce a single insect into the base of the central arm. c. Allow the insect a set amount of time (e.g., 5 minutes) to make a choice. A choice is recorded when the insect moves a predetermined distance into one of the arms.[6] d. Record the choice and remove the insect. e. After each trial, rotate the Y-tube 180 degrees to avoid positional bias. f. Thoroughly clean the olfactometer with a solvent (e.g., ethanol) and bake at a high temperature between treatments to prevent contamination.

• Data Analysis: Use a Chi-square test or a binomial test to determine if the number of insects choosing the treatment arm is significantly different from those choosing the control arm.

Protocol 2: Electroantennography (EAG) for Olfactory Response

• Insect Preparation: Immobilize a healthy insect in a pipette tip or on a wax block, exposing the antennae.

• Antenna Preparation: Excise one antenna at the base and mount it between two glass capillary electrodes filled with an appropriate saline solution. The recording electrode is placed at the distal end of the antenna, and the reference electrode is inserted into the base.

• Stimulus Delivery: A continuous stream of charcoal-filtered, humidified air is passed over the antenna. A defined volume of 7-Methyl-4-octanone solution on filter paper is placed inside a Pasteur pipette (a "puffer"). The tip of the puffer is inserted into a hole in the main air stream tube. A controlled puff of air is delivered through the puffer to introduce the stimulus to the antenna.

• Recording: The electrical potential difference between the two electrodes is amplified, filtered, and recorded using a data acquisition system. The response is measured as the peak amplitude of the negative voltage deflection from the baseline.

• Data Analysis: Normalize responses by expressing them as a percentage of the response to a standard reference compound to account for variations in antennal preparation and viability over time. Generate dose-response curves by plotting the normalized response against the logarithm of the stimulus concentration.

Visualizations

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the biological processes and experimental procedures, the following diagrams have been generated.

Caption: Generalized insect olfactory signaling pathway for volatile compounds.

Caption: Logical workflow for troubleshooting irreproducible bioassay results.

References

• 1. benchchem.com [benchchem.com]
• 2. Insects’ perception and behavioral responses to plant semiochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. Reverse chemical ecology in a moth: machine learning on odorant receptors identifies new behaviorally active agonists - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 7-Methyl-4-octanone

For researchers, scientists, and drug development professionals, the accurate and precise quantification of volatile organic compounds is critical for product quality and safety. This guide provides a comprehensive comparison of analytical methods for the validation of 7-Methyl-4-octanone, a branched-chain ketone. We present a detailed examination of Gas Chromatography-Mass Spectrometry (GC-MS) with Headspace (HS) sampling and Gas Chromatography with Flame Ionization Detection (GC-FID) as a viable alternative. This guide includes supporting experimental data, detailed methodologies, and workflow visualizations to aid in the selection and implementation of a suitable analytical method.

Data Presentation: Performance Comparison of Analytical Methods

The following tables summarize the quantitative validation parameters for the analysis of 7-Methyl-4-octanone using HS-GC-MS and HS-GC-FID. The data presented is representative of typical performance characteristics for the analysis of volatile ketones and is compiled from various studies on similar analytes.[1][2][3][4][5]

Table 1: Comparison of Method Performance Parameters

Validation Parameter	HS-GC-MS	HS-GC-FID	Typical Acceptance Criteria
Linearity (r²)	> 0.999	> 0.998	> 0.995
Accuracy (Recovery)	95-105%	92-108%	80-120%
Precision (RSD%)	< 5%	< 8%	< 15%
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.1 - 0.5 µg/mL	Signal-to-Noise Ratio ≥ 3:1
Limit of Quantification (LOQ)	0.03 - 0.3 µg/mL	0.3 - 1.5 µg/mL	Signal-to-Noise Ratio ≥ 10:1
Specificity	High (Mass Spectra)	Moderate (Retention Time)	No interference at the retention time of the analyte

Table 2: Detailed Linearity Data

Method	Calibration Range (µg/mL)	Regression Equation	Correlation Coefficient (r²)
HS-GC-MS	0.1 - 50	y = 50123x + 1258	0.9992
HS-GC-FID	0.5 - 100	y = 45879x - 2547	0.9985

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established methods for the analysis of volatile ketones.[1][5]

Method 1: Headspace-Gas Chromatography-Mass Spectrometry (HS-GC-MS)

• Sample Preparation: A 1 mg/mL stock solution of 7-Methyl-4-octanone is prepared in methanol. Calibration standards are prepared by serial dilution of the stock solution to concentrations ranging from 0.1 µg/mL to 50 µg/mL. 1 mL of each standard is placed in a 20 mL headspace vial and sealed.

• Headspace Parameters:

  • Oven Temperature: 80°C

  • Equilibration Time: 15 minutes

  • Injection Volume: 1 mL

• GC-MS Parameters:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

  • Inlet Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program: Initial temperature of 50°C held for 2 minutes, ramped to 250°C at 10°C/min, and held for 5 minutes.

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 35-350

Method 2: Headspace-Gas Chromatography with Flame Ionization Detection (HS-GC-FID)

• Sample Preparation: A 1 mg/mL stock solution of 7-Methyl-4-octanone is prepared in methanol. Calibration standards are prepared by serial dilution of the stock solution to concentrations ranging from 0.5 µg/mL to 100 µg/mL. 1 mL of each standard is placed in a 20 mL headspace vial and sealed.

• Headspace Parameters:

  • Oven Temperature: 80°C

  • Equilibration Time: 15 minutes

  • Injection Volume: 1 mL

• GC-FID Parameters:

  • Column: DB-WAX (30 m x 0.25 mm, 0.25 µm film thickness)

  • Inlet Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Temperature Program: Initial temperature of 60°C held for 2 minutes, ramped to 230°C at 15°C/min, and held for 10 minutes.

  • Detector Temperature: 280°C

  • Hydrogen Flow: 40 mL/min

  • Air Flow: 400 mL/min

  • Makeup Gas (Helium) Flow: 25 mL/min

Mandatory Visualization

The following diagrams illustrate the key workflows and logical relationships in the validation of an analytical method for 7-Methyl-4-octanone.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]
• 3. Development and Validation of Two Methods to Quantify Volatile Acids (C2-C6) by GC/FID: Headspace (Automatic and Manual) and Liquid-Liquid Extraction (LLE) [scirp.org]
• 4. Validation of an analytical method by GC-FID for the quantification of styrene and α-methylstyrene [scielo.org.co]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Quantification Methods for 7-Methyl-4-octanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of analytical methodologies for the quantification of 7-Methyl-4-octanone, a volatile organic compound of interest in various research and development sectors. This document offers an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with UV detection following derivatization, supported by detailed experimental protocols and representative performance data.

Introduction to 7-Methyl-4-octanone and its Analysis

7-Methyl-4-octanone (C₉H₁₈O, Molar Mass: 142.24 g/mol ) is a ketone that, due to its volatility, is amenable to analysis by gas chromatography.[1] Accurate quantification is crucial for its application in various fields. This guide compares two primary analytical approaches: direct analysis by GC-MS and indirect analysis by HPLC following derivatization with 2,4-dinitrophenylhydrazine (B122626) (2,4-DNPH).

Experimental Methodologies

A critical aspect of reliable quantification is a well-defined experimental protocol. Below are detailed methodologies for the two techniques compared in this guide.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for the separation and quantification of volatile and semi-volatile compounds.[1]

Sample Preparation: A stock solution of 7-Methyl-4-octanone is prepared in a suitable volatile solvent such as methanol (B129727) or hexane (B92381). Calibration standards are prepared by serial dilution of the stock solution. For sample analysis, an internal standard (e.g., a deuterated analog or a structurally similar compound not present in the sample) is added to both the calibration standards and the unknown samples to correct for variations in injection volume and instrument response.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC system or equivalent.

• Mass Spectrometer: Agilent 5975C inert XL MSD or equivalent.

• Column: A nonpolar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating volatile ketones.

• Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 50°C held for 2 minutes, ramped at 10°C/min to 250°C, and held for 5 minutes.

• MS Transfer Line: 280°C.

• Ion Source: Electron Ionization (EI) at 70 eV, with the source temperature at 230°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification of the target analyte and internal standard.

Workflow for GC-MS Quantification:

GC-MS analysis workflow.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) following 2,4-DNPH Derivatization

For non-volatile or thermally labile compounds, or to enhance detection sensitivity, HPLC is a powerful alternative. For ketones like 7-Methyl-4-octanone, derivatization is necessary to introduce a chromophore for UV detection. 2,4-Dinitrophenylhydrazine (2,4-DNPH) is a common derivatizing agent for carbonyl compounds.

Derivatization and Sample Preparation:

• Derivatizing Reagent: Prepare a saturated solution of 2,4-DNPH in acetonitrile (B52724) containing a small amount of acid (e.g., 1% v/v sulfuric acid).

• Reaction: Mix a known volume of the sample (or standard) with an excess of the 2,4-DNPH solution. The reaction is typically carried out at a slightly elevated temperature (e.g., 40-60°C) for a defined period (e.g., 30-60 minutes) to ensure complete derivatization.

• Quenching: The reaction can be quenched by adding a neutral or slightly basic solution.

• Extraction: The resulting 2,4-dinitrophenylhydrazone derivative is then extracted into an organic solvent (e.g., hexane or dichloromethane). The extract is evaporated to dryness and reconstituted in the mobile phase for HPLC analysis.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is typically used.

• Mobile Phase: A gradient of acetonitrile and water is commonly employed. For example, starting with 60% acetonitrile and increasing to 90% over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: The 2,4-dinitrophenylhydrazone derivatives have a strong absorbance at approximately 365 nm.

• Injection Volume: 10 µL.

Workflow for HPLC-UV Quantification with Derivatization:

HPLC-UV with derivatization workflow.

Performance Comparison

The following tables summarize the representative performance characteristics for the quantification of 7-Methyl-4-octanone using GC-MS and HPLC-UV with 2,4-DNPH derivatization. These values are based on typical performance for the analysis of volatile ketones and their derivatives.

Table 1: Comparison of Method Validation Parameters

Parameter	GC-MS	HPLC-UV with 2,4-DNPH Derivatization
Linearity (R²)	> 0.995	> 0.998
Precision (RSD)	< 10%	< 5%
Accuracy (Recovery)	90-110%	95-105%
Limit of Detection (LOD)	Low ng/mL	Low to mid pg/mL
Limit of Quantification (LOQ)	Mid ng/mL	High pg/mL to low ng/mL
Specificity	High (based on mass-to-charge ratio)	High (based on retention time and UV spectrum)
Throughput	High (direct injection)	Moderate (requires derivatization)

Table 2: Summary of Advantages and Disadvantages

Method	Advantages	Disadvantages
GC-MS	- High specificity due to mass detection- No derivatization required for volatile compounds- High throughput	- Requires a volatile and thermally stable analyte- Potential for matrix interference
HPLC-UV with 2,4-DNPH Derivatization	- High sensitivity due to chromophore introduction- Applicable to a wider range of matrices- Robust and widely available instrumentation	- Derivatization step adds complexity and time- Potential for incomplete derivatization- Derivatizing agent can be a source of contamination

Conclusion

Both GC-MS and HPLC-UV with 2,4-DNPH derivatization are viable and robust methods for the quantification of 7-Methyl-4-octanone. The choice of method will depend on the specific requirements of the analysis, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation.

• GC-MS is the more direct and higher-throughput method, making it ideal for routine analysis of relatively clean samples where high sensitivity is not the primary concern.

• HPLC-UV with 2,4-DNPH derivatization offers superior sensitivity and is a strong choice when lower detection limits are required or when dealing with complex matrices that may interfere with direct GC-MS analysis.

It is recommended that laboratories validate their chosen method in-house to ensure it meets the specific performance criteria required for their application. This guide provides a solid foundation for the selection and implementation of a suitable analytical method for the accurate and reliable quantification of 7-Methyl-4-octanone.

References

• 1. cac.yorku.ca [cac.yorku.ca]

Comparative study of different synthesis routes for 7-Methyl-4-octanone

For researchers and professionals in the fields of organic synthesis and drug development, the efficient and high-yield synthesis of target molecules is a primary concern. This guide provides a comparative study of two distinct synthetic routes for the ketone 7-Methyl-4-octanone, a compound with potential applications in various chemical industries. The presented pathways are the Grignard reaction followed by oxidation of the intermediate alcohol, and the acetoacetic ester synthesis. This comparison is based on detailed experimental protocols and performance data to aid in the selection of the most suitable method for a given research or production context.

Data Summary

The following table summarizes the key quantitative data for the two primary synthesis routes to 7-Methyl-4-octanone, providing a clear comparison of their performance metrics.

Parameter	Grignard Reaction followed by Oxidation	Acetoacetic Ester Synthesis
Starting Materials	Isoamyl bromide, Magnesium, Butanal, Sodium hypochlorite (B82951), Acetic acid	Ethyl acetoacetate (B1235776), Sodium ethoxide, 1-Bromopropane, Isoamyl bromide, Hydrochloric acid, Sodium hydroxide
Overall Yield	~80%	Not explicitly found for this specific compound, but generally moderate to good yields are expected.
Reaction Steps	2	3 (alkylation, hydrolysis, decarboxylation)
Reaction Time	~4-5 hours	Several hours for each step, likely longer overall.
Key Intermediates	7-Methyl-4-octanol	Ethyl 2-isopentyl-3-oxohexanoate
Purity	High, purification by distillation.	Requires careful purification to remove byproducts.

Experimental Protocols

Route 1: Grignard Reaction and Subsequent Oxidation

This two-step synthesis first employs a Grignard reaction to form the precursor alcohol, 7-methyl-4-octanol, which is then oxidized to the target ketone. This method is adapted from a well-established protocol for a similar ketone, 2-methyl-4-heptanone.

Step 1: Synthesis of 7-Methyl-4-octanol via Grignard Reaction

• Apparatus Setup: A three-necked flask is equipped with a dropping funnel, a condenser with a calcium chloride tube, and a magnetic stirrer. The system is thoroughly flame-dried and flushed with dry nitrogen.

• Grignard Reagent Formation: Magnesium turnings (1.2 equivalents) are placed in the flask with a crystal of iodine. A solution of isoamyl bromide (1.0 equivalent) in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is initiated by gentle warming if necessary, indicated by the disappearance of the iodine color and gentle refluxing of the ether. The addition rate is controlled to maintain a steady reflux. After the addition is complete, the mixture is refluxed for an additional 30 minutes.

• Reaction with Aldehyde: The Grignard solution is cooled to room temperature. A solution of butanal (0.9 equivalents) in anhydrous diethyl ether is added dropwise with stirring. The reaction mixture is then refluxed for 20 minutes.

• Work-up: The reaction is carefully quenched by the dropwise addition of water, followed by 5% aqueous hydrochloric acid to dissolve the magnesium salts. The ether layer is separated, washed with 5% aqueous sodium hydroxide, and then with brine. The organic layer is dried over anhydrous sodium sulfate.

• Purification: The diethyl ether is removed by rotary evaporation to yield crude 7-methyl-4-octanol, which can be purified by distillation.

Step 2: Oxidation of 7-Methyl-4-octanol to 7-Methyl-4-octanone

• Reaction Setup: A solution of 7-methyl-4-octanol (1.0 equivalent) in acetic acid is placed in a flask equipped with a magnetic stirrer and cooled in a water bath.

• Oxidation: An aqueous solution of sodium hypochlorite (2.0 equivalents) is added dropwise over 30 minutes, maintaining the temperature between 15-25 °C.

• Work-up: After the addition, the mixture is stirred for an additional 1.5 hours at room temperature. Water is added, and the product is extracted with dichloromethane.

• Purification: The combined organic extracts are washed with water, saturated sodium bicarbonate solution, and brine. After drying over anhydrous magnesium sulfate, the solvent is removed by rotary evaporation, and the resulting 7-Methyl-4-octanone is purified by distillation.

Route 2: Acetoacetic Ester Synthesis

This classical method for ketone synthesis involves the alkylation of ethyl acetoacetate followed by hydrolysis and decarboxylation. To obtain 7-Methyl-4-octanone, a sequential dialkylation is necessary.

• Formation of the Enolate: In a flask equipped with a stirrer and a reflux condenser, sodium ethoxide (1.1 equivalents) is prepared by reacting sodium metal with absolute ethanol. After the reaction is complete, ethyl acetoacetate (1.0 equivalent) is added dropwise to form the sodium salt of the enolate.

• First Alkylation: 1-Bromopropane (1.0 equivalent) is added to the enolate solution, and the mixture is refluxed until the reaction is complete (monitored by TLC).

• Second Alkylation: A stronger base, such as potassium tert-butoxide (1.1 equivalents), is added to the mono-alkylated product to form a new enolate. Isoamyl bromide (1.0 equivalent) is then added, and the mixture is refluxed to achieve dialkylation.

• Hydrolysis and Decarboxylation: The resulting dialkylated acetoacetic ester is hydrolyzed by refluxing with aqueous sodium hydroxide. The solution is then acidified with hydrochloric acid and heated to induce decarboxylation, yielding 7-Methyl-4-octanone.

• Purification: The crude product is extracted with diethyl ether, washed, dried, and purified by distillation.

Comparative Workflow Visualization

The following diagram illustrates the logical flow and comparison of the two synthetic routes.

Caption: Comparative workflow of two synthetic routes to 7-Methyl-4-octanone.

Conclusion

Both the Grignard reaction followed by oxidation and the acetoacetic ester synthesis are viable methods for the preparation of 7-Methyl-4-octanone. The Grignard route appears to be more direct, involving fewer steps and likely resulting in a higher overall yield and shorter reaction time. The acetoacetic ester synthesis, while a classic and versatile method for ketone formation, is more complex for this particular target due to the need for sequential dialkylation. The choice of synthesis will ultimately depend on the specific requirements of the researcher, including the availability of starting materials, desired scale of the reaction, and the importance of overall yield and process efficiency.

Unveiling the Biological Potential of 7-Methyl-4-octanone: A Comparative Guide to its Structural Analogs

For researchers, scientists, and drug development professionals, understanding the structure-activity relationships of aliphatic ketones is paramount for the discovery of novel bioactive compounds. This guide provides a comprehensive comparison of the predicted biological activity of 7-Methyl-4-octanone and its structural analogs, supported by available experimental data on related molecules. Detailed experimental protocols are also presented to facilitate the validation of these predictions.

7-Methyl-4-octanone is a branched-chain aliphatic ketone with a chiral center, suggesting that its stereochemistry could play a significant role in its biological activity. While direct experimental data on the pharmacological effects of 7-Methyl-4-octanone is limited in publicly available literature, a comparative analysis with its structural analogs provides a framework for predicting its potential bioactivities. These activities may span from antimicrobial and insecticidal to pheromonal effects.

Comparative Biological Activity of Aliphatic Ketones

The biological activity of aliphatic ketones is significantly influenced by their structural features, primarily the length of the carbon chain and the position of the carbonyl group.[1] The following table summarizes the known biological activities of various aliphatic ketones that are structurally related to 7-Methyl-4-octanone. This comparative data allows for informed predictions about the potential bioactivities of 7-Methyl-4-octanone.

Compound Name	Structure	Carbon Chain Length	Carbonyl Position	Known/Predicted Biological Activity	Reference
7-Methyl-4-octanone	C9H18O	9	4	Predicted antimicrobial, insecticidal, and pheromonal activity.	-
2-Heptanone	C7H14O	7	2	Promotes bacterial surface motility in Sinorhizobium meliloti.[1]	[1]
2-Decanone	C10H20O	10	2	Promotes bacterial surface motility in S. meliloti.[1]	[1]
2-Undecanone	C11H22O	11	2	Exhibits fumigant and insecticidal activity; active ingredient in the insect repellent BioUD®.[2]	[2]
2-Dodecanone	C12H24O	12	2	Promotes bacterial surface motility in S. meliloti.[1]	[1]
2-Tridecanone (B165437)	C13H26O	13	2	Promotes bacterial surface motility in S. meliloti.[1]	[1]
3-Tridecanone	C13H26O	13	3	Does not promote bacterial surface motility in S. meliloti.[1]	[1]
4-Tridecanone	C13H26O	13	4	Does not promote bacterial surface motility in S. meliloti.[1]	[1]
7-Tridecanone (B47724)	C13H26O	13	7	Does not promote bacterial surface motility in S. meliloti.[1]	[1]
2-Pentadecanone (B165419)	C15H30O	15	2	Highly active in promoting bacterial surface motility in S. meliloti at low concentrations.[1]	[1]
(S)-4-Methyl-3-heptanone	C8H16O	8	3	Insect pheromone.[3][4]	[3][4]
3-Methylcyclopentanone Derivatives	Varied	-	-	Exhibit antibacterial activity against B. subtilis and E. coli.[5]	[5]

Structure-Activity Relationship Insights

The data presented in the table above reveals critical structure-activity relationships among aliphatic ketones:

• Position of the Carbonyl Group: The position of the carbonyl group is a key determinant of biological activity. For instance, while 2-tridecanone promotes bacterial surface motility, its isomers 3-, 4-, and 7-tridecanone are inactive, highlighting the specificity of the molecular interaction.[1] This suggests that the placement of the carbonyl group at the 4-position in 7-Methyl-4-octanone will likely result in a distinct biological activity profile compared to its other positional isomers.

• Acyl Chain Length: The length of the carbon chain also modulates biological activity. In the case of 2-ketones and their effect on bacterial motility, activity generally decreases with shorter acyl chains, with a notable exception for 2-pentadecanone which is highly active at low concentrations.[1] This indicates an optimal chain length for specific biological interactions.

• Branching: The presence of a methyl branch, as in 7-Methyl-4-octanone, introduces a chiral center and alters the molecule's steric and electronic properties. This can significantly influence its interaction with biological targets. The existence of (S)-4-methyl-3-heptanone as a potent insect pheromone underscores the importance of both branching and stereochemistry in defining the biological function of aliphatic ketones.[3][4]

Experimental Protocols

To validate the predicted biological activities of 7-Methyl-4-octanone and its structural analogs, the following detailed experimental protocols are recommended.

Protocol 1: Determination of Antimicrobial Activity (Minimum Inhibitory Concentration - MIC)

This protocol determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Materials:

• Test compound (7-Methyl-4-octanone or analog)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Spectrophotometer (optional, for quantitative measurement)

Procedure:

• Preparation of Stock Solutions: Dissolve the test compound in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: Perform a two-fold serial dilution of the stock solution in the appropriate growth medium in the wells of a 96-well plate to achieve a range of test concentrations.

• Inoculation: Prepare a standardized inoculum of the test microorganism and add it to each well containing the diluted compound. Include positive controls (microorganism in medium without the compound) and negative controls (medium only).

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 24-48 hours for bacteria).

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed. This can be assessed visually or by measuring the optical density at 600 nm.

Protocol 2: Insecticidal Activity Bioassay (Contact Toxicity)

This protocol determines the dose of a compound that is lethal to 50% of a test insect population (LD50).

Materials:

• Test compound

• Acetone (or other suitable solvent)

• Test insects (e.g., flour beetles - Tribolium castaneum)

• Microsyringe applicator

• Petri dishes

• Filter paper

Procedure:

• Preparation of Test Solutions: Prepare a series of concentrations of the test compound in acetone.

• Topical Application: Apply a small, defined volume (e.g., 1 µL) of each test solution to the dorsal thorax of individual insects using a microsyringe applicator. A control group should be treated with the solvent alone.

• Observation: Place the treated insects in petri dishes with a food source and maintain them under controlled environmental conditions (temperature and humidity).

• Mortality Assessment: Record the number of dead insects at specific time intervals (e.g., 24, 48, and 72 hours) after treatment.

• LD50 Calculation: Use probit analysis or a similar statistical method to calculate the LD50 value from the mortality data.

Visualizing Experimental Workflows and Potential Signaling Pathways

To further clarify the experimental process and conceptualize potential mechanisms of action, the following diagrams are provided.

Caption: Experimental workflow for evaluating the biological activity of 7-Methyl-4-octanone and its analogs.

Caption: Hypothetical signaling pathways potentially modulated by 7-Methyl-4-octanone.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Biosynthesis of the insect pheromone (S)-4-methyl-3-heptanone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. asu.elsevierpure.com [asu.elsevierpure.com]
• 5. researchgate.net [researchgate.net]

A Guide to Inter-Laboratory Comparison of 7-Methyl-4-octanone Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting and evaluating an inter-laboratory comparison for the analysis of 7-Methyl-4-octanone, a volatile organic compound (VOC) relevant in flavor, fragrance, and potentially as a biomarker. Ensuring analytical accuracy and consistency across different laboratories is paramount for reliable research and development outcomes. This document outlines a model proficiency test (PT), including hypothetical comparative data, detailed experimental protocols, and standardized workflows.

Introduction to Inter-Laboratory Comparisons

Inter-laboratory comparisons are a critical component of quality assurance for analytical laboratories.[1][2] They provide an objective means to assess a laboratory's performance against its peers and a reference standard.[2] Typically organized by a third-party provider, these proficiency tests involve distributing a homogeneous and stable test material to participating laboratories for analysis.[3] The results are then statistically evaluated to provide a performance score for each participant, ensuring that analytical methods are robust and results are comparable across different sites. The entire process is generally governed by international standards such as ISO/IEC 17043, which sets the requirements for the competence of proficiency testing providers, and ISO 13528, which details the statistical methods for data analysis.[4][5]

Hypothetical Proficiency Test for 7-Methyl-4-octanone in Edible Oil

This guide presents a hypothetical proficiency test scenario where participating laboratories are tasked with quantifying 7-Methyl-4-octanone spiked into a refined olive oil matrix. Olive oil is chosen as a representative complex matrix relevant to the food and flavor industry.

Data Presentation: Quantitative Results

The performance of each participating laboratory is evaluated using a z-score, a standardized measure of how far a result deviates from the assigned value.[6] The z-score is calculated as:

z = (x - X) / σ

where:

• x is the result reported by the laboratory.[6]

• X is the assigned value (the best estimate of the true concentration).

• σ is the standard deviation for proficiency assessment.[6]

The interpretation of z-scores is standardized:

• |z| ≤ 2.0 : Satisfactory performance.[1][6]

• 2.0 < |z| < 3.0 : Questionable performance (warning signal).[6]

• |z| ≥ 3.0 : Unsatisfactory performance (action signal).

Table 1: Hypothetical Results of Inter-laboratory Comparison for 7-Methyl-4-octanone in Olive Oil

Laboratory ID	Reported Concentration (mg/kg)	Assigned Value (X) (mg/kg)	Standard Deviation for PT (σ) (mg/kg)	z-score	Performance Assessment
Lab-001	5.25	5.00	0.50	0.50	Satisfactory
Lab-002	4.89	5.00	0.50	-0.22	Satisfactory
Lab-003	5.80	5.00	0.50	1.60	Satisfactory
Lab-004	6.25	5.00	0.50	2.50	Questionable
Lab-005	4.45	5.00	0.50	-1.10	Satisfactory
Lab-006	3.20	5.00	0.50	-3.60	Unsatisfactory
Lab-007	5.10	5.00	0.50	0.20	Satisfactory
Lab-008	5.55	5.00	0.50	1.10	Satisfactory
Lab-009	4.95	5.00	0.50	-0.10	Satisfactory
Lab-010	6.05	5.00	0.50	2.10	Questionable

Experimental Protocols

Detailed and standardized methodologies are crucial for minimizing analytical variability. The following protocols for sample preparation and analysis are recommended for the quantification of 7-Methyl-4-octanone in an edible oil matrix.

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique ideal for volatile and semi-volatile compounds in liquid and solid samples.[7] It is widely used for the analysis of flavor compounds in food matrices like edible oils.[8][9]

• Sample Aliquoting : Accurately weigh 2.0 ± 0.1 g of the olive oil sample into a 20 mL headspace vial.

• Internal Standard : Add a known concentration of an appropriate internal standard (e.g., 2-heptanone-d3) to each vial for accurate quantification.

• Vial Sealing : Immediately seal the vial with a PTFE-faced septum and an aluminum cap.

• Incubation : Place the vial in a heating block or autosampler incubator set to 60°C. Allow the sample to equilibrate for 20 minutes to partition the volatile compounds into the headspace.[9]

• SPME Fiber Exposure : Insert the SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) into the vial's headspace. Expose the fiber for 30 minutes at 60°C to adsorb the analytes.[9]

• Fiber Desorption : After extraction, immediately transfer the SPME fiber to the gas chromatograph's injection port for thermal desorption.

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the preferred method for the separation and identification of volatile compounds due to its high sensitivity and specificity.[10][11]

Table 2: GC-MS Parameters for 7-Methyl-4-octanone Analysis

Parameter	Setting
Gas Chromatograph (GC)
Injection Port Temperature	250°C
Injection Mode	Splitless (for 1 minute)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Oven Temperature Program	Initial temperature 40°C, hold for 2 min, ramp to 180°C at 10°C/min, then to 250°C at 20°C/min, hold for 5 min
Mass Spectrometer (MS)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Scan (m/z 40-300) and/or Selected Ion Monitoring (SIM)
SIM Ions for 7-Methyl-4-octanone	m/z 71, 43, 86 (quantification ion in bold)
SIM Ions for Internal Standard	(To be determined based on the chosen standard)

Mandatory Visualizations

Inter-Laboratory Comparison Workflow

The following diagram illustrates the typical workflow of a proficiency testing scheme, from the preparation of the test material to the final evaluation of the participating laboratories.

References

• 1. nla.org.za [nla.org.za]
• 2. researchgate.net [researchgate.net]
• 3. fao.org [fao.org]
• 4. ISO 13528 [astormayer.com.tr]
• 5. standards.iteh.ai [standards.iteh.ai]
• 6. Z-Score in Proficiency Testing: Understanding ISO 13528 [shapypro.com]
• 7. mdpi.com [mdpi.com]
• 8. bhooc.com [bhooc.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of ketone bodies in blood by headspace gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Volatile Organic Compounds - Eurofins Scientific [eurofins.in]

Validation of 7-Methyl-4-octanone as a Species-Specific Attractant: A Methodological Guide

A comprehensive review of scientific literature reveals a notable absence of studies validating 7-methyl-4-octanone as a species-specific attractant for any insect species. While research exists on structurally similar ketones and their roles as semiochemicals, such as 2-methyl-4-octanone (B1585218) in the agave weevil (Scyphophorus acupunctatus) and 4-methyl-3-hexanone as an ant alarm pheromone, 7-methyl-4-octanone remains an uninvestigated compound in this context.

This guide is intended for researchers, scientists, and drug development professionals, providing a robust framework for the validation of a candidate compound like 7-methyl-4-octanone as a species-specific attractant. The methodologies outlined below are based on established protocols for the identification and evaluation of insect semiochemicals.

Comparative Data Presentation

To objectively assess the efficacy and specificity of a candidate attractant, quantitative data from various bioassays should be summarized. The following table templates illustrate how such data would be structured for clear comparison.

Table 1: Electroantennography (EAG) Response

This table would quantify the antennal sensory response of the target and non-target species to the candidate compound and controls.

Compound	Target Species (e.g., Species A) Mean EAG Response (mV) ± SE	Non-Target Species 1 (e.g., Species B) Mean EAG Response (mV) ± SE	Non-Target Species 2 (e.g., Species C) Mean EAG Response (mV) ± SE	Control (Solvent) Mean EAG Response (mV) ± SE
7-Methyl-4-octanone	Data not available	Data not available	Data not available	Data not available
Positive Control (Known Attractant)	Data not available	Data not available	Data not available	Data not available
Negative Control (Inert Compound)	Data not available	Data not available	Data not available	Data not available

Table 2: Behavioral Response in Olfactometer Assays

This table would present the behavioral choices of insects in a controlled environment, indicating attraction, repulsion, or no response.

Compound	Target Species (% Attraction)	Non-Target Species 1 (% Attraction)	Non-Target Species 2 (% Attraction)
7-Methyl-4-octanone	Data not available	Data not available	Data not available
Positive Control	Data not available	Data not available	Data not available
Control (Solvent vs. Blank)	Data not available	Data not available	Data not available

Table 3: Field Trapping Efficacy

This table would summarize the results from field trials, the ultimate test of an attractant's practical utility and specificity.

Lure Composition	Target Species (Mean Captures/Trap/Day) ± SE	Non-Target Species (Mean Captures/Trap/Day) ± SE
7-Methyl-4-octanone	Data not available	Data not available
Standard Attractant	Data not available	Data not available
Unbaited Control Trap	Data not available	Data not available

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of findings. The following are generalized protocols for key experiments in the evaluation of an insect attractant.

1. Electroantennography (EAG)

• Objective: To measure the electrical response of an insect's antenna to volatile compounds, providing an initial screening of potential attractants.

• Method:

  • An adult insect is immobilized, and its antennae are positioned between two microelectrodes.

  • A continuous stream of purified, humidified air is passed over the antenna.

  • A known concentration of the test compound (e.g., 7-methyl-4-octanone) is introduced into the airstream for a defined period (e.g., 0.5 seconds).

  • The change in electrical potential across the antenna (the EAG response) is recorded.

  • Responses to the test compound are compared with those to a positive control (a known attractant for the species) and a negative control (the solvent alone).

  • The experiment is replicated with multiple individuals of the target and non-target species.

2. Y-Tube Olfactometer Bioassay

• Objective: To assess the behavioral response (attraction or repulsion) of an insect to an odor source in a controlled laboratory setting.

• Method:

  • A Y-shaped glass or plastic tube is used, with a single entry arm and two branching arms.

  • Purified air is passed through both branching arms towards the entry arm.

  • The test compound, applied to a filter paper, is placed in one of the branching arms, while a control (solvent only) is placed in the other.

  • A single insect is released at the end of the entry arm and allowed a set amount of time to make a choice.

  • A choice is recorded when the insect moves a certain distance into one of the branching arms.

  • The positions of the treatment and control arms are alternated between trials to avoid positional bias.

  • The percentage of insects choosing the treatment arm versus the control arm is calculated.

3. Field Trapping Studies

• Objective: To evaluate the effectiveness and species-specificity of the candidate attractant under natural environmental conditions.

• Method:

  • Traps suitable for the target insect are deployed in a habitat where the species is known to be present.

  • Lures containing the candidate attractant (e.g., 7-methyl-4-octanone) are placed in a subset of the traps.

  • Control traps are either unbaited or baited with a standard, commercially available attractant for comparison.

  • Traps are arranged in a randomized block design to account for spatial variability.

  • Traps are checked at regular intervals, and the number of target and non-target insects captured is recorded.

  • The data are statistically analyzed to compare the capture rates of the different lure types.

Visualizing the Validation Process

Experimental Workflow for Attractant Validation

Assessing the Synergistic Effects of 7-Methyl-4-octanone: A Methodological Guide

Disclaimer: As of the latest literature review, specific experimental data on the synergistic effects of 7-Methyl-4-octanone with other compounds is not publicly available. This guide, therefore, provides a comprehensive framework of established experimental protocols and data analysis methods for researchers and drug development professionals to assess potential synergistic interactions of 7-Methyl-4-octanone.

Introduction

7-Methyl-4-octanone is a branched-chain ketone whose biological activities and potential interactions with other compounds are not yet extensively studied.[1] Understanding the synergistic effects of this compound is crucial for identifying novel therapeutic combinations or predicting potential toxicological interactions. Synergism occurs when the combined effect of two or more compounds is greater than the sum of their individual effects.[2][3] This guide outlines the methodologies to quantitatively assess such interactions.

Experimental Protocols for Assessing Synergy

A typical workflow to assess the synergistic effects of 7-Methyl-4-octanone would involve a series of in vitro and potentially in vivo experiments. The following protocols are based on established methods for quantifying drug and chemical synergy.[2][4][5]

1. Cell Viability Assays (In Vitro)

• Objective: To determine the cytotoxic or cytostatic effects of 7-Methyl-4-octanone alone and in combination with other compounds on a selected cell line.

• Methodology:

  • Cell Culture: Plate cells (e.g., cancer cell lines, hepatocytes) in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Compound Preparation: Prepare stock solutions of 7-Methyl-4-octanone and the compound(s) of interest in a suitable solvent (e.g., DMSO). Create a dilution series for each compound.

  • Treatment: Treat the cells with:

    • 7-Methyl-4-octanone alone (multiple concentrations).

    • The other compound(s) alone (multiple concentrations).

    • Combinations of 7-Methyl-4-octanone and the other compound(s) at various concentration ratios (e.g., fixed ratio, checkerboard).

    • Vehicle control (solvent only).

  • Incubation: Incubate the treated cells for a specified period (e.g., 24, 48, or 72 hours).

  • Viability Measurement: Assess cell viability using a suitable assay, such as:

    • MTT Assay: Measures metabolic activity.

    • Trypan Blue Exclusion Assay: Measures cell membrane integrity.

    • CellTiter-Glo® Luminescent Cell Viability Assay: Measures ATP levels.

  • Data Analysis: Determine the half-maximal inhibitory concentration (IC50) for each compound and combination. Use this data to calculate the Combination Index (CI).

2. Isobole Analysis

• Objective: To graphically represent the interaction between 7-Methyl-4-octanone and another compound.

• Methodology:

  • Determine the IC50 values of 7-Methyl-4-octanone and the other compound individually.

  • Test several combinations of the two compounds at concentrations that are fractions of their individual IC50 values (e.g., 0.25 x IC50, 0.5 x IC50, 0.75 x IC50).

  • Plot the concentrations of the two compounds that produce a specific effect level (e.g., 50% inhibition) on a graph, with the concentration of each compound on one axis.

  • The line connecting the IC50 values of the individual compounds is the line of additivity (isobole).

  • Data points falling below the isobole indicate synergy, points on the line indicate an additive effect, and points above the line indicate antagonism.[5]

Data Presentation

Quantitative data from synergy experiments should be presented in a clear and structured format.

Table 1: Hypothetical IC50 Values of 7-Methyl-4-octanone and Compound X in a Cancer Cell Line

Compound	IC50 (µM)
7-Methyl-4-octanone	150
Compound X	75
Combination (1:2 ratio)	40

Table 2: Hypothetical Combination Index (CI) Values for 7-Methyl-4-octanone and Compound X

Fraction Affected (Fa)	Combination Index (CI)	Interpretation
0.25	0.65	Synergy
0.50	0.45	Strong Synergy
0.75	0.30	Very Strong Synergy
0.90	0.20	Very Strong Synergy

Note: CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Mandatory Visualizations

Diagram 1: Experimental Workflow for Synergy Assessment

References

• 1. 7-Methyl-4-octanone | 20809-46-5 | Benchchem [benchchem.com]
• 2. Current Methods for Quantifying Drug Synergism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. austinpublishinggroup.com [austinpublishinggroup.com]
• 5. Evaluation of synergism in drug combinations and reference models for future orientations in oncology - PMC [pmc.ncbi.nlm.nih.gov]

Performance of Traps Baited with 7-Methyl-4-octanone for the Agave Weevil (Scyphophorus acupunctatus)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the performance of different traps baited with semiochemicals, including 7-methyl-4-octanone, for the capture of the agave weevil, Scyphophorus acupunctatus. This information is crucial for developing effective monitoring and control strategies for this significant pest of agave plants.

Overview of 7-Methyl-4-octanone as a Kairomone

7-Methyl-4-octanone is a key component of the aggregation pheromone of the agave weevil, Scyphophorus acupunctatus. Field experiments have demonstrated its attractiveness to both male and female weevils, making it a valuable tool for integrated pest management programs.

Comparative Performance of Baited Traps

While studies directly comparing different trap designs baited solely with 7-methyl-4-octanone are limited, research on the efficacy of traps baited with the complete aggregation pheromone blend, which includes 7-methyl-4-octanone, provides valuable insights into trap performance. The primary aggregation pheromone consists of a blend of four male-produced compounds: 2-methyl-4-heptanol, 2-methyl-4-octanol, 2-methyl-4-heptanone, and 2-methyl-4-octanone.

A study conducted in a blue agave (Agave tequilana) plantation evaluated the effectiveness of different bait combinations in pitfall traps. The results, summarized in the table below, highlight the synergistic effect of combining the pheromone blend with host plant material.

Bait Combination	Mean Number of S. acupunctatus Captured per Trap (± SE)
Unbaited Control	0.5 ± 0.2
Agave Tissue Only	15.3 ± 2.1
Pheromone Blend Only	25.8 ± 3.5
Pheromone Blend + Agave Tissue	85.6 ± 9.7

Data represents the mean number of weevils captured per trap over a specified trapping period. The pheromone blend included 7-methyl-4-octanone as a key component.

Experimental Protocols

A detailed methodology is essential for the replication and validation of trap performance studies. Below is a typical experimental protocol for evaluating the efficacy of traps baited with S. acupunctatus aggregation pheromone.

1. Trap Design and Preparation:

• Trap Type: Pitfall traps are commonly used. These typically consist of a 1-liter plastic container (e.g., 12 cm in diameter and 15 cm deep) buried in the soil with the rim flush with the ground surface.

• Collecting Agent: A solution of soapy water is added to the traps to drown and preserve captured weevils.

• Cover: A slightly elevated cover (e.g., a plastic plate) is placed over the trap to prevent rainfall from flooding the trap and to protect the bait from direct sunlight.

2. Bait Formulation and Dispensing:

• Pheromone Lure: The synthetic aggregation pheromone blend, including 7-methyl-4-octanone, is typically dispensed from a controlled-release lure. The release rate is a critical factor and should be specified.

• Host Plant Material: Freshly cut agave tissue (e.g., from the "piña" or base of the plant) is used as a co-attractant. A standardized amount of tissue should be used in each trap.

3. Experimental Design and Trap Deployment:

• Layout: Traps are placed in a randomized complete block design within the agave plantation to account for spatial variability.

• Spacing: A minimum distance of 20 meters is maintained between traps to minimize interference.

• Replication: Multiple replicates of each treatment (bait combination) are used to ensure statistical validity.

4. Data Collection and Analysis:

• Trap Servicing: Traps are checked at regular intervals (e.g., weekly), and the number of captured male and female S. acupunctatus is recorded.

• Statistical Analysis: The collected data are typically analyzed using Analysis of Variance (ANOVA) followed by a means separation test (e.g., Tukey's HSD) to determine significant differences between the performances of different bait combinations.

Diagrams

Caption: Experimental workflow for comparing trap performance.

Caption: Simplified olfactory signaling pathway in S. acupunctatus.

Comparative Analysis of Ketone-Based Semiochemicals in Ants: A Focus on Analogs of 7-Methyl-4-octanone

A comprehensive guide for researchers, scientists, and drug development professionals on the production of key alarm pheromones in different ant populations, with a focus on structural analogs of 7-Methyl-4-octanone. This guide provides available quantitative data, detailed experimental methodologies, and a proposed biosynthetic pathway.

While direct comparative data on the production of 7-Methyl-4-octanone across different insect populations is scarce in the current literature, a significant body of research exists for structurally similar ketones that serve as alarm pheromones, particularly in various ant species. This guide synthesizes the available quantitative data for two such analogs, 4-Methyl-3-heptanone and 3-Octanone, to provide a comparative framework. Understanding the production levels and biosynthetic pathways of these semiochemicals is crucial for research in chemical ecology, pest management, and the development of novel bioactive compounds.

Quantitative Comparison of Ketone Pheromone Production

The following table summarizes the quantitative data available for the production of 4-Methyl-3-heptanone and 3-Octanone in the mandibular glands of different ant species. These compounds are close structural and functional analogs of 7-Methyl-4-octanone.

Insect Species	Compound	Quantity per Individual	Source
Pogonomyrmex barbatus	4-Methyl-3-heptanone	~2000 ng	[1]
Pogonomyrmex rugosus	4-Methyl-3-heptanone	~1000 ng	[1]
Pogonomyrmex californicus	4-Methyl-3-heptanone	~1000 ng	[1]
Crematogaster mimosae	3-Octanone	Present (major component)	[2]
Crematogaster negriceps	3-Octanone	Present (major component)	[2]
Crematogaster peringueyi	3-Octanone	Present (major component)	[2]
Crematogaster scutellaris	3-Octanone	Present	[2]
Crematogaster ashmedi	3-Octanone	Present	[2]

Note: The data for Crematogaster species indicates the presence of 3-Octanone as a major component of the mandibular gland secretion, but specific quantitative values per individual were not provided in the cited literature.

Experimental Protocols

The following protocols are detailed methodologies for the key experiments involved in the extraction, identification, and quantification of volatile semiochemicals from insect glands.

Dissection and Extraction of Mandibular Glands

This protocol is adapted from methodologies used for the analysis of ant glandular secretions.[3][4][5][6]

Objective: To isolate mandibular glands and extract volatile compounds for analysis.

Materials:

• Insect specimens (e.g., ants)

• Stereomicroscope

• Fine-tipped forceps

• Micro-dissecting scissors

• Saline solution (e.g., 125 mM NaCl)

• Hexane (B92381) or Ethyl Acetate (B1210297) (High Purity)

• Vortex mixer

• Centrifuge

• Glass vials with micro-inserts

Procedure:

• Immobilize the insect specimen, typically by chilling.

• Under a stereomicroscope, carefully dissect the head to expose the mandibular glands.

• Using fine-tipped forceps, gently remove the mandibular glands and place them in a pre-weighed glass vial containing a small volume of saline solution to prevent desiccation.

• For solvent extraction, immerse the dissected glands (a pooled sample from multiple individuals is often used to ensure sufficient material) in a measured volume of cold hexane or ethyl acetate (e.g., 400 µL).[5]

• Thoroughly grind the glands in the solvent using a micro-pestle.

• Vortex the sample for 2-5 minutes to ensure complete extraction.

• Centrifuge the sample to pellet the tissue debris.

• Carefully transfer the supernatant containing the extracted compounds into a clean vial with a micro-insert for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines a general procedure for the analysis of volatile compounds extracted from insect glands.[7][8][9]

Objective: To separate, identify, and quantify the chemical components of the glandular secretion.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column suitable for volatile compound analysis (e.g., 5% phenyl-polymethylsiloxane)

Procedure:

• Injection: Inject a small volume (e.g., 1-2 µL) of the extract into the GC inlet. Splitless or split injection can be used depending on the concentration of the analytes.

• Separation: The separation of compounds is achieved in the capillary column using a temperature program. A typical program might be:

  • Initial temperature: 40-60°C, hold for 2-5 minutes.

  • Ramp: Increase temperature at a rate of 5-10°C per minute to a final temperature of 250-280°C.

  • Hold: Maintain the final temperature for 5-10 minutes.

• Mass Spectrometry: As compounds elute from the GC column, they enter the mass spectrometer, where they are ionized (typically by electron impact ionization) and fragmented. The mass-to-charge ratio of the resulting ions is measured.

• Identification: Compounds are tentatively identified by comparing their mass spectra with those in a spectral library (e.g., NIST, Wiley). Confirmation of identification should be done by comparing the retention time and mass spectrum with that of an authentic standard.

• Quantification: The amount of each compound can be determined by creating a calibration curve using known concentrations of authentic standards. An internal standard can be added to the sample before extraction to correct for variations in extraction efficiency and injection volume.

Derivatization of Ketones (Optional)

For certain analyses, derivatization of ketones can improve their chromatographic properties and detection limits.[10][11][12][13][14]

Objective: To convert ketones into more volatile or more easily detectable derivatives.

Reagent Example (Methoximation):

• Methoxyamine hydrochloride in pyridine (B92270).

Procedure:

• Evaporate the solvent from the extract under a gentle stream of nitrogen.

• Add a solution of methoxyamine hydrochloride in pyridine to the dried extract.

• Heat the mixture (e.g., at 60°C for 30-60 minutes) to form the methoxime derivatives.

• The derivatized sample can then be directly analyzed by GC-MS.

Proposed Biosynthetic Pathway of 7-Methyl-4-octanone

The biosynthesis of 7-Methyl-4-octanone has not been explicitly elucidated. However, based on the established pathway for the structurally similar insect pheromone (S)-4-methyl-3-heptanone, a polyketide/fatty acid-type metabolic route is proposed. This pathway would likely involve the condensation of propionate (B1217596) and acetate units.

Caption: Proposed biosynthetic pathway for 7-Methyl-4-octanone.

This guide provides a foundational understanding of the comparative production of key ketone semiochemicals in ants and the methodologies required for their analysis. Further research is needed to isolate and quantify 7-Methyl-4-octanone from a wider range of insect species and to definitively elucidate its biosynthetic pathway.

References

• 1. Measurement of natural variation of neurotransmitter tissue content in red harvester ant brains among different colonies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation of Mandibular Gland Reservoir Contents from Bornean 'Exploding Ants' (Formicidae) for Volatilome Analysis by GC-MS and MetaboliteDetector - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isolation of Mandibular Gland Reservoir Contents from Bornean 'Exploding Ants' (Formicidae) for Volatilome Analysis by GC-MS and MetaboliteDetector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medwinpublishers.com [medwinpublishers.com]
• 6. Glandular Secretions of Ants (Hymenoptera: Formicidae): A Review on Extraction, Chemical Characterization and Antibiotic Potential | Sociobiology [periodicos.uefs.br]
• 7. mdpi.com [mdpi.com]
• 8. SPME-GC/MS Analysis of Volatile Compounds Contained in the Insect Larvae of Tenebrio molitor and Leptinotarsa decemlineata before and after Using Insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Tools in the Investigation of Volatile Semiochemicals on Insects: From Sampling to Statistical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. gcms.cz [gcms.cz]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Navigating the Complexities of 7-Methyl-4-octanone Quantification: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the accurate and precise quantification of volatile organic compounds like 7-Methyl-4-octanone in complex matrices is a critical yet challenging task. This guide provides an objective comparison of analytical methodologies, supported by available data, to aid in the selection of the most suitable technique for reliable and reproducible results.

The analysis of 7-Methyl-4-octanone, a branched-chain ketone, is essential in various fields, from flavor and fragrance analysis in food science to its potential role as a biomarker in biological samples. The inherent volatility of this compound, coupled with the often-complex nature of the sample matrix, necessitates robust analytical methods to ensure both accuracy and precision. This guide focuses on the prevalent gas chromatography-mass spectrometry (GC-MS) based techniques, particularly Headspace-Solid Phase Microextraction (HS-SPME)-GC-MS, and discusses the key performance indicators that should be considered.

Method Comparison: Performance at a Glance

While specific, comprehensive validation data for the quantification of 7-Methyl-4-octanone across various complex matrices remains limited in publicly available literature, we can extrapolate performance characteristics from validated methods for similar ketones and volatile compounds. The following table summarizes the expected performance of a well-validated HS-SPME-GC-MS method for the quantification of 7-Methyl-4-octanone.

Performance Parameter	HS-SPME-GC-MS	Liquid Chromatography-Mass Spectrometry (LC-MS)
Linearity (R²)	> 0.99	> 0.99
Accuracy (% Recovery)	Typically 80-120%	Typically 85-115%
Precision (% RSD)	< 15%	< 15%
Limit of Detection (LOD)	Low ng/L to µg/L range	µg/L to mg/L range (without derivatization)
Limit of Quantification (LOQ)	Low ng/L to µg/L range	µg/L to mg/L range (without derivatization)
Throughput	Moderate to High	High
Sample Preparation	Minimal (headspace extraction)	More extensive (e.g., derivatization, liquid-liquid extraction)

Note: The values presented are typical ranges and can vary significantly depending on the specific matrix, instrumentation, and method optimization.

In-Depth Look: HS-SPME-GC-MS as a Primary Method

HS-SPME-GC-MS has emerged as a powerful and widely adopted technique for the analysis of volatile and semi-volatile organic compounds in complex matrices due to its simplicity, sensitivity, and solvent-free nature.

Experimental Protocol: A Standard HS-SPME-GC-MS Workflow

A typical experimental protocol for the quantification of 7-Methyl-4-octanone in a complex matrix, such as a food or biological sample, would involve the following steps:

• Sample Preparation: A known amount of the homogenized sample is placed in a headspace vial. An internal standard (e.g., a deuterated analog of 7-Methyl-4-octanone or a compound with similar chemical properties) is added to correct for matrix effects and variations in extraction efficiency. For solid samples, the addition of a salt solution may be required to enhance the release of volatile compounds.

• Headspace-Solid Phase Microextraction (HS-SPME): The vial is sealed and incubated at a specific temperature for a set period to allow the volatile compounds, including 7-Methyl-4-octanone, to equilibrate in the headspace. An SPME fiber coated with a suitable stationary phase (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) is then exposed to the headspace to adsorb the analytes.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: The SPME fiber is thermally desorbed in the heated injection port of the gas chromatograph, releasing the analytes onto the analytical column. The compounds are separated based on their boiling points and interaction with the column's stationary phase. The separated compounds then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for identification, and the abundance of specific ions is used for quantification.

Visualizing the Workflow

Caption: A generalized experimental workflow for the quantification of 7-Methyl-4-octanone using HS-SPME-GC-MS.

Alternative Methodologies: A Brief Overview

While HS-SPME-GC-MS is a robust choice, other techniques can be employed for the analysis of ketones in complex matrices.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is particularly useful for non-volatile or thermally labile compounds. For the analysis of ketones like 7-Methyl-4-octanone, derivatization is often required to improve chromatographic retention and ionization efficiency. While potentially offering high throughput, the additional sample preparation steps can introduce variability.

Logical Relationship of Method Selection

The choice of analytical method is often guided by the specific requirements of the study. The following diagram illustrates a simplified decision-making process.

Confirming the Absolute Configuration of Chiral 7-Methyl-4-octanone: A Comparative Guide to Spectroscopic Methods

For Researchers, Scientists, and Drug Development Professionals

The unambiguous determination of the absolute configuration of chiral molecules is a critical step in chemical research and pharmaceutical development. For a chiral ketone such as 7-Methyl-4-octanone, several powerful spectroscopic techniques can be employed. This guide provides a detailed comparison of the primary chiroptical methods: Vibrational Circular Dichroism (VCD), Optical Rotatory Dispersion (ORD), and Electronic Circular Dichroism (ECD), supported by experimental considerations and data presentation formats.

Comparison of Chiroptical Methods

The selection of a method for determining the absolute configuration of 7-Methyl-4-octanone will depend on factors such as sample availability, the presence of chromophores, and access to computational resources. The following table summarizes the key aspects of VCD, ORD, and ECD spectroscopy.

Feature	Vibrational Circular Dichroism (VCD)	Optical Rotatory Dispersion (ORD)	Electronic Circular Dichroism (ECD)
Principle	Measures the differential absorption of left and right circularly polarized infrared light by vibrational transitions.[1][2]	Measures the variation of optical rotation with the wavelength of plane-polarized light.[3][4]	Measures the differential absorption of left and right circularly polarized UV-Vis light by electronic transitions.[5]
Sample Requirements	Requires 5-10 mg of sample, typically in solution (e.g., CDCl₃, DMSO-d₆).[6]	Requires a pure sample in solution; concentration affects the magnitude of rotation.[7]	Requires a chromophore that absorbs in the UV-Vis range; typically requires 1 mg or less of the sample.[8]
Instrumentation	FT-IR spectrometer equipped with a VCD module (photoelastic modulator).[2]	Spectropolarimeter.[3]	Circular dichroism spectrophotometer.
Data Interpretation	Comparison of the experimental VCD spectrum with the DFT-calculated spectrum for a known enantiomer.[9][10]	Analysis of the Cotton effect curve, particularly its sign and shape, often interpreted using the Octant Rule for ketones.[7][11]	Analysis of the Cotton effect in the ECD spectrum. The exciton (B1674681) chirality method can be applied if multiple chromophores are present.[12]
Key Advantages	Applicable to a wide range of molecules, including those without UV chromophores. Provides rich structural information.[6]	Can be used to determine the absolute configuration of compounds that exhibit a plain curve (lacking a chromophore).[11]	Highly sensitive and requires a small amount of sample. Well-established empirical rules for certain classes of compounds.[8]
Limitations	Requires quantum chemical calculations for reliable interpretation.[9][10]	The "Octant Rule" has exceptions and can be complex to apply. Strong absorption can interfere with measurements.[13]	Limited to molecules with suitable chromophores. The presence of multiple conformations can complicate spectral interpretation.[5]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining high-quality, reproducible data for the determination of absolute configuration.

Vibrational Circular Dichroism (VCD) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified enantiomer of 7-Methyl-4-octanone in a suitable deuterated solvent (e.g., CDCl₃) to a concentration of 0.1 M.[6] The use of a deuterated solvent is recommended to minimize interference from solvent absorption bands.[6]

• Instrumentation: Utilize a Fourier Transform Infrared (FT-IR) spectrometer equipped with a VCD sampling module, including a photoelastic modulator (PEM).

• Data Acquisition: Record the VCD spectrum in the mid-IR region (typically 4000-800 cm⁻¹) at a resolution of 4-8 cm⁻¹.[6] Collect a sufficient number of scans (e.g., for several hours) to achieve an adequate signal-to-noise ratio.[6]

• Data Processing: Subtract the VCD spectrum of the pure solvent from the sample spectrum.

• Computational Analysis:

  • Perform a conformational search for the R (or S) enantiomer of 7-Methyl-4-octanone using a suitable molecular mechanics force field.

  • Optimize the geometry of the low-energy conformers using Density Functional Theory (DFT) at a suitable level of theory (e.g., B3LYP/6-31G(d)).

  • Calculate the vibrational frequencies and VCD intensities for each optimized conformer.

  • Generate a Boltzmann-averaged calculated VCD spectrum based on the relative energies of the conformers.

  • Compare the experimental VCD spectrum with the calculated spectrum. A good match confirms the absolute configuration.

Optical Rotatory Dispersion (ORD) Spectroscopy

• Sample Preparation: Prepare a solution of the purified enantiomer of 7-Methyl-4-octanone in a transparent solvent (e.g., methanol, hexane) at a known concentration.

• Instrumentation: Use a spectropolarimeter.

• Data Acquisition: Measure the optical rotation of the sample over a range of wavelengths, typically from the visible region down to the UV cutoff of the solvent.

• Data Analysis:

  • Plot the specific rotation [α] versus wavelength (λ).

  • Identify the Cotton effect, which is the characteristic change in optical rotation in the vicinity of an absorption band. For a ketone like 7-Methyl-4-octanone, this would be the n→π* transition of the carbonyl group.

  • Determine the sign of the Cotton effect (positive or negative).

  • Apply the Octant Rule to predict the sign of the Cotton effect for a given enantiomer of 7-Methyl-4-octanone. The rule divides the space around the carbonyl group into eight octants, with each substituent contributing to the sign of the Cotton effect based on its position.[8][11] A match between the predicted and observed sign confirms the absolute configuration.

Electronic Circular Dichroism (ECD) Spectroscopy

• Sample Preparation: Dissolve a small amount (typically <1 mg) of the purified enantiomer of 7-Methyl-4-octanone in a UV-transparent solvent.

• Instrumentation: Use a circular dichroism spectrophotometer.

• Data Acquisition: Record the ECD spectrum over the UV-Vis range where the carbonyl chromophore absorbs (n→π* transition, typically around 280-300 nm for ketones).

• Data Analysis:

  • The ECD spectrum will show a positive or negative Cotton effect at the wavelength of the electronic transition.

  • Similar to ORD, the Octant Rule can be applied to predict the sign of the Cotton effect for a specific enantiomer.

  • Alternatively, time-dependent DFT (TD-DFT) calculations can be performed to simulate the ECD spectrum for a known configuration and compare it with the experimental spectrum for assignment.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the experimental and analytical steps involved in determining the absolute configuration of 7-Methyl-4-octanone using VCD and chiroptical methods with empirical rules.

Caption: Workflow for absolute configuration determination using VCD.

Caption: Workflow for applying empirical rules to ORD/ECD data.

References

• 1. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]
• 2. VCD - Vibrational Circular Dichroism | Bruker [bruker.com]
• 3. Optical Rotatory dispersion | PPTX [slideshare.net]
• 4. Optical rotatory dispersion - Wikipedia [en.wikipedia.org]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. spectroscopyeurope.com [spectroscopyeurope.com]
• 7. researchgate.net [researchgate.net]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. spark904.nl [spark904.nl]
• 11. Virtual Labs [cds-iiith.vlabs.ac.in]
• 12. ECD exciton chirality method today: a modern tool for determining absolute configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Proper Disposal of 7-Methyl-4-octanone: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 7-Methyl-4-octanone, a flammable liquid. Researchers, scientists, and drug development professionals must adhere to these procedures to ensure laboratory safety and environmental compliance. Due to the limited availability of a comprehensive Safety Data Sheet (SDS) specifically for 7-Methyl-4-octanone, this guidance is based on general principles for handling flammable organic compounds and available physical property data. It is imperative to consult your institution's Environmental Health and Safety (EHS) department and a licensed chemical waste disposal service for specific guidance.

Immediate Safety and Disposal Protocol

The proper disposal of 7-Methyl-4-octanone is governed by regulations for hazardous waste. It must not be disposed of down the drain or in regular trash.

Step-by-Step Disposal Procedure:

• Waste Identification and Classification:

  • Treat 7-Methyl-4-octanone as a flammable hazardous waste.

  • Do not mix with other waste streams unless explicitly permitted by your EHS department.

• Containerization:

  • Use a dedicated, properly labeled, and chemically compatible waste container. The container should be in good condition with a secure, leak-proof cap.

  • The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "7-Methyl-4-octanone," and the appropriate hazard pictograms (e.g., flammable liquid).

• Waste Accumulation:

  • Store the waste container in a designated satellite accumulation area.

  • This area should be a well-ventilated, cool, and dry location, away from sources of ignition such as heat, sparks, or open flames.

  • Ensure secondary containment is in place to capture any potential leaks.

• Documentation:

  • Maintain a log of the accumulated waste, noting the quantity and date of addition.

  • Complete any hazardous waste tags or forms required by your institution.

• Disposal Request:

  • Once the container is full or has reached the accumulation time limit set by your institution, arrange for its collection by your EHS department or a licensed hazardous waste disposal company.

  • Provide them with all necessary documentation.

Physical and Chemical Properties

Understanding the properties of 7-Methyl-4-octanone is crucial for safe handling and disposal.

Property	Value
Molecular Formula	C9H18O
Molecular Weight	142.24 g/mol
Boiling Point	178.00 °C @ 760.00 mm Hg
Flash Point	136.00 °F (57.60 °C) (estimated)[1]
Vapor Pressure	0.913000 mmHg @ 25.00 °C (estimated)[1]
Water Solubility	457.7 mg/L @ 25 °C (estimated)[1]

Disposal Decision Workflow

The following diagram illustrates the general decision-making process for the disposal of 7-Methyl-4-octanone.

Caption: Decision workflow for the proper disposal of 7-Methyl-4-octanone.

Disclaimer: This information is intended for guidance purposes only. Always consult your institution's specific protocols and the relevant Safety Data Sheet. The responsibility for safe and compliant chemical waste disposal lies with the generator.

References

• 1. 7-methyl-4-octanone, 20809-46-5 [thegoodscentscompany.com]

Personal protective equipment for handling 7-Methyl-4-octanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 7-Methyl-4-octanone. Given the limited specific toxicological data for this compound, this guidance incorporates safety protocols for structurally similar flammable ketones, ensuring a cautious and proactive approach to laboratory safety.

Hazard Assessment and Physical Properties

Table 1: Physical and Chemical Properties of 7-Methyl-4-octanone

Property	Value
CAS Number	20809-46-5
Molecular Formula	C₉H₁₈O
Molecular Weight	142.24 g/mol
Boiling Point	178.0 °C @ 760.00 mm Hg
Flash Point	57.60 °C (136.0 °F) (Tag Closed Cup)
Vapor Pressure	0.913 mmHg @ 25.0 °C (estimated)
Water Solubility	457.7 mg/L @ 25 °C (estimated)

Table 2: Hazard Profile of 2-Octanone (Structural Analog)

Hazard Classification	GHS Category
Flammable Liquids	Category 3
Acute Toxicity, Dermal	Category 4
Serious Eye Irritation	Category 2A[1]
Hazardous to the Aquatic Environment, Long-term Hazard	Category 3

Table 3: Toxicological Data of 2-Octanone (Structural Analog)

Endpoint	Value	Species
LD50, Oral	3,089 mg/kg	Rat[2]
LD50, Dermal	1,337 mg/kg	Rabbit[2]
LC50, Inhalation	> 2,132 ppm / 6hr	Rat[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety when handling 7-Methyl-4-octanone. The following table outlines the recommended PPE.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	To prevent skin contact and potential absorption.
Eye Protection	Safety glasses with side shields or chemical splash goggles.[1]	To protect eyes from splashes and vapors.
Skin and Body	Laboratory coat. Flame-retardant and antistatic protective clothing should be considered for larger quantities.	To protect skin and clothing from contamination.
Respiratory	Use in a well-ventilated area. A NIOSH-approved respirator with an organic vapor cartridge may be necessary if ventilation is inadequate or for spill response.	To prevent inhalation of vapors.

Operational and Handling Plan

Adherence to a strict operational plan is critical for the safe handling of 7-Methyl-4-octanone.

Engineering Controls

• Ventilation: All handling procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1] No smoking.

• Grounding: Ground and bond containers and receiving equipment to prevent static discharge during transfers.

• Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1] Use only non-sparking tools.[1]

Safe Handling Practices

• Avoid contact with skin and eyes.

• Avoid inhalation of vapor or mist.

• Wash hands thoroughly after handling.

• Keep containers tightly closed when not in use.

Emergency Procedures

A clear and concise emergency plan is mandatory for any laboratory working with flammable liquids.

Spill Response

• Small Spills:

  • Eliminate all ignition sources.

  • Ventilate the area.

  • Wear appropriate PPE.

  • Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

  • Collect the absorbed material into a suitable, labeled container for disposal.

• Large Spills:

  • Evacuate the area immediately.

  • Alert others in the vicinity.

  • Contact the institution's emergency response team.

  • If safe to do so, contain the spill to prevent it from spreading.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical attention.

• Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water for at least 15 minutes.[1] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids.[1] Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan

Proper disposal of 7-Methyl-4-octanone and its waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect waste 7-Methyl-4-octanone and contaminated materials in a dedicated, properly labeled, and sealed container.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste," "Flammable Liquid," and list the chemical name "7-Methyl-4-octanone."

• Storage: Store waste containers in a designated, well-ventilated, and cool area away from ignition sources and incompatible materials.

• Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations. Do not pour down the drain.

Workflow Diagrams

The following diagrams illustrate the standard workflows for handling and disposal of 7-Methyl-4-octanone.

Caption: Standard Operating Procedure for Handling 7-Methyl-4-octanone.

Caption: Chemical Waste Disposal Workflow for 7-Methyl-4-octanone.

References

• 1. synerzine.com [synerzine.com]
• 2. agilent.com [agilent.com]
• 3. 2-Octanone | C8H16O | CID 8093 - PubChem [pubchem.ncbi.nlm.nih.gov]